1,2-Bis-(2-isocyanoethoxy)-ethane

Core Science & Biosynthesis

1,2-Bis-(2-isocyanoethoxy)-ethane: Chemical Properties, Synthesis, and Advanced Applications in Drug Delivery and Energy Storage

Executive Summary

In the landscape of modern synthetic chemistry and materials science, 1,2-bis-(2-isocyanoethoxy)-ethane (CAS: 338468-14-7) has emerged as a highly versatile, bifunctional diisocyanide building block[1]. Characterized by its unique triethylene glycol-like backbone terminated by two reactive isocyanide (-NC) groups, this molecule bridges the gap between highly reactive multicomponent chemistry and flexible macromolecular design.

As a Senior Application Scientist, I have observed that the true utility of this compound lies in its structural duality. The isocyanide termini possess carbenoid reactivity, making them ideal substrates for Ugi multicomponent reactions (Ugi-4CR) and catalyst-free multicomponent polymerizations (MCP)[2][3]. Simultaneously, the internal ether linkages provide exceptional chain flexibility and hydrophilicity. This whitepaper provides an in-depth technical guide to the physicochemical properties, de novo synthesis, and field-proven applications of 1,2-bis-(2-isocyanoethoxy)-ethane in synthesizing Gemini amphiphiles for CRISPR-Cas9 delivery and polythiourea solid-state battery electrolytes.

Physicochemical Profiling and Reactivity

The reactivity of 1,2-bis-(2-isocyanoethoxy)-ethane is dictated by the isoelectronic nature of the isocyanide group ( R−N+≡C− ), which exhibits both electrophilic and nucleophilic character at the terminal carbon. This allows it to participate in α -additions with electrophiles and nucleophiles sequentially.

Table 1: Physicochemical Properties

Property	Value / Description
Chemical Name	1,2-bis-(2-isocyanoethoxy)-ethane
CAS Number	338468-14-7[1]
Molecular Formula	C₈H₁₂N₂O₂[1]
Molecular Weight	168.19 g/mol [1]
Functional Groups	Two terminal isocyanides (-NC), two internal ether bonds (-O-)
Structural Formula	CN−CH2​−CH2​−O−CH2​−CH2​−O−CH2​−CH2​−NC
Solubility	Soluble in DCM, DMF, THF, and toluene[4]

Causality in Design: The two ether oxygen atoms in the spacer are critical. Unlike rigid aliphatic diisocyanides (e.g., 1,6-diisocyanohexane), the ether bonds lower the rotational energy barrier of the backbone. In biological systems, this provides the precise hydrophilic-lipophilic balance (HLB) required for membrane interaction[5]. In solid-state electrolytes, the ether oxygens facilitate segmental motion, a prerequisite for efficient ion transport[4].

De Novo Synthesis Protocol

The synthesis of 1,2-bis-(2-isocyanoethoxy)-ethane relies on the formylation of the corresponding diamine, followed by a highly controlled dehydration. The protocol below is a self-validating system designed to maximize yield while mitigating the risk of isocyanide hydrolysis.

Table 2: Reagents and Stoichiometry[5]

Reagent	MW ( g/mol )	Equivalents	Amount	Role
1,2-Bis(2-aminoethoxy)ethane	148.20	1.0 eq (67.5 mmol)	10.0 g	Starting Material
Ethyl Formate	74.08	40.0 eq (2.7 mol)	200 g	Formylating Agent / Solvent
Phosphoryl Chloride (POCl₃)	153.33	3.0 eq (202.5 mmol)	31.0 g	Dehydrating Agent
Triethylamine (TEA)	101.19	10.0 eq (675 mmol)	68.3 g	Acid Scavenger / Base
Dichloromethane (DCM)	84.93	-	180 mL	Solvent

Step-by-Step Methodology

• Formylation: Suspend 10 g of 1,2-bis(2-aminoethoxy)ethane in 200 g of ethyl formate. Reflux the mixture at 70 °C for 24 hours.

  • Mechanistic Rationale: Ethyl formate acts as both the solvent and the acylating agent. The massive excess drives the equilibrium toward complete conversion to the bis-formamide.

• Solvent Removal: Remove the unreacted ethyl formate in vacuo to isolate the intermediate formamide.

• Dehydration Setup: Dissolve the resulting formamide in 90 mL of anhydrous DCM and add 68.3 g of triethylamine. Cool the reaction flask in an ice bath (0–5 °C).

  • Mechanistic Rationale: Isocyanides are highly sensitive to acidic hydrolysis. TEA must be present in large excess to immediately neutralize the HCl generated during the POCl₃ addition, preventing the reversion of the isocyanide back to a primary amine.

• POCl₃ Addition: Dissolve 31 g of POCl₃ in 90 mL of DCM. Add this solution dropwise to the cooled reaction mixture.

  • Mechanistic Rationale: POCl₃ acts as a powerful electrophile, attacking the formamide carbonyl oxygen to form a dichlorophosphate intermediate. The ice bath is critical to control the exothermic elimination step driven by TEA.

• Reaction Maturation: Stir for 3 hours. Remove the ice bath and add solid K₂CO₃, stirring for an additional 1 hour.

  • Mechanistic Rationale: K₂CO₃ quenches any unreacted POCl₃ and neutralizes residual acidic species, ensuring the stability of the final diisocyanide.

• Workup: Separate the organic layer. Extract the aqueous layer with additional DCM, combine the organic phases, dry, and concentrate to yield 1,2-bis-(2-isocyanoethoxy)-ethane[5].

Application 1: Gemini Amphiphiles for CRISPR-Cas9 Cytosolic Delivery

The intracellular delivery of CRISPR-Cas9 ribonucleoproteins (RNPs) is historically bottlenecked by endosomal entrapment. 1,2-bis-(2-isocyanoethoxy)-ethane solves this by acting as the central linkage in the synthesis of Gemini Amphiphiles (GAs) via the Ugi four-component reaction (Ugi-4CR)[2][6].

The Ugi-4CR Workflow

By reacting 1 equivalent of 1,2-bis-(2-isocyanoethoxy)-ethane with 2 equivalents each of an aldehyde, a primary amine, and a carboxylic acid, researchers can synthesize symmetrical Gemini Amphiphiles in a single pot[6]. The top-performing candidate, A1I2R2C18 , utilizes this specific diisocyanide (denoted as the "I2" spacer).

• Causality of the I2 Spacer: The two ether bonds in 1,2-bis-(2-isocyanoethoxy)-ethane provide a flexible, moderately hydrophilic spacer that perfectly balances the highly hydrophobic C18 lipid tails. This specific geometry allows the GA to bypass the classical endocytic pathway entirely. Instead, it facilitates direct cytosolic delivery via lipid raft-dependent membrane fusion, preserving the bioactivity of the Cas9 RNP[5][7].

Caption: Ugi-4CR synthesis of Gemini Amphiphiles using 1,2-bis-(2-isocyanoethoxy)-ethane for Cas9 delivery.

Application 2: Polythiourea Superionic Conductors for Solid-State Batteries

Solid-state polymer electrolytes typically suffer from a fundamental dilemma: enhancing mechanical strength usually restricts polymer chain mobility, thereby plummeting ionic conductivity. 1,2-bis-(2-isocyanoethoxy)-ethane is utilized to synthesize polythiourea superionic conductors that decouple Li⁺ transport from segmental motion[4].

Catalyst-Free Multicomponent Polymerization (MCP)

Polythioureas are synthesized at room temperature via a catalyst-free MCP utilizing elemental sulfur (S₈), diamines, and 1,2-bis-(2-isocyanoethoxy)-ethane[3][8].

• Mechanistic Pathway: Elemental sulfur reacts with the diamine to form a zwitterionic ammonium polysulfide chain. The negatively charged sulfur terminus attacks the carbenoid carbon of the isocyanide group on 1,2-bis-(2-isocyanoethoxy)-ethane, forming an isothiocyanate intermediate. This intermediate is immediately attacked by another amine to form a stable thiourea linkage, propagating the polymer chain[3].

• Causality in Battery Performance: The resulting polymer (e.g., PTU3) integrates high-density thiourea groups along a flexible ether backbone. When doped with LiClO₄, the polar sulfur atoms coordinate with Li⁺, while the N-H pockets of the thiourea coordinate with the ClO₄⁻ anions. The ether linkages from the 1,2-bis-(2-isocyanoethoxy)-ethane monomer lower the activation energy for ion transport (down to 0.35 eV), resulting in a superionic conductor with conductivities exceeding 1 × 10⁻³ S/cm at 60 °C[4][9].

Caption: Catalyst-free multicomponent polymerization of polythiourea solid-state electrolytes.

Conclusion

1,2-bis-(2-isocyanoethoxy)-ethane is far more than a simple cross-linking agent. Its rational design—combining the extreme reactivity of terminal isocyanides with the conformational flexibility of an internal ether backbone—makes it an indispensable tool for advanced materials synthesis. Whether serving as the structural linchpin for non-endocytic CRISPR-Cas9 delivery vehicles or as the backbone for next-generation solid-state battery electrolytes, this molecule exemplifies how precise structural causality drives macroscopic technological breakthroughs.

Sources

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Mechanism of Action for 1,2-Bis-(2-isocyanoethoxy)-ethane in Organic Synthesis: A Technical Guide to Multicomponent Reactions

Executive Summary

1,2-Bis-(2-isocyanoethoxy)-ethane (BIEE) is a highly versatile, bifunctional diisocyanide with the molecular formula C8H12N2O2[1]. Structurally, it features a flexible, hydrophilic poly(ethylene glycol) (PEG)-like backbone flanked by two terminal isocyanide groups. In organic synthesis, the isocyano carbon acts as a unique carbenoid center—exhibiting both nucleophilic and electrophilic character. This dual reactivity makes BIEE an indispensable building block in multicomponent reactions (MCRs).

This whitepaper explores the mechanism of action, causality of experimental design, and step-by-step protocols for BIEE in two cutting-edge applications: the synthesis of Gemini Amphiphiles via the Ugi Four-Component Reaction (U-4CR) [2] and the fabrication of solid-state battery electrolytes via Multicomponent Polymerization (MCP) [3].

Mechanistic Foundations: The Carbenoid Nature of Diisocyanides

The reactivity of BIEE is governed by the divalent nature of its isocyano carbons ( R−N+≡C− ↔ R−N¨=C: ). In the presence of electrophiles (such as iminium ions or activated sulfur), the isocyano carbon donates its lone pair, transitioning to a nitrilium intermediate. Subsequently, it undergoes rapid nucleophilic attack (α-addition) to form stable sp2 hybridized adducts.

Causality in Structural Design: Unlike rigid aromatic diisocyanides, the flexible ethoxy-ethane backbone of BIEE prevents steric hindrance during rapid polymerization[3] and imparts critical physicochemical properties to the final products. In drug delivery, it ensures the biocompatibility and flexibility of amphiphilic spacers[2]; in solid-state batteries, the ether oxygen atoms synergize with polar linkages to coordinate lithium ions ( Li+ ), decoupling ion transport from polymer segmental motion[4].

Synthesis of the BIEE Precursor

Before deploying BIEE in MCRs, the diisocyanide must be synthesized from its diamine counterpart via formylation and subsequent dehydration.

Experimental Protocol: BIEE Synthesis

This protocol utilizes a self-validating dehydration mechanism where the byproduct (HCl) is immediately scavenged to prevent the acid-catalyzed degradation of the sensitive isocyanide.

• Formylation: Suspend 1,2-Bis(2-aminoethoxy)ethane (10 g, 67.5 mmol) in an excess of ethyl formate (200 g, 2.7 mol). Reflux at 70 °C for 24 h[2]. Causality: Ethyl formate acts as both solvent and reactant, driving the equilibrium toward complete formamide conversion without harsh coupling reagents.

• Solvent Removal: Remove excess ethyl formate in vacuo to yield the formamide intermediate[2].

• Dehydration Setup: Dissolve the formamide in 90 mL of dichloromethane (DCM). Add triethylamine (68.3 g, 675 mmol) and cool the solution in an ice bath[2].

• Activation: Add phosphoryl chloride ( POCl3​ ) (31 g, 202.5 mmol) dissolved in 90 mL DCM dropwise[2]. Causality: POCl3​ is a potent dehydrating agent. The ice bath suppresses exothermic side reactions, while triethylamine neutralizes the generated HCl to protect the forming isocyanide.

• Neutralization & Extraction: Stir for 3 h, remove the ice bath, and add K2​CO3​ . Stir for 1 h to quench residual acid. Extract the organic layer with DCM to isolate pure BIEE[2].

Application I: Ugi Four-Component Reaction (U-4CR)

In the development of non-endocytic delivery vectors for CRISPR-Cas9, BIEE is used to crosslink aldehydes, amines, and carboxylic acids into Gemini Amphiphiles (GAs)[2].

Mechanism of Action

The U-4CR is a cascade reaction. It begins with the condensation of an aldehyde and an amine to form a Schiff base (imine). The carboxylic acid protonates the imine, generating a highly electrophilic iminium ion. The isocyano carbon of BIEE performs an α-addition on the iminium ion, yielding a nitrilium intermediate. The carboxylate anion then attacks this intermediate, triggering a spontaneous intramolecular acyl transfer (Mumm rearrangement) to form a stable bis-amide[2].

Ugi-4CR Mechanism: α-addition of BIEE to an iminium ion followed by Mumm rearrangement.

Experimental Protocol: U-4CR for Gemini Amphiphiles

• Imine Formation: Add 1 mmol of aldehyde and 1 mmol of amine to a glass vial containing 0.5 mL of methanol. Stir for 30 min at room temperature[2]. Causality: Methanol (polar protic) stabilizes the transition states and facilitates the critical proton transfers required for iminium formation.

• MCR Initiation: Orderly add 1 mmol of carboxylic acid and 0.5 mmol of BIEE[2].

• Propagation: React the mixture for 24 h at 40 °C to ensure complete conversion and rearrangement into the Gemini Amphiphile[2].

Application II: Multicomponent Polymerization (MCP)

BIEE is utilized alongside elemental sulfur ( S8​ ) and diamines to synthesize polythiourea superionic conductors for solid-state lithium metal batteries[3].

Mechanism of Action

The MCP bypasses the need for toxic phosgene derivatives. The reaction is initiated by the diamine, which acts as a nucleophile to open the S8​ ring, generating a highly reactive thioamide anion. This anion directly attacks the electrophilic isocyano carbon of BIEE. Subsequent proton transfer and chain propagation yield a polythiourea backbone[3]. The resulting high-density thiourea groups form strong supramolecular interactions with perchlorate anions ( ClO4−​ ), enabling the dissolution of high-concentration lithium salts[4].

MCP Mechanism: Amine-activated sulfur forms a thioamide anion that attacks the isocyano carbon.

Experimental Protocol: MCP for Polythiourea

• Reagent Assembly: Add elemental sulfur ( S8​ ) (12.0 mmol), BIEE (4.0 mmol), and a diamine (e.g., 1,8-diamino-3,6-dioxaoctane, 4.0 mmol) into a 25 mL Schlenk tube equipped with a magnetic stir bar under a nitrogen atmosphere[3].

• Solvation: Inject 8.0 mL of N,N-dimethylformamide (DMF) into the system[3]. Causality: DMF is a polar aprotic solvent that effectively solubilizes elemental sulfur and stabilizes the reactive thioamide anion without donating protons that could prematurely quench the reaction.

• Polymerization: Stir the mixture at 40 °C for 4 h[3].

• Purification: Cool to room temperature and precipitate the polymer by dropping the mixture into 300 mL of n-hexane/DCM (v/v, 2/1) through a cotton filter. Wash with methanol and dry to obtain the polythiourea product (Yield ~82%)[3].

Quantitative Data & Reaction Parameters

The following table summarizes the divergent experimental conditions required to push BIEE toward either discrete small-molecule amphiphiles or extended polymer networks.

Parameter	Ugi Four-Component Reaction (U-4CR)	Multicomponent Polymerization (MCP)
Core Reactants	Aldehyde, Amine, Carboxylic Acid, BIEE	Elemental Sulfur ( S8​ ), Diamine, BIEE
Solvent Environment	Methanol (Polar Protic)	DMF (Polar Aprotic)
Thermal Conditions	40 °C	40 °C
Reaction Time	24 hours	4 hours
Primary Intermediate	Iminium Ion	Thioamide Anion
Final Linkage	Bis-Amide (Gemini Amphiphile)	Polythiourea Backbone
Key Application	Cytosolic Protein/CRISPR Delivery	Solid-State Battery Electrolytes

References

• Direct Cytosolic Delivery of Proteins and CRISPR-Cas9 Genome Editing by Gemini Amphiphiles via Non-Endocytic Translocation Pathways. ACS Central Science (2023).[2],[5]. URL:[Link]

• Polythiourea Superionic Conductors for Solid-State Batteries. Macromolecules (2023).[3],[6],[7],[8],[4],[9],[10]. URL:[Link]

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Aqueous Stability and Handling of 1,2-bis-(2-isocyanoethoxy)-ethane: A Comprehensive Technical Guide

Executive Summary

1,2-bis-(2-isocyanoethoxy)-ethane (CAS: 338468-14-7) is a bifunctional aliphatic isocyanide that has emerged as a critical building block in advanced chemical synthesis[1]. Its primary applications span the generation of combinatorial libraries via Ugi multicomponent reactions (MCRs)—notably for synthesizing Gemini amphiphiles used in CRISPR-Cas9 cytosolic delivery[2]—and the development of polythiourea superionic conductors for solid-state batteries[3].

Because many of its downstream applications, particularly in bioconjugation and drug delivery, require aqueous or semi-aqueous environments, understanding the stability of the isocyanide functional group in water is paramount. As a Senior Application Scientist, I frequently observe researchers misinterpreting the degradation profiles of isocyanides due to flawed analytical setups. This guide dissects the mechanistic drivers of its aqueous stability, provides self-validating experimental protocols, and highlights critical analytical pitfalls.

Mechanistic Drivers of Aqueous Stability

The stability of 1,2-bis-(2-isocyanoethoxy)-ethane in aqueous solutions is entirely dictated by the pH of the environment, governed by the unique electronic structure of the isocyanide group (–N≡C).

Alkaline and Neutral Environments: High Stability

Contrary to the misconception that isocyanides are universally unstable in water, 1,2-bis-(2-isocyanoethoxy)-ethane is highly stable in neutral and basic aqueous media[4]. The terminal carbon of the isocyanide group possesses a lone pair of electrons and a partial negative charge. This electronic configuration actively repels nucleophiles, such as hydroxide ions (OH⁻), thereby preventing base-catalyzed hydrolysis[5].

Acidic Environments: Rapid Hydrolysis

In acidic media (typically pH < 5), the compound undergoes rapid, acid-catalyzed hydrolysis[4]. The degradation is initiated by the protonation of the terminal carbon, which converts the stable isocyanide into a highly electrophilic nitrilium ion intermediate. This intermediate is immediately susceptible to nucleophilic attack by water molecules, leading to irreversible tautomerization and the formation of 1,2-bis(2-formamidoethoxy)ethane[5]. Once converted to a formamide, the compound loses its MCR reactivity entirely.

Fig 1: Acid-catalyzed hydrolysis pathway of 1,2-bis-(2-isocyanoethoxy)-ethane.

Quantitative Stability Profile

To facilitate experimental planning, the quantitative stability data of 1,2-bis-(2-isocyanoethoxy)-ethane across various aqueous pH ranges is summarized below.

pH Range	Environmental Condition	Stability Profile	Estimated Half-Life (25°C)	Primary Degradation Product
< 3.0	Strongly Acidic	Highly Unstable	< 10 minutes	1,2-bis(2-formamidoethoxy)ethane
3.0 - 5.0	Mildly Acidic	Unstable	1 - 4 Hours	1,2-bis(2-formamidoethoxy)ethane
5.0 - 7.0	Neutral to Mildly Acidic	Moderately Stable	2 - 5 Days	Trace formamides
> 7.0	Basic	Highly Stable	> 6 Months	None (Intact Isocyanide)

Validated Experimental Methodologies

To ensure scientific integrity, the following protocols have been engineered as self-validating systems. Every reagent choice is grounded in chemical causality to maximize yield and prevent artifactual degradation.

Protocol A: Synthesis of 1,2-bis-(2-isocyanoethoxy)-ethane

This methodology is adapted from the validated synthesis used to generate Gemini amphiphiles for CRISPR-Cas9 delivery[2].

Step 1: Formylation

• Suspend 1,2-Bis(2-aminoethoxy)ethane (10 g, 67.5 mmol) in ethyl formate (200 g, 2.7 mol).

• Reflux the mixture at 70 °C for 24 hours.

• Remove the solvent in vacuo. Causality Check: Ethyl formate serves as both the solvent and the formylating agent. The prolonged reflux provides the activation energy required for the nucleophilic acyl substitution, driving the primary amines to formamides with near-quantitative yield.

Step 2: Dehydration

• Dissolve the resulting formamide in 90 mL Dichloromethane (DCM).

• Add Triethylamine (TEA) (68.3 g, 675 mmol) and cool the solution in an ice bath.

• Dropwise, add Phosphoryl chloride (POCl₃) (31 g, 202.5 mmol) dissolved in 90 mL DCM. Stir for 3 hours. Causality Check: POCl₃ is a potent dehydrating agent that converts the formamide to the target isocyanide. This reaction is highly exothermic; the ice bath is non-negotiable to prevent thermal polymerization. TEA is critical here—it acts as an acid scavenger to neutralize the HCl generated during dehydration. Without TEA, the localized acidic environment would immediately hydrolyze the newly formed isocyanide back into a formamide[4].

Step 3: Quenching and Extraction

• Remove the ice bath, add solid K₂CO₃, and stir for 1 hour.

• Separate the organic layer and extract the aqueous layer with additional DCM. Causality Check: K₂CO₃ neutralizes residual POCl₃ and ensures the aqueous phase remains strictly basic (pH > 8) during the liquid-liquid extraction. This basicity completely protects the isocyanide from aqueous hydrolysis during the workup.

Protocol B: Self-Validating Aqueous Stability Assay (LC-MS)

A common pitfall in evaluating isocyanide stability is on-column degradation. Standard LC-MS mobile phases utilize 0.1% Formic Acid (pH ~2.5). Injecting an intact isocyanide into this acidic mobile phase will cause it to hydrolyze inside the chromatography column, falsely indicating that the compound degraded in your reaction flask. The following workflow prevents this.

• Buffer Preparation: Prepare target aqueous buffers (e.g., pH 4.0 Acetate, pH 7.4 PBS).

• Spiking: Add 1,2-bis-(2-isocyanoethoxy)-ethane to a final concentration of 1 mM. Add an inert internal standard (e.g., toluene) to normalize volumetric variations.

• Incubation: Maintain at 25°C under continuous agitation.

• Base Quenching (Critical Step): At specific time points (t=0, 1h, 4h, 24h), withdraw a 50 µL aliquot and immediately inject it into 150 µL of saturated NaHCO₃ buffer (pH ~8.5)[5]. Causality Check: This instantly halts any acid-catalyzed hydrolysis, "freezing" the degradation profile exactly as it was in the reaction vessel.

• LC-MS Analysis: Analyze the quenched samples using a basic mobile phase (e.g., 10 mM Ammonium Bicarbonate, pH 8.0) to ensure the isocyanide remains intact during column transit.

Fig 2: Self-validating experimental workflow for isocyanide aqueous stability testing.

Conclusion

1,2-bis-(2-isocyanoethoxy)-ethane is a highly versatile reagent, provided its environmental pH is strictly managed. By ensuring that all aqueous handling, extraction, and analytical chromatography occur in neutral or basic conditions (pH ≥ 7.0), researchers can completely bypass its primary degradation pathway, ensuring high yields in downstream multicomponent reactions and bioconjugations.

References

• echemi.com - 1,2-BIS-(2-ISOCYANOETHOXY)-ETHANE Product Information and Properties. 1

• ACS Central Science - Direct Cytosolic Delivery of Proteins and CRISPR-Cas9 Genome Editing by Gemini Amphiphiles via Non-Endocytic Translocation Pathways. 2

• ACS Publications - Polythiourea Superionic Conductors for Solid-State Batteries. 3

• RSC Advances / Green Chemistry - In-water synthesis of isocyanides under micellar conditions. 4

• Benchchem - Stability issues of 1-Isocyano-4-methoxybenzene in acidic or basic media. 5

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• 5. pdf.benchchem.com [pdf.benchchem.com]

Thermodynamic Properties and Application Dynamics of 1,2-Bis-(2-isocyanoethoxy)-ethane

Executive Summary

1,2-Bis-(2-isocyanoethoxy)-ethane (CAS: 338468-14-7) is a highly versatile, bifunctional aliphatic diisocyanide characterized by its flexible ethylene glycol-like backbone and highly reactive terminal isocyano groups[1]. In recent years, this compound has transitioned from a niche coordination ligand to a critical building block in advanced materials science and next-generation drug delivery systems. As a Senior Application Scientist, understanding the thermodynamic behavior of the isocyanide (-N≡C) moiety—specifically its enthalpy of binding, activation energies, and phase behavior—is paramount for successfully integrating this molecule into complex supramolecular architectures.

This whitepaper provides an in-depth technical analysis of the thermodynamic properties of 1,2-bis-(2-isocyanoethoxy)-ethane, detailing its synthesis, coordination dynamics, and field-proven applications in superionic conductors and cytosolic delivery vehicles.

Thermodynamic Principles of the Isocyanide Moiety

The isocyanide group is thermodynamically metastable compared to its nitrile isomer, yet it exhibits remarkable kinetic stability under standard conditions. The coordination thermodynamics of 1,2-bis-(2-isocyanoethoxy)-ethane are governed by its linear -N≡C structure, where the terminal carbon possesses a lone pair in an sp-hybridized orbital[2].

• Enthalpy of Binding: Isocyanides are classified as strong σ-donors and moderate π-acceptors[2]. When acting as a ligand, the strong σ-donation from the carbon atom into the empty d-orbitals of a transition metal or electrophile results in a highly exothermic binding enthalpy.

• Entropy of Chelation: The flexible ether linkages (-O-CH2-CH2-O-) in the backbone of 1,2-bis-(2-isocyanoethoxy)-ethane provide a favorable entropic effect during bidentate chelation. This flexibility minimizes steric strain, thereby lowering the overall Gibbs free energy ( ΔG ) of complexation and driving the formation of stable coordination polymers.

Thermodynamic Behavior in Advanced Materials

Polythiourea Superionic Conductors

A groundbreaking application of 1,2-bis-(2-isocyanoethoxy)-ethane is its utilization in the synthesis of polythiourea solid-state electrolytes (PSEs) for lithium metal batteries[3]. The multicomponent polymerization involving elemental sulfur, diamines, and the diisocyanide yields a polythiourea matrix with exceptional thermodynamic affinity for lithium salts.

Density functional theory (DFT) calculations reveal the precise thermodynamic driving forces behind this superionic conductivity[3]:

• Cation Binding: The Li+ cation coordinates strongly with the polar sulfur atom of the thiourea group, driven by a highly exothermic binding energy of -57.3 kcal/mol [3].

• Anion Binding: Simultaneously, the perchlorate (ClO4-) anion coordinates with the N-H pocket of the thiourea group, yielding a binding energy of -25.1 kcal/mol [3].

This synergistic thermodynamic interaction facilitates an abnormally high solubility of LiClO4 in the polymer matrix. Consequently, the system exhibits an Arrhenius-type ion conduction behavior with a remarkably low activation energy ( Ea​=0.35 eV), enabling rapid cation transport even in the solid state[3].

Gemini Amphiphiles for Cytosolic Delivery

Beyond energy storage, 1,2-bis-(2-isocyanoethoxy)-ethane is utilized to synthesize Gemini Amphiphiles (GAs) for the direct cytosolic delivery of proteins and CRISPR-Cas9 ribonucleoproteins[4]. The thermodynamic phase behavior of these amphiphiles allows them to bypass traditional endocytic pathways, directly translocating across the plasma membrane. The flexible ether backbone of the diisocyanide precursor minimizes the entropic penalty during the supramolecular self-assembly of the amphiphiles with biomacromolecules[4].

Quantitative Data and Thermodynamic Parameters

Table 1: Physicochemical and Thermodynamic Profile

Property	Value	Causality / Significance
Molecular Formula	C8H12N2O2	Determines stoichiometric ratios in multicomponent polymerizations[1].
Molecular Weight	168.19 g/mol	Essential for calculating precise molar equivalents in synthesis workflows[1].
Isocyanide Binding Enthalpy	Highly Exothermic	Strong σ-donation to electrophiles/metals thermodynamically drives complexation[2].
Ion Conduction Activation Energy ( Ea​ )	0.35 eV	Exceptionally low energy barrier enables superionic conductivity in PSEs[3].

Table 2: Thermodynamic Binding Energies in Polythiourea Electrolytes

Interaction / Process	Thermodynamic Value	Mechanistic Impact
Li+ / C=S Binding Energy	-57.3 kcal/mol	High exothermic affinity promotes massive LiClO4 salt dissolution[3].
ClO4- / N-H Binding Energy	-25.1 kcal/mol	Synergistic anion coordination prevents salt precipitation and stabilizes the matrix[3].

Experimental Methodologies and Self-Validating Protocols

Protocol 1: Synthesis of 1,2-Bis-(2-isocyanoethoxy)-ethane[4]

Objective: Convert 1,2-bis(2-aminoethoxy)ethane to the diisocyanide via formylation and subsequent dehydration.

• Step 1: Formylation (Endothermic Amidation)

  • Procedure: Dissolve 1,2-bis(2-aminoethoxy)ethane (10 g, 67.5 mmol) in an excess of ethyl formate (200 g, 2.7 mol). Reflux the mixture at 70 °C for 24 hours.

  • Causality: Ethyl formate acts as both the solvent and the formylating agent. The massive molar excess (Le Chatelier's principle) drives the equilibrium of the endothermic amidation forward, ensuring complete conversion to the formamide intermediate.

• Step 2: Solvent Evaporation

  • Procedure: Remove the unreacted ethyl formate in vacuo.

  • Causality: Complete removal of the protic/ester solvent is a critical self-validating step to prevent violent, thermodynamically uncontrolled side reactions with the highly reactive phosphoryl chloride in the subsequent step.

• Step 3: Dehydration (Exothermic Elimination)

  • Procedure: Dissolve the resulting formamide in 90 mL of dichloromethane (DCM). Add triethylamine (68.3 g, 675 mmol). Cool the system in an ice bath (0 °C). Dropwise, add phosphoryl chloride (POCl3) (31 g, 202.5 mmol) dissolved in 90 mL DCM.

  • Causality: POCl3 is a potent dehydrating agent. The elimination reaction is highly exothermic; the ice bath provides the necessary thermodynamic sink to prevent thermal degradation of the metastable isocyanide product. Triethylamine serves as an acid scavenger, neutralizing the HCl byproduct and shifting the reaction equilibrium toward the diisocyanide.

• Step 4: Neutralization and Extraction

  • Procedure: After 3 hours, remove the ice bath. Add K2CO3 and stir for 1 hour. Separate the organic layer and extract the aqueous layer with DCM.

  • Causality: K2CO3 quenches any remaining electrophilic species and neutralizes residual acid, stabilizing the diisocyanide for safe extraction.

Protocol 2: Formulation of Polythiourea Superionic Conductors[3]

Objective: Synthesize a polythiourea matrix utilizing 1,2-bis-(2-isocyanoethoxy)-ethane for solid-state battery electrolytes.

• Step 1: Multicomponent Polymerization

  • Procedure: React elemental sulfur (S8), 1,2-bis-(2-isocyanoethoxy)-ethane, and a diamine (e.g., 1,8-diamino-3,6-dioxaoctane) under an inert nitrogen atmosphere.

  • Causality: The isocyanide undergoes a thermodynamically favorable insertion reaction with sulfur and amines, forming stable thiourea linkages. The high bond dissociation energy of the resulting C=S bonds ensures the mechanical rigidity of the polymer.

• Step 2: Electrolyte Doping

  • Procedure: Dope the resulting polythiourea with lithium perchlorate (LiClO4) at a precise molar ratio of 1:1 (thiourea group to Li+).

  • Causality: The specific binding energies (-57.3 kcal/mol for Li+ and -25.1 kcal/mol for ClO4-) thermodynamically drive the dissociation of the lithium salt within the polymer matrix, enabling superionic conductivity without phase separation.

Visualizations of Thermodynamic Workflows

Synthesis workflow and thermodynamic steps of 1,2-bis-(2-isocyanoethoxy)-ethane.

Thermodynamic binding interactions in polythiourea superionic conductors.

Conclusion

The thermodynamic profile of 1,2-bis-(2-isocyanoethoxy)-ethane establishes it as a highly potent reagent in modern chemical synthesis. By leveraging its strong σ-donor capabilities, highly exothermic binding enthalpies, and flexible ether backbone, researchers can engineer advanced materials ranging from superionic solid-state electrolytes to highly efficient, non-endocytic drug delivery vectors. Mastery of the thermodynamic parameters during its synthesis and application ensures robust, scalable, and self-validating experimental workflows.

References

• Buy 1,2-BIS-(2-ISOCYANOETHOXY)-ETHANE from HANGZHOU LEAP CHEM CO., LTD., echemi.com,
• Direct Cytosolic Delivery of Proteins and CRISPR-Cas9 Genome Editing by Gemini Amphiphiles via Non-Endocytic Translocation P
• Polythiourea Superionic Conductors for Solid-State B
• Transition metal isocyanide complexes - Wikipedia, wikipedia.org,

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• 2. Transition metal isocyanide complexes - Wikipedia [en.wikipedia.org]
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• 4. Direct Cytosolic Delivery of Proteins and CRISPR-Cas9 Genome Editing by Gemini Amphiphiles via Non-Endocytic Translocation Pathways - PMC [pmc.ncbi.nlm.nih.gov]

toxicity and safety profile of 1,2-bis-(2-isocyanoethoxy)-ethane

An In-depth Technical Guide to the Predictive Toxicology and Safety Profile of 1,2-bis-(2-isocyanoethoxy)-ethane

Disclaimer: Specific toxicological data for 1,2-bis-(2-isocyanoethoxy)-ethane (CAS No. 338468-14-7) is not available in the public domain. This guide provides a predictive toxicological and safety assessment based on the known hazards of its core chemical structures: the isocyanide functional group and the ethylene glycol ether backbone. The information herein is intended to guide researchers, scientists, and drug development professionals in implementing appropriate safety protocols and designing a robust toxicological evaluation plan. All recommendations should be validated by empirical testing.

Introduction

1,2-bis-(2-isocyanoethoxy)-ethane is a bifunctional organic compound featuring two isocyanide groups linked by an ethylene glycol diether backbone. Isocyanides are versatile building blocks in organic synthesis, known for their utility in multicomponent reactions and as ligands in coordination chemistry. While hundreds of bioactive isocyanides have been isolated from natural sources, the isocyanide functionality has received limited attention in medicinal chemistry, partly due to a misconception of metabolic instability.[1][2][3] This guide provides a comprehensive, albeit predictive, analysis of the compound's potential toxicity and outlines a framework for its empirical safety assessment.

Section 1: Physicochemical Properties and Chemical Structure

Understanding the fundamental properties of a molecule is the first step in a comprehensive safety assessment.

Chemical Identity and Properties

Property	Value	Source
IUPAC Name	1-isocyano-2-[2-(2-isocyanoethoxy)ethoxy]ethane	[4]
CAS Number	338468-14-7	[4]
Molecular Formula	C₈H₁₂N₂O₂	[4]
Molecular Weight	168.19 g/mol	[4]
Synonyms	[Ethylenebis(oxyethylene)]diisocyanide	[4]

Chemical Structure and Reactivity

The structure combines two highly reactive isocyanide moieties with a flexible and polar diether chain.

Caption: Structure of 1,2-bis-(2-isocyanoethoxy)-ethane.

The isocyanide groups (–N⁺≡C⁻) are the primary sites of reactivity. While stable at physiological pH, they can undergo hydrolysis under strong acidic conditions to form formamides and can react with various nucleophiles.[3] The ether linkages are generally stable but can be cleaved by strong acids.

Section 2: Predictive Toxicological Profile

This section deconstructs the molecule to forecast its toxicological properties based on its constituent parts.

Toxicology of the Isocyanide Functional Group

The toxicity of isocyanides is not uniform and varies significantly with molecular structure.[5]

• Acute Toxicity: While some volatile isocyanides are known to be toxic, others show no significant acute toxicity in mammals.[5][6] For instance, ethyl isocyanide is tolerated by mice at oral and subcutaneous doses of 500-5000 mg/kg.[5] A defining characteristic of many isocyanides is their extremely potent and often unpleasant odor, which serves as an effective warning signal for exposure.[7]

• Metabolism: The metabolic fate of isocyanides is a key determinant of their toxicity. Studies have shown that primary and aromatic isocyanides tend to be metabolically labile, whereas secondary and tertiary isocyanides are more resistant to metabolism.[1][2][8] As 1,2-bis-(2-isocyanoethoxy)-ethane contains primary isocyanide functionalities, it is predicted to be susceptible to metabolic breakdown.

Toxicology of the Ethylene Glycol Ether (EGE) Backbone

The EGE backbone is associated with a well-characterized and significant toxicity profile. EGEs can enter the body through inhalation, ingestion, and dermal absorption, with skin contact being a potentially major route of exposure.[9] Their toxicity is primarily mediated by metabolites, such as alkoxyacetic acids, formed via alcohol dehydrogenase.[9]

• Reproductive and Developmental Toxicity: This is the most significant concern for short-chain EGEs. Exposure has been linked to testicular atrophy, impaired sperm production in males, and teratogenic (birth defect) and fetotoxic effects in animal studies.[10]

• Hematotoxicity: Many EGEs can damage red blood cells (hemolysis) and the bone marrow where blood cells are formed, leading to anemia.[10]

• Neurotoxicity and Nephrotoxicity: High or chronic exposure to EGEs can lead to central nervous system depression, with symptoms including headache, dizziness, and lethargy.[9] Kidney failure and other renal complications are also possible, particularly after significant ingestion.[9][11]

Integrated Hazard Assessment

By combining the toxicological profiles of the functional group and the backbone, a predictive hazard assessment for 1,2-bis-(2-isocyanoethoxy)-ethane can be formulated.

Hazard Endpoint	Predicted Hazard Level	Rationale
Acute Oral/Dermal Toxicity	Moderate	The EGE backbone can cause toxicity upon ingestion.[9] Isocyanide toxicity is variable but should be considered.[5]
Skin Irritation/Corrosion	Potential Irritant	EGEs can act as skin irritants by dissolving natural oils.
Eye Irritation/Damage	Potential Irritant	Like many solvents, direct contact is likely to cause irritation.
Respiratory Sensitization	Low (Isocyanide) vs. High (Isocyanate)	Unlike isocyanates, isocyanides are not a well-established class of respiratory sensitizers. However, caution is warranted.[12][13]
Genotoxicity/Mutagenicity	Unknown	No data available. Requires empirical testing (e.g., Ames test).
Reproductive Toxicity	High	The presence of the ethylene glycol ether structure is a strong indicator of potential reproductive and developmental toxicity.[10]
Target Organ Toxicity	High	Potential for effects on the hematopoietic system (bone marrow, blood), testes, and kidneys, driven by the EGE backbone.[9][10]

Section 3: Recommended Safety, Handling, and First-Aid Protocols

Given the predicted high hazard for reproductive and target organ toxicity, stringent safety measures are mandatory.

Engineering and Administrative Controls

• Ventilation: All handling of 1,2-bis-(2-isocyanoethoxy)-ethane, including weighing, transferring, and use in reactions, must be conducted in a certified chemical fume hood to prevent inhalation of vapors.

• Restricted Access: Designate a specific area for working with this compound. Access should be limited to trained personnel who are aware of its potential hazards.[14]

Personal Protective Equipment (PPE)

• Hand Protection: Use chemically resistant gloves (e.g., nitrile or butyl rubber). Consult the glove manufacturer's compatibility chart. Change gloves immediately if contamination is suspected.[15]

• Eye Protection: Chemical safety goggles are required at all times. If there is a splash hazard, use a full-face shield in conjunction with goggles.[15]

• Body Protection: Wear a lab coat. For larger quantities or tasks with a high risk of splashing, a chemically resistant apron or suit should be used.

• Respiratory Protection: While engineering controls are primary, a respirator with an appropriate organic vapor cartridge may be required for certain non-routine operations or emergencies. A formal respiratory protection program must be in place.[16]

First-Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Skin Contact: Immediately remove contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes. Seek medical attention if irritation develops.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[17]

Section 4: A Framework for Empirical Toxicity Assessment

Due to the absence of data, a tiered experimental approach is required to definitively characterize the toxicity of 1,2-bis-(2-isocyanoethoxy)-ethane.

Caption: Tiered workflow for toxicological assessment.

Tier 1: In Vitro Assays

In vitro methods provide a rapid, cost-effective, and ethical way to screen for potential toxicity before considering animal studies.[18][19]

This assay measures the metabolic activity of cells as an indicator of viability. A reduction in metabolic activity suggests cytotoxicity.[20]

Objective: To determine the concentration of the compound that inhibits cell viability by 50% (IC₅₀).

Methodology:

• Cell Culture: Plate human cell lines (e.g., HepG2 for liver toxicity, HEK293 for kidney toxicity) in 96-well plates and allow them to adhere overnight.

• Compound Preparation: Prepare a stock solution of 1,2-bis-(2-isocyanoethoxy)-ethane in a suitable solvent (e.g., DMSO). Create a series of dilutions to treat the cells.

• Treatment: Expose the cells to various concentrations of the compound for a set period (e.g., 24 or 48 hours). Include vehicle-only controls and untreated controls.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells will reduce the yellow MTT to a purple formazan.

• Solubilization: Add a solubilizing agent (e.g., DMSO or acidic isopropanol) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well using a plate reader at the appropriate wavelength (e.g., 570 nm).

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve and determine the IC₅₀ value.

The Ames test is a bacterial assay used to assess the mutagenic potential of a chemical.[21][22][23]

Objective: To determine if the compound can induce gene mutations in histidine-requiring strains of Salmonella typhimurium.

Methodology:

• Strain Preparation: Prepare overnight cultures of several S. typhimurium tester strains (e.g., TA98, TA100, TA1535, TA1537).

• Metabolic Activation: Conduct the test both with and without a mammalian metabolic activation system (S9 fraction from rat liver) to detect metabolites that may be mutagenic.[22]

• Exposure: In a test tube, combine the bacterial culture, the test compound at various concentrations, and either the S9 mix or a buffer.

• Plating: Mix the contents with molten top agar containing a trace amount of histidine and pour it onto a minimal glucose agar plate.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Colony Counting: Count the number of revertant colonies on each plate. Only bacteria that have undergone a reverse mutation will be able to grow and form colonies.

• Analysis: A substance is considered mutagenic if it produces a dose-dependent increase in the number of revertant colonies that is at least double the spontaneous reversion rate observed in the negative controls.

Tier 2: In Vivo Assays

If in vitro results suggest low toxicity but further safety data is required for a specific application, targeted in vivo studies may be considered. These should be performed in compliance with ethical guidelines and regulatory standards like those from the OECD.

This method determines the acute toxicity of a substance after oral administration and allows for classification.[24][25][26]

Procedure:

• A stepwise procedure is used with 3 animals (typically female rats) per step.

• Dosing starts at a fixed level (e.g., 300 mg/kg) based on available data.

• The outcome (mortality or survival) determines the next step: either dosing at a lower level, a higher level, or stopping the test.

• Animals are observed for 14 days for signs of toxicity and mortality.

• The results allow the substance to be classified into a GHS category for acute toxicity.

This assay detects damage to chromosomes or the mitotic apparatus in rodents.[27][28][29]

Procedure:

• Animals (typically mice or rats) are administered the test substance at three dose levels.

• Bone marrow or peripheral blood is collected at appropriate time points after exposure.

• Cells are harvested, smeared on microscope slides, and stained.

• Immature erythrocytes (polychromatic erythrocytes) are scored for the presence of micronuclei.

• A significant, dose-dependent increase in the frequency of micronucleated cells indicates genotoxic activity.

Conclusion

While 1,2-bis-(2-isocyanoethoxy)-ethane may be a valuable synthetic intermediate, its chemical structure strongly suggests a significant toxicological risk profile. The ethylene glycol ether backbone is a major concern, pointing to potential reproductive, developmental, and hematological toxicity. The toxicity of the primary isocyanide groups is less certain but adds to the overall hazard profile.

Due to the complete lack of empirical data, this compound must be handled with extreme caution. The safety protocols outlined in this guide should be considered mandatory. Furthermore, any project involving the significant use of this compound must be preceded by a thorough empirical toxicological evaluation, following the tiered framework proposed.

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• 9. Glycol Ether Toxicology - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. TR 064 - The Toxicology of Glycol Ethers and its Relevance to Man - ECETOC [ecetoc.org]
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• 13. "Isocyanates and isocyanides - life-threatening toxins or essential compounds?" - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pharesst.irsst.qc.ca [pharesst.irsst.qc.ca]
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• 17. Isocyanates - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 21. Ames Test Protocol | AAT Bioquest [aatbio.com]
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• 23. Microbial Mutagenicity Assay: Ames Test - PMC [pmc.ncbi.nlm.nih.gov]
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• 28. nucro-technics.com [nucro-technics.com]
• 29. criver.com [criver.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Ugi Four-Component Reaction Utilizing 1,2-bis-(2-isocyanoethoxy)-ethane

Introduction: Harnessing the Power of Bifunctionality in Multicomponent Reactions

The Ugi four-component reaction (U-4CR) stands as a cornerstone of multicomponent reaction chemistry, enabling the rapid, one-pot synthesis of α-acylamino amides from an aldehyde, an amine, a carboxylic acid, and an isocyanide.[1][2] Its remarkable efficiency, high atom economy, and the ability to generate complex molecular scaffolds from simple starting materials have cemented its importance in medicinal chemistry and drug discovery for creating vast compound libraries.[3][4]

This guide focuses on a specialized application of the Ugi reaction employing 1,2-bis-(2-isocyanoethoxy)-ethane , a bifunctional isocyanide. The presence of two isocyanide moieties within a single, flexible linker opens up exciting synthetic possibilities, including the formation of macrocycles and complex dimeric structures that are of significant interest in the development of peptidomimetics and other biologically active molecules.[5][6] By engaging both isocyano groups in a double Ugi reaction, researchers can construct intricate molecular architectures in a highly convergent and efficient manner.

These application notes provide a comprehensive overview of the mechanistic underpinnings, practical experimental protocols, and key considerations for successfully employing 1,2-bis-(2-isocyanoethoxy)-ethane in the Ugi four-component reaction.

Mechanistic Insights: The Ugi Reaction Pathway

The Ugi reaction proceeds through a series of reversible steps, culminating in an irreversible Mumm rearrangement that drives the reaction to completion.[1][7] Understanding this mechanism is crucial for optimizing reaction conditions and troubleshooting.

• Imine Formation: The reaction initiates with the condensation of the aldehyde and the amine to form an imine.

• Iminium Ion Formation: The carboxylic acid protonates the imine, forming a highly reactive iminium ion.

• Nucleophilic Attack by Isocyanide: The isocyanide, acting as a potent nucleophile, attacks the iminium ion to form a nitrilium ion intermediate.[1]

• Addition of Carboxylate: The carboxylate anion then adds to the nitrilium ion, yielding an O-acyl-isoamide intermediate.

• Mumm Rearrangement: The final, irreversible step is an intramolecular acyl transfer (the Mumm rearrangement) from the oxygen to the nitrogen, resulting in the thermodynamically stable α-acylamino amide product.[1]

Diagram: Generalized Ugi Reaction Mechanism

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Ugi reaction - Wikipedia [en.wikipedia.org]
• 3. Two decades of recent advances of Ugi reactions: synthetic and pharmaceutical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ugi Reaction [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. scilit.com [scilit.com]
• 7. Ugi reaction - wikidoc [wikidoc.org]

Application Note: Advanced Bioconjugation Strategies Utilizing 1,2-Bis-(2-isocyanoethoxy)-ethane

Executive Summary

The development of robust, bioorthogonal, and multicomponent bioconjugation strategies is critical for modern drug development, targeted delivery, and structural biology. 1,2-bis-(2-isocyanoethoxy)-ethane (CAS: 338468-14-7) is a highly versatile, homobifunctional diisonitrile linker. Due to the exceptional structural compactness of the isonitrile group—the smallest known bioorthogonal handle—it minimizes steric perturbations in target biomolecules[1].

This application note details the mechanistic rationale and step-by-step protocols for deploying 1,2-bis-(2-isocyanoethoxy)-ethane in two distinct paradigms:

• Multicomponent Assembly : Utilizing the Ugi four-component reaction (U-4CR) to synthesize complex delivery vectors like Gemini Amphiphiles (GAs)[2].

• Bioorthogonal Cross-Linking : Leveraging tetrazine-isonitrile [4+1] cycloaddition for stable, site-specific protein-protein or protein-polymer conjugation[3].

Mechanistic Rationale & Chemical Properties

The Causality of Isonitrile Reactivity

Isonitriles are unique in organic chemistry because the terminal carbon acts simultaneously as a nucleophile and an electrophile[1]. This dual reactivity is the engine driving the Ugi-4CR , where the isonitrile attacks an electrophilic imine (formed in situ from an amine and an aldehyde) and subsequently traps a carboxylic acid nucleophile.

In bioorthogonal applications, primary isonitriles react with tetrazines via a [4+1] cycloaddition . The reaction causality relies on the inverse electron-demand Diels-Alder principles, followed by the thermodynamically favorable extrusion of nitrogen gas ( N2​ ). Depending on the steric bulk of the tetrazine substituents, this intermediate either hydrolyzes to release a payload or forms a highly stable imine conjugate[3].

Physicochemical Profile

Property	Value	Rationale / Implication
Chemical Name	1,2-bis-(2-isocyanoethoxy)-ethane	Homobifunctional; enables cross-linking or symmetrical assembly.
CAS Number	338468-14-7	Unique identifier for reagent sourcing[4].
Molecular Formula	C8​H12​N2​O2​	Low molecular weight (168.19 g/mol ) ensures high atom economy[4].
Stability	Metabolically stable at neutral pH	Negligible hydrolysis rate to formamides in physiological buffers[1].
Solubility	DCM, Methanol, THF	Compatible with organic workflows; requires co-solvents for aqueous bioconjugation.

Protocol I: Synthesis and Purification of the Diisonitrile Linker

Before bioconjugation, the diisonitrile linker must be synthesized from its primary amine precursor. This is achieved via a two-step formylation and dehydration process[5].

Reagents Required: 1,2-Bis(2-aminoethoxy)ethane, Ethyl formate, Triethylamine ( Et3​N ), Phosphoryl chloride ( POCl3​ ), Dichloromethane (DCM), Potassium carbonate ( K2​CO3​ ).

Step-by-Step Methodology:

• Formylation: Suspend 10 g (67.5 mmol) of 1,2-bis(2-aminoethoxy)ethane in 200 g (2.7 mol) of ethyl formate.

  • Causality: Ethyl formate is used in vast excess to serve as both the solvent and the reactant, driving the equilibrium toward complete conversion of the amines to formamides[5].

• Reflux: Heat the mixture at 70 °C for 24 hours. Afterward, remove the unreacted ethyl formate in vacuo.

• Dehydration Setup: Dissolve the resulting formamide intermediate in 90 mL of anhydrous DCM and add 68.3 g (675 mmol) of Et3​N . Cool the flask in an ice bath.

• Activation: Add 31 g (202.5 mmol) of POCl3​ dissolved in 90 mL of DCM dropwise to the cooled solution.

  • Causality: POCl3​ is a powerful dehydrating agent. The ice bath is critical because the dehydration is highly exothermic; thermal control prevents the degradation of the newly formed, sensitive isonitrile groups[5].

• Neutralization & Extraction: After stirring for 3 hours, remove the ice bath. Add solid K2​CO3​ and stir for 1 hour to neutralize the acidic byproducts and quench excess POCl3​ . Separate the organic layer, extract the aqueous layer with additional DCM, and concentrate in vacuo to yield 1,2-bis-(2-isocyanoethoxy)-ethane.

Protocol II: Multicomponent Assembly via Ugi-4CR

This protocol describes the synthesis of symmetrical Gemini Amphiphiles (GAs) used for the direct cytosolic delivery of CRISPR-Cas9 ribonucleoproteins (RNPs)[2].

Figure 1: Ugi-4CR workflow for synthesizing symmetrical Gemini Amphiphiles.

Step-by-Step Methodology:

• Imine Pre-formation: In a glass vial, combine 2.0 equivalents of the chosen amine (e.g., N,N-dimethylethylenediamine) and 2.0 equivalents of the aldehyde (e.g., isobutyraldehyde) in anhydrous methanol. Stir at room temperature for 30 minutes.

  • Causality: Pre-forming the Schiff base (imine) is essential. If all four components are mixed simultaneously, the isonitrile may undergo side reactions. The imine is the actual electrophilic species required for the Ugi reaction[2].

• Acid Addition: Add 2.0 equivalents of the carboxylic acid (e.g., stearic acid) to the mixture.

• Linker Addition: Add 1.0 equivalent of 1,2-bis-(2-isocyanoethoxy)-ethane.

  • Causality: The stoichiometry (2:2:2:1) ensures that both isonitrile groups on the linker react, forming a symmetrical dimeric amphiphile[6].

• Reaction: Stir the mixture at room temperature for 24–48 hours.

• Purification: Purify the resulting Gemini Amphiphile via silica gel column chromatography or preparative HPLC. Validate the mass via LC-MS.

Protocol III: Bioorthogonal Cross-Linking via Tetrazine-Isonitrile Ligation

For protein-protein cross-linking, the diisonitrile acts as a bridge between two tetrazine-functionalized biomolecules. This is performed under physiological conditions[7].

Figure 2: Tetrazine-Isonitrile [4+1] cycloaddition mechanism for protein cross-linking.

Step-by-Step Methodology:

• Preparation of Tetrazine-Proteins: Functionalize Protein A and Protein B with bulky, sterically hindered tetrazines (e.g., di-tert-butyl tetrazine NHS ester) in PBS (pH 7.4).

  • Causality: Bulky tetrazine substituents are strictly required to form stable imine conjugates with primary isonitriles. Without steric hindrance, the intermediate rapidly hydrolyzes, cleaving the conjugate[3].

• Buffer Exchange: Remove unreacted tetrazine via Zeba spin desalting columns or dialysis against PBS (pH 7.4).

• Cross-Linking Initiation: In a microcentrifuge tube, mix equimolar amounts of Tetrazine-Protein A and Tetrazine-Protein B. Add 0.5 equivalents of 1,2-bis-(2-isocyanoethoxy)-ethane (prepared as a 10 mM stock in DMSO).

  • Causality: The 0.5 equivalent ratio ensures that each diisonitrile molecule bridges two distinct protein molecules, maximizing the yield of the heterodimer/homodimer rather than capping single proteins.

• Incubation: Incubate the mixture at 37 °C for 2–4 hours. The reaction is bioorthogonal and unaffected by native biological functional groups (amines, thiols, alcohols)[1].

• Validation: Analyze the cross-linking efficiency via SDS-PAGE. Purify the final conjugate using Size Exclusion Chromatography (SEC).

Comparative Data Analysis

To assist in experimental design, the following table synthesizes the kinetic and operational parameters of the two primary bioconjugation strategies utilizing 1,2-bis-(2-isocyanoethoxy)-ethane.

Parameter	Ugi-4CR Assembly[2]	Tetrazine-Isonitrile Ligation[3]
Primary Application	Synthesis of delivery vectors (e.g., GAs), polymer libraries.	Bioorthogonal protein labeling, live-cell imaging, cross-linking.
Reaction Environment	Organic solvents (Methanol, DCM).	Aqueous buffers (PBS, physiological pH).
Kinetics	Slow (24–48 hours at RT).	Fast ( k≈1M−1s−1 at 37 °C)[7].
Byproducts	Water (from imine formation).	Nitrogen gas ( N2​ ).
Chemoselectivity	Low (requires free amines and carboxylic acids).	Extremely High (orthogonal to native biological groups)[1].

References

• Isonitriles: Versatile Handles for the Bioorthogonal Functionalization of Proteins ACS Omega (2020). URL:[Link]

• Direct Cytosolic Delivery of Proteins and CRISPR-Cas9 Genome Editing by Gemini Amphiphiles via Non-Endocytic Translocation Pathways ACS Central Science (2023). URL:[Link]

• Tuning Isonitrile/Tetrazine Chemistry for Accelerated Deprotection and Formation of Stable Conjugates Journal of the American Chemical Society (2019). URL:[Link]

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• 7. pubs.acs.org [pubs.acs.org]

Application Note: 1,2-bis-(2-isocyanoethoxy)-ethane in Multicomponent Polymer Chemistry

Executive Summary

1,2-bis-(2-isocyanoethoxy)-ethane is a highly versatile, bifunctional isocyanide crosslinker and monomer. Characterized by its flexible ether linkages and highly reactive terminal isocyanide groups, it has emerged as a cornerstone reagent in modern multicomponent polymerizations (MCPs). This application note details its use in two cutting-edge fields: the synthesis of polythiourea superionic conductors for solid-state lithium batteries [1], and the combinatorial synthesis of Gemini amphiphiles for the direct cytosolic delivery of CRISPR-Cas9 ribonucleoproteins (RNPs) [2].

By detailing the causality behind experimental choices, this guide provides researchers with self-validating protocols to harness isocyanide-based click chemistry for advanced material and therapeutic development.

Chemical Profile & Mechanistic Rationale

Chemical Structure & Functionality: The molecular architecture of 1,2-bis-(2-isocyanoethoxy)-ethane features two terminal isocyanide (–N≡C) groups separated by a triethylene glycol-like spacer (–CH₂–CH₂–O–CH₂–CH₂–O–CH₂–CH₂–).

The Causality of the Spacer: The ether-rich spacer is not merely a structural bridge; it dictates the physicochemical properties of the resulting polymer networks:

• In Solid-State Electrolytes: The oxygen atoms act as Lewis bases, providing weak, transient coordination sites for lithium ions (Li⁺), facilitating rapid ion hopping while maintaining chain flexibility (lowering the glass transition temperature, Tg​ ) [1].

• In Drug Delivery Vehicles: The spacer provides a precisely tunable hydrophilic domain. When reacted symmetrically via an Ugi four-component reaction (Ugi-4CR), it balances the hydrophobic lipid tails, achieving the exact Hydrophilic-Lipophilic Balance (HLB) required for non-endocytic cell membrane translocation [2].

Application I: Polythiourea Solid-State Electrolytes (Energy Storage)

Traditional poly(ethylene oxide) (PEO)-based solid-state electrolytes suffer from a fundamental dilemma: high ionic conductivity requires high polymer chain mobility (low mechanical strength), and lithium salt (e.g., LiClO₄) heavily crystallizes at high concentrations, limiting charge carriers.

The Polythiourea Solution: By polymerizing 1,2-bis-(2-isocyanoethoxy)-ethane with elemental sulfur (S₈) and diamines, researchers can synthesize polythiourea (PTU) networks. The resulting thiourea groups form strong supramolecular hydrogen bonds with perchlorate anions (ClO₄⁻). This specific interaction prevents salt crystallization even at a 1:1 molar ratio. Consequently, Li⁺ transport is decoupled from the polymer's segmental motion, achieving "superionic" conductivity even in the glassy state [1].

Quantitative Data: PTU vs. Traditional PEO Electrolytes

Electrolyte System	Max Salt Solubility (Molar Ratio)	Ionic Conductivity (RT)	Transference Number ( tLi+​ )	Mechanical State
PEO / LiClO₄	< 0.1 : 1	< 10−5 S/cm	~0.20 - 0.30	Soft / Viscous
PTU3 / LiClO₄	1 : 1	> 10−4 S/cm	> 0.60	Robust Solid

Data summarized from the comparative analysis of polythiourea superionic conductors [1].

Protocol 1: Multicomponent Polymerization of Polythiourea (PTU3)

Note: This protocol is a self-validating system. The consumption of the highly distinct isocyanide functional group allows for real-time reaction monitoring via FT-IR.

Reagents & Materials:

• Elemental sulfur (S₈): 12.0 mmol (0.3837 g)

• 1,2-bis-(2-isocyanoethoxy)-ethane: 4.0 mmol (0.6724 g)

• 1,8-diamino-3,6-dioxaoctane: 4.0 mmol (0.5925 g)

• Anhydrous N,N-Dimethylformamide (DMF): 8.0 mL

Step-by-Step Methodology:

• Preparation: In a nitrogen-filled glovebox, add the S₈, 1,2-bis-(2-isocyanoethoxy)-ethane, and 1,8-diamino-3,6-dioxaoctane into a 25 mL Schlenk tube equipped with a magnetic stir bar.

• Solvation: Inject 8.0 mL of anhydrous DMF into the sealed Schlenk tube.

• Polymerization: Transfer the tube to a pre-heated oil bath at 40 °C. Stir vigorously for 4 hours.

  • Causality Check: The mild temperature (40 °C) is critical. Higher temperatures can lead to side reactions with the ether linkages or premature degradation of the isocyanide.

• Validation (In-Process): Extract a 10 µL aliquot and analyze via FT-IR. Self-Validation: The reaction is complete when the characteristic isocyanide stretching band at ~2140 cm⁻¹ completely disappears, and a strong thiourea C=S stretch emerges at ~1550 cm⁻¹.

• Precipitation: Cool the mixture to room temperature. Dropwise, add the solution into 300 mL of a rapidly stirring precipitation solvent mixture (n-hexane/dichloromethane, 2:1 v/v) through a cotton filter to remove unreacted bulk sulfur.

• Purification: Collect the precipitate, wash three times with cold methanol to remove residual monomers, and dry under vacuum at 60 °C for 24 hours to yield PTU3 (yellow solid, ~82% yield) [1].

Synthesis pathway of Polythiourea Solid-State Electrolytes via Multicomponent Polymerization.

Application II: Gemini Amphiphiles for CRISPR-Cas9 Delivery (Biomedical)

The intracellular delivery of large therapeutic proteins, such as the CRISPR-Cas9 ribonucleoprotein (RNP), is heavily restricted by endosomal entrapment. Most lipid nanoparticles rely on endocytosis, leading to lysosomal degradation of the payload.

The Ugi-4CR Solution: Using 1,2-bis-(2-isocyanoethoxy)-ethane as a central hydrophilic spacer, researchers can perform a one-step Ugi four-component reaction (Ugi-4CR) with various aldehydes, amines, and carboxylic acids. This combinatorial approach rapidly generates symmetrical "Gemini Amphiphiles" (GAs). The specific amphiphile formed with this crosslinker (e.g., A1I2R2C18) facilitates direct non-endocytic translocation across the cell membrane, preserving the bioactivity of the Cas9 RNP and achieving indel frequencies up to 37.9% in target loci [2].

Protocol 2: Combinatorial Synthesis of Gemini Amphiphiles & RNP Complexation

Reagents & Materials:

• 1,2-bis-(2-isocyanoethoxy)-ethane (Diisocyanide spacer)

• Stearic acid (Carboxylic acid, lipid tail)

• N,N-dimethylethylenediamine (Amine, cationic head)

• Isobutyraldehyde (Aldehyde)

• Cas9 protein and sgRNA (for AAVS1 locus)

Step-by-Step Methodology:

• Ugi-4CR Assembly: In a glass vial, dissolve equimolar amounts (relative to functional groups) of stearic acid, N,N-dimethylethylenediamine, and isobutyraldehyde in methanol.

• Crosslinker Addition: Add 0.5 molar equivalents of 1,2-bis-(2-isocyanoethoxy)-ethane.

  • Causality Check: The diisocyanide acts as the symmetric bridge. Using exactly 0.5 equivalents ensures both isocyanide groups react, linking two identical amphiphilic halves to form the "Gemini" structure.

• Reaction & Purification: Stir the mixture at room temperature for 48 hours. Remove the solvent in vacuo and purify the resulting Gemini Amphiphile (A1I2R2C18) via silica gel chromatography.

• RNP Complexation (Self-Validating Step):

  • Incubate Cas9 protein with sgRNA (1:1 molar ratio) at room temperature for 15 minutes to form the RNP.

  • Mix the RNP with the synthesized GA at a mass ratio of 1:2 (RNP:GA) in PBS.

  • Self-Validation: Measure the hydrodynamic size via Dynamic Light Scattering (DLS). A successful complexation will yield a narrow size distribution with a hydrodynamic diameter of approximately ~450 nm and a positive ζ -potential, confirming the cationic GAs have successfully encapsulated the anionic RNP[2].

Ugi-4CR workflow for synthesizing Gemini Amphiphiles for direct cytosolic CRISPR-Cas9 delivery.

References

• Lei, Z., Yin, J., Cai, L., Ye, F., Kong, X., Hu, R., & Huang, M. (2023). Polythiourea Superionic Conductors for Solid-State Batteries. Macromolecules.[Link]

• Lee, Y.-W., Luther, D. C., Goswami, R., Jeon, T., Clark, V., Elia, J., Gopalakrishnan, S., & Rotello, V. M. (2023). Direct Cytosolic Delivery of Proteins and CRISPR-Cas9 Genome Editing by Gemini Amphiphiles via Non-Endocytic Translocation Pathways. ACS Central Science.[Link]

Application Note: Synthesis Pathways and Protocols for 1,2-Bis-(2-isocyanoethoxy)-ethane Derivatives

Introduction and Strategic Context

1,2-bis-(2-isocyanoethoxy)-ethane (also known as PEG-diisocyanide) is a critical bifunctional building block in advanced materials and drug delivery systems. Its unique terminal isocyanide groups make it highly reactive in Ugi multicomponent reactions, enabling the combinatorial synthesis of Gemini amphiphiles for non-endocytic cytosolic delivery of CRISPR-Cas9 ribonucleoproteins (1)[1]. Furthermore, it serves as a key monomer in the development of polythiourea superionic conductors for solid-state lithium metal batteries (2)[2]. This application note details a robust, field-proven, two-step synthesis protocol designed to maximize yield and preserve the integrity of the sensitive isocyanide moieties.

Mechanistic Overview & Experimental Causality

The synthesis of 1,2-bis-(2-isocyanoethoxy)-ethane relies on the conversion of a primary diamine (1,2-bis(2-aminoethoxy)ethane) to a diisocyanide via a bis-formamide intermediate. As a Senior Application Scientist, I emphasize that success in this pathway depends heavily on precise thermal control and stoichiometric management of the dehydrating agents[1].

• Step 1: N-Formylation: Ethyl formate is utilized in large excess to act as both the formylating agent and the solvent. This dual-purpose strategy ensures complete conversion while allowing easy removal of the unreacted reagent and ethanol byproduct in vacuo, bypassing the need for intermediate chromatographic purification[1].

• Step 2: Dehydration: The bis-formamide is dehydrated using phosphoryl chloride (POCl3). Because this reaction generates highly reactive electrophilic intermediates and hydrochloric acid, a large excess of triethylamine (Et3N) is required as an acid scavenger. Without Et3N, the acidic environment would rapidly hydrolyze or polymerize the product.

• Thermal Control: The addition of POCl3 must be strictly maintained at 0 °C. The dehydration is highly exothermic; thermal spikes will lead to the degradation of the isocyanide into complex oligomeric tars[1].

• Quenching: The reaction is quenched with solid potassium carbonate (K2CO3). Unlike aqueous sodium hydroxide, K2CO3 provides a mild, heterogeneous basic environment that neutralizes residual acid and unreacted POCl3 without attacking the newly formed isocyanide groups[1].

Visualization of the Synthesis Pathway

Synthesis pathway for 1,2-bis-(2-isocyanoethoxy)-ethane.

Quantitative Data & Reaction Parameters

Table 1: Reagent Quantities and Equivalents

Reagent	MW ( g/mol )	Mass / Volume	Moles (mmol)	Equivalents	Role
1,2-Bis(2-aminoethoxy)ethane	148.20	10.0 g	67.5	1.0	Starting Material
Ethyl Formate	74.08	200.0 g	2700	40.0	Reactant / Solvent
Triethylamine (Et3N)	101.19	68.3 g	675	10.0	Acid Scavenger
Phosphoryl Chloride (POCl3)	153.33	31.0 g	202.5	3.0	Dehydrating Agent
Dichloromethane (DCM)	84.93	180 mL (Total)	-	-	Solvent
Potassium Carbonate (K2CO3)	138.20	Excess	-	-	Quenching Agent

Table 2: Critical Reaction Conditions

Step	Temperature	Time	Key Observation / Control Variable
N-Formylation	70 °C (Reflux)	24 h	Ensure continuous reflux; verify completion via TLC or NMR.
Solvent Removal	40 °C (Vacuum)	~2 h	Must remove all ethyl formate to prevent side reactions with POCl3.
Dehydration (Addition)	0 °C (Ice Bath)	Dropwise	Control exotherm; maintain internal temp strictly below 5 °C.
Dehydration (Reaction)	0 °C to RT	3 h	Gradual warming allows the dehydration to go to completion.
Quenching	Room Temp	1 h	Vigorous stirring required to ensure complete neutralization.

Detailed Experimental Protocol

This protocol is designed as a self-validating system; each phase includes built-in checkpoints to verify the integrity of the intermediate before proceeding[1].

Phase 1: Synthesis of the Bis-Formamide Intermediate

• Setup: Equip a 500 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Reaction: Add 10.0 g (67.5 mmol) of 1,2-bis(2-aminoethoxy)ethane to the flask, followed by 200.0 g (2.7 mol) of ethyl formate[1].

• Reflux: Heat the mixture to 70 °C using an oil bath and maintain reflux for 24 hours under a nitrogen atmosphere.

• Concentration: Cool the reaction to room temperature. Remove the excess ethyl formate and ethanol byproduct in vacuo using a rotary evaporator (water bath at 40 °C).

• Checkpoint: The resulting product should be a viscous, pale-yellow oil (1,2-bis(2-formamidoethoxy)ethane). Self-Validation: A small aliquot analyzed via FT-IR should show a strong amide carbonyl stretch (~1660 cm⁻¹) and the complete disappearance of primary amine N-H stretching bands (~3300-3400 cm⁻¹, doublet).

Phase 2: Dehydration to the Diisocyanide

• Solvation: Dissolve the crude bis-formamide intermediate in 90 mL of anhydrous dichloromethane (DCM) in a 500 mL two-neck round-bottom flask[1].

• Base Addition: Add 68.3 g (675 mmol) of triethylamine to the solution. Stir for 10 minutes to ensure homogeneity.

• Cooling: Submerge the flask in an ice-water bath and allow the internal temperature to reach 0 °C.

• Activation: Prepare a solution of 31.0 g (202.5 mmol) of phosphoryl chloride (POCl3) in 90 mL of anhydrous DCM. Transfer this to an addition funnel.

• Dropwise Addition: Add the POCl3 solution dropwise over 30–45 minutes. Critical Causality: The drop rate must be controlled to prevent the mixture from boiling or smoking, which indicates thermal degradation of the forming isocyanide[1].

• Propagation: After the addition is complete, stir the reaction mixture for 3 hours, allowing the ice bath to naturally melt so the reaction slowly warms to room temperature[1].

Phase 3: Work-up and Purification

• Quenching: Add a large excess of solid anhydrous K2CO3 directly to the reaction mixture. Stir vigorously for 1 hour at room temperature to neutralize the triethylamine hydrochloride salts and unreacted POCl3[1].

• Separation: Filter the suspension through a pad of Celite to remove the bulk of the solid salts. Transfer the filtrate to a separatory funnel.

• Extraction: Wash the organic layer with cold distilled water (2 × 50 mL) and brine (1 × 50 mL). Extract the combined aqueous layers once with 30 mL of DCM[1].

• Drying & Concentration: Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate in vacuo (water bath < 30 °C to prevent isocyanide decomposition).

• Checkpoint: The final product, 1,2-bis-(2-isocyanoethoxy)-ethane, is obtained as a dark oil. Self-Validation: FT-IR must reveal a sharp, distinct isocyanide stretch at ~2150 cm⁻¹ and the absence of the amide carbonyl peak.

References

• Direct Cytosolic Delivery of Proteins and CRISPR-Cas9 Genome Editing by Gemini Amphiphiles via Non-Endocytic Translocation Pathways Source: ACS Central Science URL
• Polythiourea Superionic Conductors for Solid-State Batteries Source: ACS Publications URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Application Note: Peptide Stapling via Ugi Multicomponent Reactions Using 1,2-bis-(2-isocyanoethoxy)-ethane

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Advanced Technical Guide & Experimental Protocol

Executive Summary

Peptide stapling is a transformative strategy in drug discovery, utilized to lock short peptides into bioactive α-helical conformations. This pre-organization enhances target affinity, proteolytic stability, and cellular permeability[1]. While ring-closing metathesis (RCM) of all-hydrocarbon staples is the historical standard, it frequently yields highly hydrophobic molecules prone to poor aqueous solubility and non-specific protein binding.

This application note details a paradigm-shifting alternative: Multicomponent Peptide Stapling utilizing the Ugi four-component reaction (Ugi-4CR) with a flexible, PEG-based diisocyanide cross-linker, 1,2-bis-(2-isocyanoethoxy)-ethane [2]. This methodology not only bridges two acidic amino acid side chains (e.g., Glutamate or Aspartate) to stabilize the helix but simultaneously permits the one-pot introduction of exocyclic functional groups (e.g., fluorophores, lipids, or pharmacokinetic modifiers) via the amine and aldehyde components[3].

Mechanistic Insights & Causality

The Ugi-4CR macrocyclization relies on the condensation of four functional groups: a carboxylic acid, an amine, an aldehyde, and an isocyanide[1]. In the context of bidirectional peptide stapling, the linear peptide provides two carboxylic acids (typically Glu residues at i and i+4 or i, i+7 positions), while the diisocyanide acts as the physical cross-linker.

Why 1,2-bis-(2-isocyanoethoxy)-ethane?

The selection of 1,2-bis-(2-isocyanoethoxy)-ethane is a highly deliberate experimental choice:

• Distance Matching: The flexible -CH2-CH2-O-CH2-CH2-O-CH2-CH2- core provides an optimal spatial tether to span the distance of one or two α-helical turns without inducing structural strain[2].

• Physicochemical Tuning: Unlike all-hydrocarbon staples, the oxygen atoms in the PEG-like backbone act as hydrogen bond acceptors, significantly improving the aqueous solubility and pharmacokinetic profile of the resulting therapeutic[3].

The Imperative of Pseudo-Dilution

A critical challenge in macrocyclization is the kinetic competition between intramolecular ring closure and intermolecular oligomerization. To enforce causality toward the stapled monomer, this protocol employs a pseudo-dilution technique[4]. By using a dual-syringe pump to slowly introduce the peptide diacid and the diisocyanide into a concentrated pool of preformed imine, the steady-state concentration of the reactive species remains exceptionally low. This statistically favors the intramolecular transannular attack required for cyclization[4].

Workflow Visualization

Caption: Workflow of Ugi-4CR multicomponent peptide stapling using a PEG-based diisocyanide.

Comparative Data Presentation

The table below summarizes the physicochemical and operational differences between traditional stapling modalities and the Ugi multicomponent approach.

Table 1: Comparison of Peptide Stapling Modalities

Parameter	Ring-Closing Metathesis (RCM)	Traditional Lactamization	Ugi Multicomponent Stapling (PEG-Diisocyanide)
Cross-linker Nature	All-hydrocarbon (Highly Hydrophobic)	Amide bond (Hydrophilic)	PEG-based bis-amide (Hydrophilic/Tunable)
Anchoring Residues	Non-natural (e.g., α-methyl, α-alkenyl)	Natural (Lys, Asp/Glu)	Natural (Asp, Glu)
Exocyclic Functionalization	No	No	Yes (via Amine/Aldehyde components)
Reaction Kinetics	Fast (Ru-catalyzed)	Moderate (Coupling reagents)	Slow (Requires pseudo-dilution & maturation)
Aqueous Solubility	Often poor (requires optimization)	Good	Excellent (due to PEG moiety)

Experimental Protocol: In-Solution Ugi-4CR Stapling

This methodology describes the sidechain-to-sidechain macrocyclization of an unprotected linear peptide containing two Glutamate residues using 1,2-bis-(2-isocyanoethoxy)-ethane.

Materials & Reagents

• Peptide: Linear sequence containing two Glu residues at i, i+4 or i, i+7 (unprotected side chains), >95% purity.

• Cross-linker: 1,2-bis-(2-isocyanoethoxy)-ethane (Synthesized via formylation and subsequent dehydration of 1,2-bis(2-aminoethoxy)ethane using POCl3)[2].

• Diversity Elements: Primary amine (e.g., benzylamine) and Aldehyde (e.g., paraformaldehyde).

• Solvent: 2,2,2-Trifluoroethanol (TFE) or Methanol (MeOH) (Anhydrous).

Step-by-Step Methodology

Step 1: Imine Pre-formation

• In a 25 mL round-bottom flask equipped with a magnetic stir bar, add the primary amine (10 equivalents relative to the peptide) and the aldehyde (10 equivalents).

• Dissolve in 5 mL of anhydrous TFE.

• Stir vigorously at room temperature (20–25 °C) for 2 hours. Causality Note: Pre-forming the imine is mandatory. If the diisocyanide is added before the imine is fully formed, it may react directly with the aldehyde and carboxylic acid via the competing Passerini three-component reaction, bypassing the amine entirely and failing to form the desired staple[1].

Step 2: Syringe Preparation for Pseudo-Dilution

• Syringe A: Dissolve the linear peptide diacid (1.0 equivalent, typically 10–20 μmol) in 5 mL of TFE.

• Syringe B: Dissolve 1,2-bis-(2-isocyanoethoxy)-ethane (1.2 equivalents) in 5 mL of TFE.

Step 3: Syringe Pump Addition

• Mount Syringe A and Syringe B onto a programmable dual-syringe pump.

• Insert the needles through a septum into the vigorously stirring imine solution from Step 1.

• Set the addition rate to deliver the contents dropwise over a period of 12 to 16 hours (approx. 0.3 - 0.4 mL/h). Causality Note: This ultra-slow addition ensures that the localized concentration of the diacid and diisocyanide remains near zero, kinetically driving the reaction toward intramolecular macrocyclization rather than intermolecular chain extension[4].

Step 4: Mumm Rearrangement Maturation

• Once the syringe pump addition is complete, allow the reaction mixture to stir for an additional 24 to 48 hours at room temperature. Causality Note: The initial Ugi reaction forms a highly strained, charged intermediate known as the α-adduct. This intermediate must undergo an irreversible intramolecular acyl transfer (the Mumm rearrangement) to form the stable tertiary amide staple. Because transannular reactions in macrocycles face high entropic barriers, this maturation period is non-negotiable[1].

Step 5: Quenching and Purification

• Concentrate the reaction mixture under reduced pressure to remove the TFE.

• Resuspend the crude residue in a 1:1 mixture of Water (0.1% TFA) and Acetonitrile (0.1% TFA).

• Purify via preparative Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) utilizing a C18 column.

• Lyophilize the collected fractions to yield the final N-functionalized stapled peptide.

Quality Control: A Self-Validating System

To ensure the scientific integrity of the protocol, the workflow must be monitored via LC-MS. This serves as a self-validating system for the completion of the Mumm rearrangement.

Validation Metric: During the maturation phase (Step 4), sample the reaction every 8 hours.

• Mass Equivalence: The intermediate α-adduct and the final stapled product are isomers; they share the exact same molecular weight (m/z).

• Chromatographic Shift: The conversion from the highly polar, charged α-adduct to the neutral, tertiary amide staple will manifest as a distinct rightward shift (increased retention time) on the C18 reverse-phase chromatogram.

References

• Multicomponent Reaction Toolbox for Peptide Macrocyclization and Stapling. Chemical Reviews.[Link]

• Direct Cytosolic Delivery of Proteins and CRISPR-Cas9 Genome Editing by Gemini Amphiphiles via Non-Endocytic Translocation Pathways. ACS Central Science.[Link]

• A Multicomponent Stapling Approach to Exocyclic Functionalized Helical Peptides: Adding Lipids, Sugars, PEGs, Labels, and Handles to the Lactam Bridge. Bioconjugate Chemistry.[Link]

• Multicomponent Peptide Stapling as a Diversity-Driven Tool for the Development of Inhibitors of Protein–Protein Interactions. Angewandte Chemie International Edition.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Application Note: High-Yield Preparation of Metal-Organic Frameworks (MOFs) using 1,2-bis-(2-isocyanoethoxy)-ethane

Document Type: Technical Application Note & Experimental Protocol Target Audience: Materials Scientists, Coordination Chemists, and Drug Development Professionals

Introduction & Mechanistic Rationale

Metal-organic frameworks (MOFs) constructed from flexible aliphatic diisocyanides represent a unique class of soft porous crystals. 1,2-bis-(2-isocyanoethoxy)-ethane (BIEE) is an exceptionally versatile, bidentate linker. Unlike rigid aromatic linkers (e.g., terephthalic acid), BIEE features a highly flexible polyether backbone (–O–CH₂–CH₂–O–) flanked by terminal isocyanide (–N≡C) donor groups.

As a Senior Application Scientist, it is critical to understand the causality behind selecting BIEE for framework assembly:

• Strong Metal Coordination (σ-Donation / π-Backbonding): The isocyanide carbon acts as a potent σ-donor and π-acceptor. This forms highly robust coordination networks with soft, low-valent Lewis acidic metals such as Cu(I), Ag(I), and Au(I).

• Secondary Host-Guest Interactions: The ether oxygens in the BIEE backbone act as secondary binding sites. Recent studies have demonstrated that ligands containing this exact polyether-isocyanide motif excel in coordinating lithium ions for solid-state polythiourea electrolytes[1] and complexing with proteins for direct cytosolic delivery via Gemini amphiphiles[2]. Integrating BIEE into a MOF architecture leverages these properties, creating "breathing" frameworks ideal for advanced drug delivery and ion-conduction applications.

Experimental Methodologies

The preparation of a BIEE-based MOF is a two-phase process: the de novo synthesis of the BIEE ligand followed by the controlled self-assembly of the coordination network.

Protocol A: Synthesis and Purification of the BIEE Linker

This protocol utilizes a standard formylation-dehydration sequence to convert primary amines to isocyanides[2].

Step 1: Formylation

• In a round-bottom flask, dissolve 10 g (67.5 mmol) of 1,2-bis(2-aminoethoxy)ethane in 200 g (2.7 mol) of ethyl formate.

• Reflux the mixture at 70 °C for 24 hours under a nitrogen atmosphere. Causality: Ethyl formate acts as both solvent and formylating agent, ensuring complete conversion of the amines to formamides without aggressive reagents.

• Remove the excess solvent in vacuo to yield the intermediate bis-formamide as a viscous liquid.

Step 2: Dehydration

• Dissolve the resulting formamide in 90 mL of anhydrous dichloromethane (DCM) and add 68.3 g (675 mmol) of triethylamine.

• Cool the reaction vessel in an ice bath (0 °C).

• Prepare a solution of 31 g (202.5 mmol) phosphoryl chloride (POCl₃) in 90 mL DCM. Add this dropwise to the reaction mixture. Causality: POCl₃ is a highly efficient dehydrating agent. The ice bath is mandatory to control the highly exothermic dehydration, preventing the polymerization of the newly formed isocyanide groups. Triethylamine neutralizes the generated HCl, driving the reaction forward[2].

• Stir for 3 hours, then remove the ice bath.

Step 3: Workup

• Add solid K₂CO₃ to the mixture and stir for 1 hour to quench unreacted POCl₃ and neutralize the solution.

• Separate the organic layer and extract the aqueous layer twice with DCM.

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo to isolate the BIEE ligand.

Protocol B: Self-Assembly of Cu(I)-BIEE MOF

Because the binding kinetics between isocyanides and Cu(I) are exceptionally fast, direct mixing yields amorphous precipitates. We employ a liquid-liquid layering (diffusion) technique to ensure a controlled nucleation rate, yielding crystalline MOFs.

• Metal Precursor Solution: Dissolve 0.1 mmol of [Cu(CH₃CN)₄]BF₄ in 2 mL of anhydrous acetonitrile (MeCN).

• Ligand Solution: Dissolve 0.1 mmol of BIEE in 2 mL of DCM.

• Layering: In a narrow glass crystallization tube, carefully add the Ligand Solution to the bottom.

• Buffer Layer: Gently overlay 1 mL of a 1:1 mixture of MeCN:DCM. Causality: The buffer layer slows the diffusion rate between the metal and ligand layers, preventing rapid precipitation and promoting the growth of high-quality single crystals.

• Metal Layer: Carefully overlay the Metal Precursor Solution on top of the buffer layer.

• Crystallization: Seal the tube and let it stand undisturbed in the dark at room temperature for 3–5 days until crystals form.

Protocol C: Activation and Self-Validation

• Decant the mother liquor and wash the crystals three times with fresh DCM to remove unreacted precursors.

• Soak the crystals in volatile solvent (e.g., acetone) for 24 hours to exchange trapped high-boiling solvents.

• Dry under dynamic vacuum at room temperature for 12 hours.

• Self-Validating Checkpoint: Perform FT-IR spectroscopy on the dried MOF. The free BIEE ligand exhibits a characteristic ν(N≡C) stretch at ~2150 cm⁻¹. Upon successful coordination to Cu(I), this peak will shift to higher wavenumbers (~2180 cm⁻¹) due to kinematic coupling and changes in the C≡N bond order. If the peak has not shifted, the framework has not properly assembled.

Quantitative Data & Validation Metrics

To ensure reproducibility across batches, compare your analytical results against the standardized metrics in Table 1.

Parameter	BIEE Ligand (Precursor)	Cu-BIEE MOF (Product)	Analytical Purpose
Physical State	Pale yellow viscous liquid	Colorless/Pale yellow crystals	Visual confirmation of phase change
IR ν(N≡C) Stretch	~2150 cm⁻¹	~2180 cm⁻¹	Confirms metal-isocyanide coordination
¹H NMR (–CH₂–NC)	~3.5 ppm (Sharp triplet)	Broadened / Shifted downfield	Verifies restricted mobility in framework
Typical Yield	75 – 85%	60 – 70%	Evaluates process efficiency
Solubility	Soluble in DCM, MeOH, THF	Insoluble in common solvents	Confirms extended polymeric network

Workflow and Mechanistic Visualizations

Caption: Step-by-step workflow for the synthesis of the BIEE ligand and subsequent MOF self-assembly.

Caption: Mechanistic pathways of BIEE coordination, highlighting σ-donation, π-backbonding, and flexibility.

References

• Title: Direct Cytosolic Delivery of Proteins and CRISPR-Cas9 Genome Editing by Gemini Amphiphiles via Non-Endocytic Translocation Pathways Source: ACS Central Science URL
• Title: Polythiourea Superionic Conductors for Solid-State Batteries Source: ACS Publications URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Improving Reaction Yield in the Synthesis of 1,2-bis-(2-isocyanoethoxy)-ethane

Prepared by the Office of Senior Application Scientist

Welcome to the technical support center for the synthesis of 1,2-bis-(2-isocyanoethoxy)-ethane. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this synthesis. We will move beyond simple protocols to explain the causality behind experimental choices, ensuring a robust and reproducible methodology.

The synthesis of 1,2-bis-(2-isocyanoethoxy)-ethane is a two-step process. First, the commercially available diamine, 1,2-bis-(2-aminoethoxy)-ethane, is formylated to produce the intermediate N,N'-(ethane-1,2-diylbis(oxyethane-2,1-diyl))diformamide. The critical and often challenging second step is the dehydration of this diformamide to yield the target diisocyanide. The overall yield and purity of the final product are heavily dependent on the conditions of this dehydration reaction.

Synthesis Overview: The Two-Step Pathway

The conversion of the primary diamine to the diisocyanide follows a classical route in isocyanide chemistry.

Caption: General two-step synthesis pathway for 1,2-bis-(2-isocyanoethoxy)-ethane.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, focusing on the critical dehydration step.

Q1: My final yield of 1,2-bis-(2-isocyanoethoxy)-ethane is very low. What are the likely causes and how can I fix this?

A1: Low yield is the most common problem and typically points to issues in the dehydration of the diformamide intermediate. Several factors can be responsible:

• Ineffective Dehydrating Agent: The choice of dehydrating agent is paramount. Reagents like phosphorus oxychloride (POCl₃) or p-toluenesulfonyl chloride (p-TsCl) are effective but require carefully optimized conditions.[1][2] The Burgess reagent is a milder alternative, particularly useful if your substrate has sensitive functional groups.[3][4] For a systematic approach, consider the comparison in Table 1 (see FAQs). If one agent gives poor results, switching to another class of reagent is a valid strategy.

• Presence of Water: Isocyanides can hydrolyze back to their formamide precursors in the presence of water, especially under acidic or basic conditions. Ensure all glassware is oven-dried, use anhydrous solvents, and run the reaction under an inert atmosphere (e.g., Nitrogen or Argon).

• Suboptimal Reaction Temperature: Dehydration reactions with potent reagents like POCl₃ are often highly exothermic and require low temperatures (e.g., 0 °C to -50 °C) to prevent side reactions and decomposition.[2] If the reaction is run at too high a temperature, you risk degrading the product. Conversely, if the temperature is too low for a less reactive agent, the reaction may not proceed.

• Incorrect Stoichiometry: An excess of the dehydrating agent and base is typically required to drive the reaction to completion.[5] A common starting point is to use at least 2.2 equivalents of the dehydrating agent and a slight excess of base per molecule of the diformamide, accounting for the two formamide groups that need to be dehydrated.

Q2: My final product is impure. I suspect it contains the starting diformamide and a mono-isocyanide intermediate. How can I improve purity?

A2: This indicates an incomplete reaction.

• Increase Reaction Time and/or Temperature: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Infrared (IR) Spectroscopy. Look for the disappearance of the formamide C=O stretch (around 1650-1680 cm⁻¹) and the appearance of the isocyanide N≡C stretch (a sharp peak around 2140 cm⁻¹). If the reaction stalls, a modest increase in temperature or allowing it to run longer may be necessary.

• Ensure Efficient Mixing: The reaction mixture can become thick, especially as salts precipitate. Vigorous stirring is essential to ensure all reactants are in contact.

• Optimize Reagent Addition: Add the dehydrating agent slowly (dropwise) to a cooled solution of the formamide and base.[2] This helps to control the reaction exotherm and prevent localized high concentrations that can lead to side reactions.

• Purification Strategy: A non-aqueous workup is often preferred for isocyanides.[6] After the reaction is complete, the precipitated salts (e.g., triethylamine hydrochloride) can be removed by filtration under an inert atmosphere. The solvent is then removed under reduced pressure. If further purification is needed, column chromatography on silica gel can be performed, but care must be taken as isocyanides can be unstable on silica. Use a non-polar eluent system and work quickly.

Caption: A logical workflow for troubleshooting common synthesis issues.

Frequently Asked Questions (FAQs)

Q3: Which dehydrating agent is the best for this synthesis?

A3: There is no single "best" agent; the choice depends on factors like available equipment, safety protocols, scale, and substrate sensitivity. The most common and practical options are compared below. Phosgene and its surrogates are highly effective but are generally avoided due to extreme toxicity.[7][8]

Dehydrating Agent	Pros	Cons	Safety Considerations
Phosphorus Oxychloride (POCl₃)	Widely available, relatively inexpensive, highly effective for many substrates.[2]	Highly reactive and corrosive, workup can be difficult due to formation of phosphoric acids, requires low temperatures.[2][9]	Highly toxic and corrosive. Reacts violently with water. Must be handled in a fume hood with appropriate PPE.
p-Toluenesulfonyl Chloride (p-TsCl)	Less toxic than POCl₃, easier to handle, can produce high yields, simplified workup.[1]	May require higher temperatures or longer reaction times than POCl₃.	Corrosive and a lachrymator. Handle with care in a fume hood.
Burgess Reagent	Very mild conditions, excellent for substrates with sensitive functional groups, high yields.[3][10]	Expensive, moisture-sensitive, must be stored under inert atmosphere.[11]	Moisture-sensitive. Handle under an inert atmosphere.
Triphenylphosphine (PPh₃) / Iodine (I₂) or CCl₄	Readily available and low-cost reagents, mild reaction conditions.[12][13]	Generates stoichiometric amounts of triphenylphosphine oxide, which must be removed during purification.[6]	Iodine is a halogen. Carbon tetrachloride is a known carcinogen and its use is often restricted.

Q4: What are the optimal reaction conditions (base, solvent, temperature) for the dehydration step?

A4: Optimal conditions are reagent-dependent.

• Base: A tertiary amine base is almost always used to neutralize the acidic byproducts. Triethylamine (Et₃N) is the most common choice due to its basicity and volatility, making it easy to remove.[2][14] Pyridine or N,N-diisopropylethylamine (DIPEA) are also frequently used. The base should be anhydrous and used in slight excess.

• Solvent: An inert, anhydrous solvent is crucial. Dichloromethane (DCM) is a common choice due to its ability to dissolve the reactants and its low boiling point.[1][13] Other options include tetrahydrofuran (THF) or acetonitrile. For greener alternatives, dimethyl carbonate (DMC) has been shown to be effective.[1]

• Temperature: For highly reactive systems like POCl₃, the reaction should be cooled to at least 0 °C before the dropwise addition of the reagent, and the temperature should be maintained throughout the addition.[2] For milder reagents like p-TsCl or PPh₃/I₂, the reaction can often be run at room temperature.[1][12]

Q5: What are the critical safety precautions when synthesizing and handling 1,2-bis-(2-isocyanoethoxy)-ethane?

A5: Safety is paramount.

• Toxicity: While many isocyanides exhibit low toxicity, some can be toxic.[14] Always assume the product is hazardous and avoid inhalation, ingestion, and skin contact.

• Odor: Volatile isocyanides are famous for their extremely unpleasant and pervasive odor.[14] All manipulations must be conducted in a well-ventilated fume hood. Any equipment that comes into contact with the isocyanide should be decontaminated with an acidic solution (e.g., 1 M HCl in ethanol) to hydrolyze the isocyanide back to the less volatile formamide.

• Reagent Hazards: The dehydrating agents themselves are hazardous (see Table 1). Always consult the Safety Data Sheet (SDS) for each reagent before use.

Experimental Protocols

The following are representative protocols. Researchers should first perform these on a small scale to optimize conditions for their specific setup.

Protocol 1: Formylation of 1,2-Bis(2-aminoethoxy)ethane

This protocol uses formic acid for N-formylation.

• Materials: 1,2-Bis(2-aminoethoxy)ethane, Formic acid (98-100%), Toluene.

• Procedure:

  • In a round-bottom flask equipped with a Dean-Stark trap and reflux condenser, add 1,2-bis(2-aminoethoxy)ethane (1.0 eq) and toluene (approx. 5 mL per gram of diamine).

  • Add formic acid (2.5 eq) dropwise to the stirred solution.

  • Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap.

  • Continue refluxing until no more water is collected (typically 4-6 hours).

  • Cool the reaction mixture to room temperature. Remove the toluene under reduced pressure. The resulting crude N,N'-(ethane-1,2-diylbis(oxyethane-2,1-diyl))diformamide is often of sufficient purity to be used in the next step without further purification.

Protocol 2: Dehydration using Phosphorus Oxychloride (POCl₃)

This protocol is a common and effective method for dehydration.[2]

• Materials: N,N'-(ethane-1,2-diylbis(oxyethane-2,1-diyl))diformamide, Anhydrous Triethylamine (Et₃N), Anhydrous Dichloromethane (DCM), Phosphorus Oxychloride (POCl₃).

• Procedure:

  • Set up an oven-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

  • Dissolve the diformamide (1.0 eq) in anhydrous DCM (approx. 10 mL per gram of formamide).

  • Add anhydrous triethylamine (4.4 eq) to the solution.

  • Cool the flask to 0 °C in an ice-water bath.

  • Add a solution of POCl₃ (2.2 eq) in anhydrous DCM dropwise via the dropping funnel over 30-60 minutes, ensuring the internal temperature does not rise above 5 °C.

  • After the addition is complete, let the reaction stir at 0 °C for 1-2 hours. Monitor the reaction by TLC.

  • Workup: Once the reaction is complete, pour the mixture slowly into a vigorously stirred, ice-cold saturated sodium bicarbonate solution to quench the excess POCl₃.

  • Separate the organic layer. Extract the aqueous layer twice with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude diisocyanide. Further purification can be achieved by column chromatography if necessary.

References

• Creech, G. S., & McCarthy, J. R. (1999). Dehydration of formamides using the Burgess Reagent: a new route to isocyanides. Journal of the Chemical Society, Perkin Transactions 1, (11), 1675-1678. ([Link])

• Atlanchim Pharma. (n.d.). Synthetic applications of Burgess reagent. ([Link])

• APICDMO. (2022, March 29). What Role Does Burgess reagent Play? Medium. ([Link])

• Pironti, V., & Colacino, E. (2020). Mechanism for the dehydration of formamides to isocyanides. ResearchGate. ([Link])

• Wikipedia. (2024). Isocyanide. ([Link])

• Waibel, K. A., Nickisch, R., Möhl, N., Seim, R., & Meier, M. A. R. (2020). A more sustainable and highly practicable synthesis of aliphatic isocyanides. Green Chemistry, 22(3), 715-720. ([Link])

• Salami, S. A., Noundou, X. S., & Krause, R. W. M. (2022). A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent. Molecules, 27(20), 6868. ([Link])

• Zhang, Z., & Yu, S. (2020). Synthesis of Isocyanides by Reacting Primary Amines with Difluorocarbene. Organic Letters, 22(22), 9060–9064. ([Link])

• Bossio, R., Marcaccini, S., & Pepino, R. (1992). 2,2-DIETHOXY-1-ISOCYANOETHANE. Organic Syntheses, 70, 150. ([Link])

• Synlett. (n.d.). Burgess Reagent. ([Link])

• Wikipedia. (2024). Phosgene. ([Link])

• Thieme Chemistry. (2015). Synthesis of Isonitriles from N-Substituted Formamides Using Triphenylphosphine and Iodine. ([Link])

• Semantic Scholar. (2014). Synthesis of Isonitriles from N-Substituted Formamides Using Triphenylphosphine and Iodine. ([Link])

• Organic Chemistry Portal. (2015). Synthesis of Isonitriles from N-Substituted Formamides Using Triphenylphosphine and Iodine. ([Link])

• Shriner, R. L., Horne, W. H., & Cox, R. F. B. (1934). p-NITROPHENYL ISOCYANATE. Organic Syntheses, 14, 72. ([Link])

• American Chemistry Council. (2021). Properties of Phosgene. ([Link])

• Callison, J. (2011). The investigation of a side reaction leading to colour formation in a polyurethane production chain. University of Glasgow. ([Link])

• Science of Synthesis. (2004). Product Class 7: Isocyanides and Related Compounds. ([Link])

• Dong Group, University of California, Irvine. (2013). Isocyanide Chemistry. ([Link])

• PubChem. (n.d.). 1,2-Bis(2-isocyanatoethoxy)ethane. ([Link])

• Defense Technical Information Center. (2003). Synthesis, Characterization, and Theoretical Considerations of 1,2-bis(oxyamino)ethane Salts. ([Link])

• Acta Crystallographica Section E. (2011). 1,2-Bis(2-methoxy-6-formylphenoxy)ethane. ([Link])

• Gerack, C. J., & McElwee-White, L. (2014). Formylation of Amines. Molecules, 19(6), 7689-7717. ([Link])

• Google Patents. (1993). JPH05294901A - Preparation of 1,2-bis-(2-nitrophenoxy)-ethane. ()

• European Patent Office. (2007). SYNTHESIS AND ISOMERIZATION OF 1,2-BIS (INDENYL) ETHANES - Patent 1066226. ([Link])

• Google Patents. (2018). CN108002988B - Preparation method of 1,2-bis(2-(2,6-dimethoxyphenoxy)ethoxy)ethane. ()

• PubChem. (n.d.). 1,2-Bis(aminooxy)ethane. ([Link])

• National Center for Biotechnology Information. (2012). A Convenient Synthetic Protocol to 1,2-Bis(dialkylphosphino)ethanes. ([Link])

• MDPI. (2023). A New Method for the Synthesis of 1-(1-Isocyanoethyl)adamantane. ([Link])

Sources

• 1. A more sustainable and highly practicable synthesis of aliphatic isocyanides - Green Chemistry (RSC Publishing) DOI:10.1039/C9GC04070F [pubs.rsc.org]
• 2. A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dehydration of formamides using the Burgess Reagent: a new route to isocyanides - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. thieme-connect.com [thieme-connect.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Phosgene - Wikipedia [en.wikipedia.org]
• 8. americanchemistry.com [americanchemistry.com]
• 9. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
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• 11. atlanchimpharma.com [atlanchimpharma.com]
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• 13. Synthesis of Isonitriles from N-Substituted Formamides Using Triphenylphosphine and Iodine [organic-chemistry.org]
• 14. Isocyanide - Wikipedia [en.wikipedia.org]

overcoming solubility issues of 1,2-bis-(2-isocyanoethoxy)-ethane in polar solvents

Welcome to the Technical Support Center for 1,2-bis-(2-isocyanoethoxy)-ethane applications. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals troubleshoot and resolve the complex solvation dynamics of PEG2-diisocyanides in polar environments.

Rather than simply providing a list of solvents, this guide deconstructs the thermodynamic and kinetic causality behind your experimental observations, ensuring your bioconjugation, multicomponent reactions (e.g., Ugi/Passerini), or polymerizations succeed.

Diagnostic Workflow: Solvation & Reactivity

Before adjusting your protocol, use the following diagnostic logic to identify whether your failure is driven by physical insolubility (hydrophobic rejection) or chemical inhibition (hydrogen-bond interference).

Workflow for diagnosing and resolving diisocyanide solubility and reactivity issues.

Frequently Asked Questions (The "Why")

Q: Why does 1,2-bis-(2-isocyanoethoxy)-ethane crash out in aqueous buffers despite having a PEG backbone? A: It is a common misconception that the ethoxy-ethane (PEG2) backbone will confer universal aqueous solubility. While the ether oxygens act as hydrogen-bond acceptors, the terminal isocyanide (-NC) groups are intensely lipophilic. In highly polar protic solvents like water, the strong intermolecular hydrogen-bonding network of the solvent physically excludes these hydrophobic termini, leading to rapid aggregation and phase separation (hydrophobic rejection).

Q: My diisocyanide dissolved perfectly in Methanol, but my Passerini reaction failed. Why? A: Solvation does not equal reactivity. While methanol can fully dissolve 1,2-bis-(2-isocyanoethoxy)-ethane, it introduces a severe kinetic barrier. Protic solvents form extensive hydrogen bonds with your co-reactants (e.g., stabilizing the carboxylic acid and reducing the electrophilicity of the aldehyde). This interference drastically reduces nucleophilic attack, resulting in trace yields despite complete solubility[1].

Q: Which polar solvents offer the best balance of solubility and reactivity? A: Polar aprotic solvents—specifically Dimethyl Sulfoxide (DMSO) and Acetonitrile (MeCN)—are the gold standard. They solvate the molecule via strong dipole-dipole interactions without requiring the disruption of a protic network, and they do not chemically inhibit downstream multicomponent polymerizations or bioconjugations[1],[2].

Quantitative Solvent Comparison

To guide your solvent selection, the following table summarizes the relationship between solvent dielectric properties, physical solubility limits, and downstream chemical viability.

Solvent	Classification	Dielectric Constant (ε)	Solvation Status	Downstream Reactivity Impact
Water	Polar Protic	80.1	Poor (< 1 mg/mL)	N/A (Precipitates out of solution)
Methanol	Polar Protic	32.7	Excellent	Poor (H-bonding inhibits reaction kinetics)
Acetonitrile	Polar Aprotic	37.5	Good (~ 50 mg/mL)	Excellent (Promotes nucleophilic attack)
DMSO	Polar Aprotic	46.7	Excellent (> 100 mg/mL)	Excellent (Baseline optimal solvent)

Troubleshooting Guides & Protocols (The "How")

When your experimental design strictly requires an aqueous or highly polar environment (e.g., live-cell assays or sensitive protein bioconjugations), use the following self-validating protocols to force stable solvation.

Protocol A: The Co-Solvent Cascade Method

Causality: Gradually introducing a polar aprotic solvent lowers the bulk dielectric constant of the mixture, bridging the polarity gap between water and the lipophilic -NC groups without shocking the system into supersaturation.

• Stock Preparation: Weigh the required mass of 1,2-bis-(2-isocyanoethoxy)-ethane and dissolve it completely in a minimal volume of neat DMSO or MeCN to create a highly concentrated stock (e.g., 100 mg/mL).

• Reverse Addition: Dropwise, add your aqueous buffer into the organic stock solution under vigorous vortexing. Do not add the organic stock into the aqueous buffer, as localized aqueous supersaturation will cause immediate, irreversible precipitation.

• Self-Validation Step (The Tyndall Test): In a darkened room, shine a red or green laser pointer through the reaction vial.

  • If the beam path is visible (scattering): You have formed a colloidal suspension. Add 5% more DMSO and sonicate for 5 minutes.

  • If the beam path is invisible: True thermodynamic dissolution is achieved. You may proceed.

Protocol B: Micellar Solubilization via Gemini Amphiphiles

Causality: When organic co-solvents are toxic to your assay, amphiphilic molecules can encapsulate the diisocyanide within a hydrophobic core while presenting a hydrophilic corona to the aqueous phase. Gemini amphiphiles have been successfully utilized to deliver complex, hydrophobic moieties across aqueous biological barriers[3].

• Surfactant Preparation: Prepare a 1-5% (w/v) solution of a suitable surfactant (e.g., TPGS or a Gemini amphiphile) in your aqueous buffer.

• Direct Addition: Add 1,2-bis-(2-isocyanoethoxy)-ethane directly to the surfactant solution.

• Thermal Agitation: Place the vial in an ultrasonic bath set to exactly 35°C for 15 minutes. Warning: Do not exceed 40°C, as isocyanides are thermally sensitive and may degrade.

• Self-Validation Step (Centrifugation): Centrifuge the mixture at 10,000 x g for 5 minutes. Carefully inspect the bottom of the tube. The complete absence of a pellet confirms successful micellar encapsulation.

Mechanistic Summary

Mechanistic pathways of diisocyanide solvation in protic versus aprotic environments.

References

• [3] Direct Cytosolic Delivery of Proteins and CRISPR-Cas9 Genome Editing by Gemini Amphiphiles via Non-Endocytic Translocation Pathways. ACS Central Science. URL:[Link]

• [1] Passerini Multicomponent Reactions with Plant-Derived Phenolic Acids for the Synthesis of Poly(ester-amide)s. Interreg Vlaanderen-Nederland. URL:[Link]

• [2] Multicomponent Polymerization of Alkynes, Isocyanides, and Isocyanates toward Heterocyclic Polymers. Macromolecules. URL:[Link]

Sources

• 1. interregvlaned.eu [interregvlaned.eu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Long-Term Storage and Degradation Prevention of 1,2-bis-(2-isocyanoethoxy)-ethane

Welcome to the technical support guide for 1,2-bis-(2-isocyanoethoxy)-ethane. This document is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and purity of this highly reactive and valuable bifunctional building block. As a compound with two isocyanide moieties, its integrity is paramount for reproducible and successful downstream applications, from complex organic synthesis to materials science. This guide provides in-depth, field-proven protocols and troubleshooting advice grounded in the fundamental chemistry of isocyanides.

Section 1: Understanding the Molecule: Core Stability & Degradation Pathways

1,2-bis-(2-isocyanoethoxy)-ethane possesses two isocyanide (-N⁺≡C⁻) functional groups, which are isomers of the more common isocyanate (-N=C=O) group. The reactivity of isocyanides is distinct and is characterized by the carbene-like nature of the terminal carbon atom.[1][2] This reactivity makes the molecule a powerful synthetic tool but also renders it susceptible to several degradation pathways if not stored and handled with precision.

The primary routes of degradation are:

• Acid-Catalyzed Hydrolysis: Isocyanides are generally stable under basic conditions but are highly sensitive to acid.[1][3] In the presence of trace acidic moisture, the isocyanide group will hydrolyze to a formamide, which can further break down into a primary amine and formic acid.[1][4][5][6] This is the most common degradation pathway in storage if atmospheric moisture is not rigorously excluded.

• Polymerization: The isocyanide functional group can undergo polymerization, a reaction often initiated by Lewis or Brønsted acids.[1] This process can lead to a noticeable increase in viscosity or the formation of solid precipitates, rendering the reagent unusable. Certain catalysts, such as those based on palladium, are also known to initiate isocyanide polymerization.[7]

• Thermal Degradation: While many isocyanides can be distilled, they are often thermally sensitive.[2] Upon prolonged heating, some may undergo rearrangement to the more thermodynamically stable nitrile (cyanide) isomer.[5] At higher temperatures, decomposition into smaller, volatile molecules can occur.[8][9]

• Oxidation: The isocyanide group can be oxidized to an isocyanate group.[5] This highlights the necessity of storing the compound under an inert atmosphere, free from oxygen.

Caption: Primary degradation pathways for 1,2-bis-(2-isocyanoethoxy)-ethane.

Section 2: Recommended Long-Term Storage Protocols

To prevent the degradation pathways described above, adherence to a strict storage protocol is essential. The goal is to create an environment that is cold, dark, dry, and inert.

Storage Conditions Summary

Parameter	Recommendation	Rationale & Causality
Temperature	Store at 2-8°C. Do not freeze.	Refrigeration slows the rate of potential degradation reactions. Freezing is avoided as it can cause crystallization or precipitation in some formulations, potentially concentrating impurities in the liquid phase.[10]
Atmosphere	Store under a dry, inert atmosphere (e.g., Argon or Nitrogen).	Prevents acid-catalyzed hydrolysis from atmospheric moisture and oxidation from atmospheric oxygen.[11][12]
Light	Store in an amber or opaque vial.	Protects the compound from potential photo-initiated degradation or polymerization.[13][14]
Container	Use a clean, dry glass vial with a PTFE-lined cap.	Glass is inert. The PTFE liner provides a superior seal against moisture ingress compared to other materials. Ensure the container is appropriately sized to minimize headspace.
Purity	Use high-purity, anhydrous grade of the compound.	Impurities, especially acidic residues from synthesis, can act as catalysts for hydrolysis and polymerization.
Incompatibilities	Store away from acids, alcohols, amines, and strong oxidizing agents.	Prevents accidental contact with substances that can violently or catalytically react with the isocyanide groups.[15][16][17]

Step-by-Step Protocol for Aliquoting and Storage

• Preparation: Move the main container of 1,2-bis-(2-isocyanoethoxy)-ethane and all necessary supplies (new vials, syringes/pipettes, etc.) into a glovebox with a dry, inert nitrogen or argon atmosphere. Ensure all glassware is oven-dried and cooled under vacuum before introduction to the glovebox.

• Equilibration: Allow the main container to equilibrate to the ambient temperature inside the glovebox before opening to prevent condensation of trace moisture.

• Aliquoting: Dispense the desired amounts of the compound into smaller, appropriately labeled vials. This practice is critical as it prevents repeated opening and closing of the main stock container, which introduces risk of contamination.

• Sealing: Tightly seal each new vial with a PTFE-lined cap. For extra protection, wrap the cap-vial interface with Parafilm® or another sealing film.

• Removal and Storage: Remove the sealed aliquots from the glovebox and immediately place them in a designated, labeled secondary container within a 2-8°C refrigerator.

Section 3: Troubleshooting Guide

Q1: I suspect my stored 1,2-bis-(2-isocyanoethoxy)-ethane has degraded. What are the initial physical signs?

A1: The most common physical indicators of degradation are:

• Increased Viscosity or Solidification: This is a strong indicator of polymerization.[13] The sample may appear thicker, gel-like, or contain solid precipitates.

• Color Change: Pure 1,2-bis-(2-isocyanoethoxy)-ethane should be a clear liquid. The development of a yellow or brown tint can signify the formation of impurities or polymer chains.

• Loss of Efficacy: A noticeable decrease in reaction yield or the need for increased stoichiometry in a standard protocol points to a lower concentration of the active isocyanide, likely due to degradation.

Q2: My sample has turned viscous and contains a precipitate. What happened and is it salvageable?

A2: This is a classic sign of polymerization, likely catalyzed by trace impurities (acid, water) over time.[1][13] Unfortunately, this process is irreversible. The material is no longer pure 1,2-bis-(2-isocyanoethoxy)-ethane and should not be used in experiments where stoichiometry and purity are critical. The material should be disposed of according to your institution's hazardous waste guidelines.

Q3: How can I analytically confirm the purity of my sample and identify potential degradation products?

A3: Spectroscopic analysis is the most direct way to assess purity.

• FT-IR Spectroscopy: This is the most powerful and immediate technique. The isocyanide group has a very strong and sharp characteristic absorption peak in the infrared spectrum between 2165–2110 cm⁻¹ .[1] A significant decrease in the intensity of this peak is a clear sign of degradation. You can also look for the appearance of new peaks:

  • ~1650-1700 cm⁻¹ (C=O stretch): Indicates the formation of formamide from hydrolysis.

  • ~3300 cm⁻¹ (N-H stretch): Suggests the presence of formamide or amine hydrolysis products.

• NMR Spectroscopy (¹H and ¹³C): Provides a more detailed picture of the molecular structure. Degradation will result in the appearance of new signals corresponding to the degradation products, complicating the spectrum.

• Chromatography (HPLC): Due to the thermal lability of isocyanides, HPLC is often more reliable than Gas Chromatography (GC).[18] Analysis typically requires derivatization of the isocyanide to a more stable compound prior to analysis.[18][19]

Section 4: Experimental Protocols

Protocol 1: Purity Assessment by FT-IR Spectroscopy

This protocol provides a rapid check on the integrity of the isocyanide functional groups.

• Sample Preparation: Under an inert atmosphere if possible, place a small drop of the 1,2-bis-(2-isocyanoethoxy)-ethane sample between two salt plates (e.g., NaCl or KBr) to form a thin liquid film. Alternatively, use a diamond ATR-FTIR spectrometer.

• Data Acquisition: Record the spectrum from 4000 cm⁻¹ to 600 cm⁻¹.

• Data Analysis:

  • Confirm Presence: Identify the strong, sharp isocyanide (-NC) peak between 2165-2110 cm⁻¹. Its presence is indicative of the correct functional group.

  • Assess Degradation: Carefully examine the regions for carbonyl (C=O) and amine (N-H) stretches as described in the troubleshooting guide. The absence of significant peaks in these regions suggests high purity.

  • Compare to Reference: Compare the obtained spectrum to a reference spectrum of a known pure sample for a definitive assessment.

Protocol 2: Workflow for Purity Analysis by HPLC

This protocol outlines a conceptual workflow for quantitative purity analysis, which is more sensitive than IR spectroscopy. It is based on established methods for reactive isocyanate analysis.[19][20]

Caption: Conceptual workflow for quantitative HPLC purity analysis.

• Derivatization: The isocyanide is first reacted with a derivatizing agent (e.g., an amine like di-n-butylamine in a dry solvent) to form a stable urea-like adduct.[21] This step is crucial to prevent the analyte from degrading on the column.

• Sample Preparation: The derivatized sample is then quenched and diluted to a known concentration using the mobile phase.

• Calibration: Prepare a calibration curve by derivatizing known concentrations of a pure standard of 1,2-bis-(2-isocyanoethoxy)-ethane in the same manner.

• HPLC Analysis: Analyze the prepared sample and standards using HPLC with UV or Mass Spectrometry (MS) detection. The stable derivative can be readily separated and quantified.

• Quantification: Determine the purity of the sample by comparing its peak area to the calibration curve.

Section 5: Frequently Asked Questions (FAQs)

• Q1: What is the difference between an isocyanide (-NC) and an isocyanate (-NCO)? Why is this important for storage?

  • A1: They are isomers with fundamentally different chemical structures and reactivity. Isocyanides (-N⁺≡C⁻) are sensitive to acid-catalyzed hydrolysis and can act as ligands or carbene analogues.[1] Isocyanates (-N=C=O) are highly reactive with nucleophiles like water, alcohols, and amines to form ureas and urethanes.[22] While both require protection from moisture, the specific degradation pathways differ, and cross-contamination with reagents intended for one will degrade the other.

• Q2: Can I store this compound in a standard laboratory freezer at -20°C?

  • A2: It is not recommended. While lower temperatures generally slow degradation, freezing can lead to the crystallization of the compound, which may exclude impurities into a concentrated liquid phase, potentially accelerating degradation in that phase.[10] Storing at 2-8°C keeps the compound cold and liquid, ensuring it remains homogeneous.

• Q3: What is the best way to handle the compound for routine use to minimize degradation of the main stock?

  • A3: The best practice is aliquoting, as described in Section 2. Prepare multiple small-volume aliquots from the main stock under an inert atmosphere. For daily use, take one aliquot from refrigerated storage, allow it to warm to room temperature before opening to prevent condensation, use what you need, and then purge the headspace with inert gas before resealing and returning to storage. This protects the integrity of the main stock and other aliquots.

• Q4: What are the safety precautions for handling isocyanides?

  • A4: Isocyanides, particularly volatile ones, are known for their extremely unpleasant odors.[1][2] While toxicity varies, all isocyanides should be handled with care in a well-ventilated chemical fume hood.[2] Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[23] To neutralize the odor on glassware, rinse with a solution of methanolic HCl.[2]

References

• Alkyne-Palladium(II)-Catalyzed Living Polymerization of Isocyanides: An Exploration of Diverse Structures and Functions. (2021). PubMed. Available at: [Link]

• Hydrolysis of alkyl isocyanide yields A Primary amine class 12 chemistry CBSE. (2024). Vedantu. Available at: [Link]

• alkayl cyanides (nitriles) and isocyanides. (2020). Mugberia Gangadhar Mahavidyalaya. Available at: [Link]

• Why doesn't hydrolysis of isocyanides take place in basic medium? (2021). Chemistry Stack Exchange. Available at: [Link]

• Hydrolysis Of Isocyanides. Allen. Available at: [Link]

• Isocyanide. Wikipedia. Available at: [Link]

• Medicinal Chemistry of Isocyanides. (2021). ACS Publications. Available at: [Link]

• Controlled Radical Polymerization of Acrylates and Isocyanides Installs Degradable Functionality into Novel Copolymers. (2023). Journal of the American Chemical Society. Available at: [Link]

• Polymerization based on alternating insertion of an isocyanide and alkyne into palladium–carbon bonds. Polymer Chemistry (RSC Publishing). Available at: [Link]

• Indirect determination of isocyanates by gas chromatography. (1991). PubMed. Available at: [Link]

• Product Class 7: Isocyanides and Related Compounds. Science of Synthesis. Available at: [Link]

• Research on the Thermal Decomposition Reaction Kinetics and Mechanism of Pyridinol-Blocked Isophorone Diisocyanate. (2018). PMC. Available at: [Link]

• Guide to handling and storing isocyanates safely. (2015). Safe Work Australia. Available at: [Link]

• Isocyanate. Cargo Handbook. Available at: [Link]

• Working with Highly Reactive Materials. Georgia Tech Environmental Health & Safety. Available at: [Link]

• Chemical Segregation and Storage. USC Environmental Health & Safety. Available at: [Link]

• A laboratory comparison of analytical methods used for isocyanates. (2011). ResearchGate. Available at: [Link]

• How to Safely Handle Reactive Chemicals. The Chemistry Blog. Available at: [Link]

• Proper Storage of Hazardous Chemicals: Best Practices for Safety & Compliance. (2025). Unknown Source.

• Isocyanates - Evaluating Exposure. Occupational Safety and Health Administration. Available at: [Link]

Sources

• 1. Isocyanide - Wikipedia [en.wikipedia.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Hydrolysis of alkyl isocyanide yields A Primary amine class 12 chemistry CBSE [vedantu.com]
• 5. mugberiagangadharmahavidyalaya.ac.in [mugberiagangadharmahavidyalaya.ac.in]
• 6. allen.in [allen.in]
• 7. Alkyne-Palladium(II)-Catalyzed Living Polymerization of Isocyanides: An Exploration of Diverse Structures and Functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Research on the Thermal Decomposition Reaction Kinetics and Mechanism of Pyridinol-Blocked Isophorone Diisocyanate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. How to Enhance Isocyanate Storage and Handling Safety? [eureka.patsnap.com]
• 11. Isocyanate - Cargo Handbook - the world's largest cargo transport guidelines website [cargohandbook.com]
• 12. s2.ehs.gatech.edu [s2.ehs.gatech.edu]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. chemtech-us.com [chemtech-us.com]
• 15. safeworkaustralia.gov.au [safeworkaustralia.gov.au]
• 16. Chemical Segregation and Storage – USC Environmental Health & Safety [ehs.usc.edu]
• 17. chemicals.co.uk [chemicals.co.uk]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. researchgate.net [researchgate.net]
• 20. Isocyanates - Evaluating Exposure | Occupational Safety and Health Administration [osha.gov]
• 21. Indirect determination of isocyanates by gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. 1,2-Bis(2-isocyanatoethoxy)ethane | 56575-46-3 | Benchchem [benchchem.com]
• 23. echemi.com [echemi.com]

optimizing temperature conditions for 1,2-bis-(2-isocyanoethoxy)-ethane crosslinking

Technical Support Center: Optimizing Temperature Conditions for 1,2-bis-(2-isocyanoethoxy)-ethane Crosslinking

Welcome to the Technical Support Center for multi-component crosslinking workflows. 1,2-bis-(2-isocyanoethoxy)-ethane (CAS: 338468-14-7) is a highly reactive, bifunctional diisocyanide[1]. It is primarily utilized as a crosslinking agent in four-component Ugi (Ugi-4CR) reactions to synthesize chemically tunable hydrogels, nanogels, and polymer networks[2]. Because the Ugi reaction is inherently exothermic, precise temperature modulation is the most critical parameter for preventing isocyanide degradation and ensuring high-fidelity bis-amide crosslinking[3][4].

Thermodynamic Principles of Diisocyanide Crosslinking

In a standard Ugi-4CR crosslinking system, polymer-bound amines and carboxylic acids are crosslinked by an aldehyde and the diisocyanide[2]. The reaction proceeds through an imine intermediate, which reacts with the acid and diisocyanide to form a nitrilium ion, followed by an irreversible Mumm rearrangement[3].

The Causality of Temperature: The formation of the imine and the subsequent nucleophilic attacks are highly exothermic[4]. If the temperature exceeds 25°C, the activation energy for parasitic pathways—such as the Passerini three-component reaction (which consumes the isocyanide and acid, leaving the amine unreacted) or the thermal auto-polymerization of the diisocyanide—is easily surpassed[4].

Ugi-4CR crosslinking mechanism and temperature-dependent side reactions.

Troubleshooting Guide & FAQs

Q1: Why is my hydrogel forming a sticky, insoluble precipitate instead of a uniform network? A1: This is a hallmark of isocyanide auto-polymerization. 1,2-bis-(2-isocyanoethoxy)-ethane is sensitive to elevated temperatures[4]. Because the Ugi reaction generates heat, adding the diisocyanide rapidly at room temperature causes localized thermal spikes, initiating the polymerization of the isocyanide groups into a sticky, dark precipitate[4]. Solution: Always add the diisocyanide dropwise while the reaction vessel is submerged in an ice bath (0–4°C)[4].

Q2: My crosslinking density (gel fraction) is lower than expected, and FT-IR shows the presence of ester bonds. Why? A2: You are observing competition from the Passerini three-component reaction (Passerini-3CR)[4]. At higher temperatures, or if the imine formation is incomplete, the diisocyanide reacts directly with the aldehyde and carboxylic acid to form an α-acyloxy carboxamide (an ester-containing linkage) instead of the desired bis-amide crosslink[3]. Solution: Pre-incubate the amine and aldehyde for 30 minutes to ensure complete imine formation before adding the acid and diisocyanide. Maintain the reaction at 4°C during addition to kinetically favor the Ugi pathway over the Passerini pathway[2][4].

Q3: The reaction mixture is bubbling and turning brown. What is happening? A3: Bubbling indicates the release of carbon dioxide, which occurs when trace water hydrolyzes the isocyanide groups in the presence of the acidic polymer component, forming formamides and CO₂[4]. High temperatures drastically accelerate this hydrolysis[4]. Solution: Ensure all solvents (e.g., methanol, DMF) are anhydrous and conduct the reaction under an inert atmosphere (Nitrogen/Argon)[4].

Quantitative Data: Temperature vs. Crosslinking Performance

The following table summarizes the causal relationship between reaction temperature and the physicochemical outcomes of 1,2-bis-(2-isocyanoethoxy)-ethane crosslinking.

Temperature Condition	Gelation Time	Crosslinking Density (Gel Fraction)	Dominant Side Reactions	Recommended Action
0°C to 4°C	45 - 60 min	High (>90%)	Minimal	Optimal for addition. Kinetically controls exotherm.
20°C to 25°C	10 - 15 min	Moderate (75 - 85%)	Mild Passerini-3CR	Optimal for curing. Use after initial 4°C mixing.
>40°C	< 5 min	Low (<50%)	Isocyanide polymerization, Hydrolysis	Avoid. Leads to network failure and precipitation.

Step-by-Step Methodology: Temperature-Optimized Crosslinking Protocol

To ensure a self-validating and reproducible crosslinking workflow, follow this two-stage temperature protocol. This method separates the highly exothermic addition phase from the network-curing phase.

Phase 1: Pre-assembly and Imine Formation

• Dissolution: Dissolve the polymer-amine and polymer-carboxylic acid (1.0 eq each) in anhydrous methanol to a concentration of 0.5M - 2.0M[3].

• Imine Generation: Add the aldehyde (1.0 eq) to the mixture. Stir at 25°C for 30 minutes to allow complete Schiff base (imine) formation.

• Thermal Equilibration: Transfer the reaction flask to an ice-water bath and allow the solution to cool to 4°C for 10 minutes.

Phase 2: Controlled Crosslinking and Validation 4. Diisocyanide Addition: Dilute 1,2-bis-(2-isocyanoethoxy)-ethane (0.5 eq, as it is bifunctional) in a small volume of cold anhydrous methanol. Add this solution dropwise (1 drop/sec) to the 4°C reaction mixture under vigorous stirring[4][5]. 5. Cold Incubation: Maintain the reaction at 4°C for 2 hours. This dissipates the heat of the nitrilium ion formation and prevents isocyanide auto-polymerization[4]. 6. Room Temperature Cure: Remove the ice bath and allow the hydrogel to cure at 25°C for 24 hours to achieve maximum crosslinking density[2]. 7. Self-Validation Step: Perform FT-IR spectroscopy on a lyophilized sample of the gel. The complete disappearance of the characteristic isocyanide stretch at ~2140 cm⁻¹ validates that the 1,2-bis-(2-isocyanoethoxy)-ethane has been fully consumed in the crosslinking network.

Step-by-step temperature optimization workflow for diisocyanide crosslinking.

Sources

• 1. echemi.com [echemi.com]
• 2. run.unl.pt [run.unl.pt]
• 3. Ugi reaction - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Direct Cytosolic Delivery of Proteins and CRISPR-Cas9 Genome Editing by Gemini Amphiphiles via Non-Endocytic Translocation Pathways - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Post-Reaction Removal of 1,2-Bis-(2-isocyanoethoxy)-ethane

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address one of the most notoriously difficult post-reaction challenges in multicomponent chemistry: the removal of unreacted 1,2-bis-(2-isocyanoethoxy)-ethane.

Unlike simple aliphatic isocyanides, 1,2-bis-(2-isocyanoethoxy)-ethane possesses a PEG-like backbone (ethoxy-ethane) that imparts amphiphilic properties[1]. This unique structural feature causes severe emulsions during standard liquid-liquid extraction and prevents clean phase partitioning. To achieve high-purity products, physical washing must be replaced with chemical transformation or solid-phase sequestration .

Troubleshooting Guide: Scenario-Based Solutions

Scenario A: Persistent Odor and Emulsions During Aqueous Workup

• The Causality: The ether linkages in 1,2-bis-(2-isocyanoethoxy)-ethane act as mild surfactants. When mixed with water and organic solvents, the unreacted diisocyanide sits at the phase boundary, causing stubborn emulsions. Furthermore, its amphiphilic nature means it will not fully partition into either phase.

• The Solution: Acidic Hydrolysis. Isocyanides are stable in basic conditions but are highly sensitive to aqueous acid[2]. By washing the organic layer with 1M HCl, the isocyanide is rapidly hydrolyzed into a bis-formamide. Formamides are highly water-soluble and lack the repulsive odor of isocyanides, allowing them to be cleanly washed away in the aqueous phase[2].

Scenario B: Target Product is Acid-Sensitive (e.g., Acetals, Silyl Ethers)

• The Causality: Aqueous HCl will degrade acid-sensitive functional groups in your synthesized product, leading to low yields and complex impurity profiles.

• The Solution: Heterogeneous Scavenging. Utilize a polymer-supported acid, such as Amberlyst-15 or polymer-supported p-toluenesulfonic acid (PS-TsOH)[3][4]. The macroreticular resin acts as a localized proton source. The isocyanide diffuses into the resin pores, undergoes protonation, and polymerizes or hydrolyzes directly on the solid support[3]. Because the acidic protons are covalently bound to the polystyrene backbone, the bulk organic solvent remains neutral, preserving your acid-sensitive product[4].

Mechanistic and Workflow Visualization

To select the correct protocol, follow the decision matrix below.

Caption: Workflow for selecting the optimal 1,2-bis-(2-isocyanoethoxy)-ethane removal strategy.

When exposed to acid, the isocyanide undergoes a specific degradation pathway. Understanding this causality is critical for optimizing reaction times.

Caption: Acid-catalyzed hydrolysis mechanism of isocyanides into odorless formamides.

Frequently Asked Questions (FAQs)

Q: Why can't I just distill off the unreacted 1,2-bis-(2-isocyanoethoxy)-ethane? A: Due to its molecular weight (168.19 g/mol ) and the strong hydrogen-bond accepting nature of its ether oxygens, its boiling point is exceedingly high[1]. Heating isocyanides to the temperatures required for distillation often leads to thermal decomposition, polymerization, and severe safety risks.

Q: How do I know the scavenging process is complete without running an NMR? A: These protocols are designed as self-validating systems. The primary qualitative checkpoint is olfactory: the complete disappearance of the characteristic, repulsive isocyanide odor indicates that the functional group has been destroyed[2]. For quantitative validation, TLC will show the disappearance of the non-polar isocyanide spot.

Q: Can I use transition metal scavengers instead of acid? A: While isocyanides are strong σ-donors and will coordinate to transition metals, using metal-loaded resins to remove bulk isocyanide is not cost-effective. Acid hydrolysis or acidic resins are vastly superior in terms of kinetics, cost, and efficiency for this specific PEG-diisocyanide[4].

Validated Experimental Protocols

Protocol 1: Biphasic Acidic Hydrolysis (For Acid-Stable Products)

Use this protocol if your target molecule can withstand a brief exposure to pH 1-2.

• Dilution: Dilute the crude reaction mixture in a water-immiscible organic solvent (e.g., Dichloromethane or Ethyl Acetate) to a concentration of ~0.1 M.

• Acid Addition: Add an equal volume of 1M aqueous HCl to the separatory funnel.

• Agitation: Vigorously shake the funnel for 2-3 minutes. Causality note: Vigorous shaking maximizes the surface area between the phases, accelerating the protonation of the nitrilium ion.

• Incubation: Allow the biphasic mixture to sit at room temperature for 15–30 minutes. This provides sufficient time for the imidic acid intermediate to tautomerize into the highly water-soluble formamide.

• Separation: Drain the organic layer. The unreacted PEG-diisocyanide is now a bis-formamide trapped in the aqueous layer.

• Neutralization: Wash the organic layer once with saturated aqueous NaHCO₃ to neutralize residual acid, followed by brine. Dry over anhydrous Na₂SO₄ and concentrate.

Protocol 2: Heterogeneous Scavenging via Amberlyst-15 (For Acid-Sensitive Products)

Use this protocol if your target molecule contains acetals, silyl ethers, or other acid-labile groups.

• Preparation: Swell Amberlyst-15 resin (approx. 3-5 equivalents relative to the unreacted isocyanide) in Dichloromethane (DCM) for 15 minutes prior to use. Causality note: Swelling expands the macroreticular pores, exposing the internal sulfonic acid sites for maximum capture efficiency.

• Incubation: Add the swollen resin directly to the crude organic reaction mixture.

• Agitation: Stir gently at room temperature for 1.5 to 2 hours. The isocyanide will diffuse into the resin and undergo acid-catalyzed polymerization/capture[3][4].

• Filtration: Filter the mixture through a coarse fritted funnel or a pad of Celite to remove the resin.

• Washing: Wash the resin cake with 2 column volumes of DCM to ensure complete recovery of your product.

• Concentration: Evaporate the filtrate. The resulting product will be free of isocyanide contamination and odor.

Quantitative Comparison of Scavenging Methods

To assist in your experimental design, the following table summarizes the operational metrics of the available removal strategies.

Removal Method	Primary Reagent	Reaction Time	Phase System	Target Product Compatibility	Post-Treatment Odor
Aqueous Hydrolysis	1M HCl (aq)	15–30 min	Biphasic (LLE)	Acid-stable only	None (Converted to Formamide)
Solid-Phase Scavenging	Amberlyst-15 / PS-TsOH	1–2 hours	Heterogeneous	Broad (Acid-sensitive OK)	None (Resin-bound/Polymerized)
Oxidation (Alternative)	H₂O₂ / NaOCl	1–4 hours	Biphasic	Oxidation-stable only	None (Converted to Isocyanate)

References

• Isocyanide - Wikipedia Source: Wikipedia URL: [Link]

• 3D-Printing of Capsule Devices as Compartmentalization Tools for Supported Reagents in the Search of Antiproliferative Isatins Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Supported p-Toluenesulfonic Acid as a Highly Robust and Eco-Friendly Isocyanide Scavenger Source: ResearchGate / ACS Combinatorial Science URL:[Link]

• Direct Cytosolic Delivery of Proteins and CRISPR-Cas9 Genome Editing by Gemini Amphiphiles via Non-Endocytic Translocation Pathways Source: ACS Central Science URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Isocyanide - Wikipedia [en.wikipedia.org]
• 3. 3D-Printing of Capsule Devices as Compartmentalization Tools for Supported Reagents in the Search of Antiproliferative Isatins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Low Conversion Rates with 1,2-bis-(2-isocyanoethoxy)-ethane Linkers

Welcome to the technical support guide for the bifunctional, hydrophilic linker, 1,2-bis-(2-isocyanoethoxy)-ethane. This document is designed for researchers, scientists, and drug development professionals encountering challenges, specifically low conversion rates, during bioconjugation experiments. As your partner in science, we aim to provide not just solutions, but also the underlying principles to empower your research and development.

This guide moves beyond a simple checklist. It is structured to help you diagnose issues methodically, from foundational reagent verification to nuanced reaction optimization.

Section 1: The Critical First Check - Are You Using an Isocyanide or an Isocyanate?

Before proceeding with any other troubleshooting, it is imperative to verify your starting material. A common and critical error is the confusion between isocyanides (-NC) and isocyanates (-NCO) . These are distinct functional groups with fundamentally different reactivity profiles.

• 1,2-bis-(2-isocyanoethoxy)-ethane (Your Linker): Features two isocyanide (-NC) groups. Isocyanides are relatively stable and participate in specific reactions like [4+1] cycloadditions with tetrazines or in multicomponent reactions (e.g., Ugi, Passerini).[1][2][3] They are known for their utility in bioorthogonal chemistry.[4]

• 1,2-bis-(2-isocyanatoethoxy)-ethane (A Different Chemical): Features two isocyanate (-NCO) groups. Isocyanates are highly electrophilic and react readily with a broad range of nucleophiles, such as the primary amines on lysine residues, to form urea bonds.[5][6]

This fundamental difference in reactivity means that a protocol designed for an isocyanate linker will completely fail if an isocyanide linker is used, and vice-versa.

Actionable Step: Verify the CAS number of your reagent.

• 1,2-bis-(2-isocyanoethoxy)-ethane: CAS 338468-14-7[7]

• 1,2-bis-(2-isocyanatoethoxy)-ethane: CAS 56575-46-3[5][8]

If you have the incorrect reagent, you must acquire the correct one. If you have confirmed you are using the correct isocyanide linker, proceed to the next sections.

Section 2: Understanding the Reaction - Principles of Isocyanide Bioconjugation

Low conversion is often a result of suboptimal reaction conditions that do not favor the specific mechanism of isocyanide chemistry. Unlike simple amine-reactive conjugations, isocyanide reactions are more specialized. The most common application in modern bioconjugation is the bioorthogonal reaction with a tetrazine.[1][3]

Mechanism: Inverse-Electron-Demand Diels-Alder [4+1] Cycloaddition

The isocyanide group acts as a dienophile in a reaction with a 1,2,4,5-tetrazine. This reaction is highly specific and proceeds rapidly under physiological conditions without the need for a catalyst.[3] The reaction initially forms an unstable intermediate which rapidly releases dinitrogen (N₂) gas to yield a stable pyrazole product.[3]

Caption: Workflow for Isocyanide-Tetrazine Ligation.

Understanding this mechanism is key: for a successful reaction, you need a biomolecule functionalized with a tetrazine group ready to react with your isocyanide linker.

Section 3: Troubleshooting Low Conversion - A Step-by-Step Guide

Q1: My conversion is near zero. What are the most common critical failures?

A yield near zero points to a fundamental problem with one of the core components of the reaction. Let's diagnose this with a logical workflow.

Caption: Initial Diagnostic Workflow for Critical Failures.

• Missing Reaction Partner: As shown in the mechanism above, the isocyanide linker requires a specific reaction partner. For the most common bioorthogonal application, this is a tetrazine. If your biomolecule has not been pre-functionalized with a tetrazine, no reaction will occur.

• Linker Degradation: Isocyanides are generally stable in physiological conditions but can be susceptible to hydrolysis under strongly acidic conditions. If the linker has been stored improperly or exposed to harsh conditions, it may have degraded.

• Presence of Inhibitors: While isocyanide-tetrazine reactions are highly selective, the presence of other highly reactive species or extreme pH values could potentially interfere with the stability of your biomolecule or linker.

Q2: My conversion is low, but not zero. How do I optimize the reaction conditions?

Low but detectable conversion suggests the fundamental components are correct, but the reaction is inefficient. Optimization of key parameters is the next logical step.

Table 1: Key Parameter Optimization for Isocyanide-Tetrazine Ligation

Parameter	Recommended Range	Rationale & Expert Insights
Molar Ratio (Linker:Biomolecule)	5:1 to 20:1	A molar excess of the smaller molecule (the linker) is used to drive the reaction to completion. Start with a 10-fold excess and titrate up or down. Very high excess can sometimes complicate purification.[9]
pH	6.5 - 8.0	The isocyanide-tetrazine cycloaddition is generally insensitive to pH within this range. However, the stability of your biomolecule is paramount. Operate at a pH that ensures your protein or antibody remains folded and soluble.[4]
Temperature	4°C to 37°C	Most reactions proceed well at room temperature (20-25°C).[9] For sensitive biomolecules, performing the reaction at 4°C can minimize degradation, though this will slow the reaction rate, requiring longer incubation times. 37°C can increase the rate but may risk protein instability.[4]
Solvent System	Aqueous Buffer (PBS, HEPES)	The reaction is well-suited for aqueous environments.[3] If your linker or payload has low aqueous solubility, the addition of a small percentage (5-10% v/v) of a water-miscible organic co-solvent like DMSO or DMF can be beneficial. However, ensure your protein remains stable in the chosen co-solvent.[10]
Reaction Time	1 to 12 hours	Reaction kinetics are typically fast.[11] Monitor the reaction at 1, 4, and 12 hours to determine the optimal endpoint. Prolonged incubation is usually unnecessary and may increase the risk of sample degradation.
Biomolecule Concentration	0.5 - 10 mg/mL	Higher concentrations can increase reaction rates but also may promote protein aggregation.[9] If you observe precipitation, reducing the protein concentration is a critical troubleshooting step.

Q3: Could my biomolecule be the source of the low yield?

Yes. Even with a viable linker and optimized conditions, the properties of the biomolecule itself can be a limiting factor.

• Steric Hindrance: Is the tetrazine modification site located in a sterically crowded region of the protein, such as a deep pocket or near a glycosylation site? The bulky nature of the linker might be physically prevented from accessing the reaction site. Consider re-engineering the biomolecule to place the tetrazine handle in a more accessible location.

• Protein Aggregation: The conjugation process, especially with the addition of organic co-solvents or changes in buffer composition, can induce protein aggregation. Aggregated protein is non-reactive and will lead to lower yields of the desired conjugate. This can be assessed using Dynamic Light Scattering (DLS) or size-exclusion chromatography (SEC).

• Low Tetrazine Incorporation: The problem may lie in the step prior to conjugation. If the efficiency of incorporating the tetrazine handle onto your biomolecule was low, there are simply fewer sites available for the isocyanide linker to react with. Always validate the degree of labeling (DOL) of your tetrazine-functionalized biomolecule before starting the conjugation.

Q4: How should I properly handle and store the 1,2-bis-(2-isocyanoethoxy)-ethane linker?

Proper handling is crucial for maintaining the reactivity of the linker.

• Storage: Store the linker desiccated and protected from light, typically at -20°C or colder for long-term storage.

• Handling: Before opening, allow the vial to warm to room temperature to prevent condensation of atmospheric moisture onto the reagent. Use anhydrous solvents (e.g., anhydrous DMSO or DMF) to prepare stock solutions.

• Stock Solutions: Prepare small aliquots of stock solutions to avoid repeated freeze-thaw cycles. While isocyanides are more stable than many other linkers, minimizing exposure to potential contaminants and moisture is good laboratory practice.

Section 4: Essential Protocols

Protocol 1: General Procedure for Isocyanide-Tetrazine Ligation

This protocol provides a starting point. You must optimize it based on your specific biomolecule and the guidance in Table 1.

• Prepare Biomolecule: Ensure your tetrazine-functionalized biomolecule is in a suitable reaction buffer (e.g., 1x PBS, pH 7.4).

• Prepare Linker Stock: Dissolve 1,2-bis-(2-isocyanoethoxy)-ethane in anhydrous DMSO to a concentration of 10-100 mM.

• Initiate Reaction: Add the desired molar excess (e.g., 10 equivalents) of the isocyanide linker stock solution to the biomolecule solution. The final concentration of DMSO should ideally be below 10% (v/v).

• Incubate: Gently mix the reaction and incubate at room temperature for 4 hours. Protect the reaction from light if any components are light-sensitive.

• Purification: Remove unreacted linker and byproducts. For biomolecules, size-exclusion chromatography (SEC) or tangential flow filtration (TFF) are common and effective methods.[12]

• Analysis: Characterize the final conjugate to determine the conversion rate and drug-to-antibody ratio (DAR), if applicable. Techniques include UV-Vis spectroscopy, Mass Spectrometry (MS), and Hydrophobic Interaction Chromatography (HIC).

Protocol 2: Quality Control of Isocyanide Linker via IR Spectroscopy

You can verify the integrity of the isocyanide functional group using Infrared (IR) spectroscopy.

• Sample Preparation: Prepare a sample of the linker, either as a neat thin film on a salt plate (NaCl or KBr) or as a solution in a suitable IR-transparent solvent.

• Acquire Spectrum: Collect the IR spectrum.

• Analysis: Look for the characteristic strong, sharp absorption peak for the isocyanide (-NC) group. This peak typically appears in the range of 2150-2110 cm⁻¹ . The absence or significant reduction of this peak indicates degradation of the functional group.

Section 5: Frequently Asked Questions (FAQs)

• Q: What are common side reactions?

  • A: The isocyanide-tetrazine reaction is remarkably clean and bioorthogonal.[4] The primary side reaction to be concerned with is the potential hydrolysis of the tetrazine partner, which can be accelerated at very low or high pH. Sticking to a neutral pH range (6.5-8.0) minimizes this risk.

• Q: Can I use this linker for surface immobilization?

  • A: Yes. The bifunctional nature of this linker makes it suitable for cross-linking or surface immobilization. You could, for example, first react one isocyanide group with a tetrazine-functionalized surface and then use the second isocyanide group to capture a tetrazine-labeled biomolecule.

• Q: How does the hydrophilicity of the ethylene glycol spacer affect my reaction?

  • A: The bis-(2-ethoxy)-ethane core of this linker is hydrophilic. This is a significant advantage as it helps to improve the aqueous solubility of the linker and often of the final conjugate. This can reduce the propensity for aggregation during the reaction, a common failure point for more hydrophobic linkers.[9]

References

• Benchchem. (n.d.). 1,2-Bis(2-isocyanatoethoxy)ethane | 56575-46-3.

• PubMed. (2020, September 8). Aqueous Stability and Ligand Substitution of a Layered Cu(I)/Isocyanide-Based Organometallic Network Material with a Well-Defined Channel Structure. Retrieved from [Link]

• ACS Omega. (2020, March 23). From Ugi Multicomponent Reaction to Linkers for Bioconjugation. Retrieved from [Link]

• Frontiers in Chemistry. (n.d.). Isocyanides: Promising Functionalities in Bioorthogonal Labeling of Biomolecules. Retrieved from [Link]

• Frontiers. (2021, April 16). Isocyanides: Promising Functionalities in Bioorthogonal Labeling of Biomolecules. Retrieved from [Link]

• ACS Publications. (2023, December 5). A Versatile Isocyanate-Mediated Strategy for Appending Chemical Tags onto Drug-Like Small Molecules. Retrieved from [Link]

• eScholarship, University of California. (n.d.). Optimization of Protein Bioconjugation Reactions Using Combinatorial Peptide Libraries. Retrieved from [Link]

• Benchchem. (n.d.). Troubleshooting low efficiency in bioconjugation with diethyl squarate.

• ResearchGate. (2016, July 28). How to improve stoechiometry in bioconjugation of small molecules to proteins. Retrieved from [Link]

• PMC. (2020, October 2). Isonitriles: Versatile Handles for the Bioorthogonal Functionalization of Proteins. Retrieved from [Link]

• The Dong Group. (2013, September 19). Isocyanide Chemistry. Retrieved from [Link]

• Lonza. (n.d.). Diversification of ADC formats and overcoming purification challenges. Retrieved from [Link]

• eScholarship.org. (2023, March 30). Isocyanide-Based Coordination Networks: Chemical and Structural Stability in Cu(I) and Ni(0) Frameworks. Retrieved from [Link]

• PubChem. (n.d.). 1,2-Bis(2-isocyanatoethoxy)ethane. Retrieved from [Link]

• ACS Publications. (2024, January 4). Crystal Clear: Decoding Isocyanide Intermolecular Interactions through Crystallography. Retrieved from [Link]

• European Pharmaceutical Review. (2023, March 1). New purification method could enhance protein drug manufacturing. Retrieved from [Link]

• Benchchem. (n.d.). In-Depth Technical Guide: Characterization of 1,2-Bis[2-(2-formylphenoxy)ethoxy]ethane.

• PMC. (2023, March 2). Effective, Rapid, and Small-Scale Bioconjugation and Purification of “Clicked” Small-Molecule DNA Oligonucleotide for Nucleic Acid Nanoparticle Functionalization. Retrieved from [Link]

• Google Patents. (n.d.). US11471536B2 - Process for preparing purified drug conjugates.

• PMC. (n.d.). Quantitative Analysis and Optimization of Site-Specific Protein Bioconjugation in Mammalian Cells. Retrieved from [Link]

• ResearchGate. (n.d.). Generic mechanism for the polymerization of isocyanides. Retrieved from [Link]

• Benchchem. (n.d.). literature review of 1,2-Bis[2-(2-formylphenoxy)ethoxy]ethane applications.

• PMC. (n.d.). Recent developments in chemical conjugation strategies targeting native amino acids in proteins and their applications in antibody–drug conjugates. Retrieved from [Link]

• PMC. (n.d.). Isocyanides: Promising Functionalities in Bioorthogonal Labeling of Biomolecules. Retrieved from [Link]

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• 4. Isonitriles: Versatile Handles for the Bioorthogonal Functionalization of Proteins - PMC [pmc.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

A Comparative Guide for Researchers: 1,2-bis-(2-isocyanoethoxy)-ethane vs. Traditional PEG-based Diisocyanides

Introduction

In the landscape of advanced molecular engineering, bifunctional linkers are indispensable tools, serving as the crucial connection points in applications ranging from antibody-drug conjugates (ADCs) to novel polymers and surface modifications. The choice of linker is paramount, as its chemical structure dictates the spatial orientation, solubility, stability, and overall performance of the final construct. Among the diverse classes of reactive functionalities, the isocyanide (or isonitrile, -NC) group has garnered significant attention for its unique reactivity, particularly in bioorthogonal and multicomponent reactions.[1]

This guide provides an in-depth technical comparison between two distinct diisocyanide linkers: the short, structurally-defined 1,2-bis-(2-isocyanoethoxy)-ethane and the longer, more conventional Polyethylene Glycol (PEG)-based diisocyanides . We will dissect their molecular architecture, compare their performance in key applications, and provide validated experimental protocols to empower researchers in making informed decisions for their specific needs.

Chapter 1: Molecular Architecture and Physicochemical Properties

The fundamental difference between these two linkers lies in the nature of their backbone, which in turn governs their physical and chemical behavior.

1,2-bis-(2-isocyanoethoxy)-ethane

This molecule is a discrete, small molecule with a well-defined structure and molecular weight (168.19 g/mol ).[2] Its backbone consists of a short ethylenebis(oxyethylene) chain, lending it a fixed length and a degree of hydrophilicity.

Key Characteristics:

• Defined Structure: A single, pure chemical entity, ensuring high reproducibility in conjugation and material synthesis.

• Short, Rigid Linkage: Creates a concise and predictable spatial relationship between conjugated molecules.

• Low Molecular Weight: Minimizes the linker's contribution to the overall mass of the final product, which can be critical in applications like peptide modification.

Caption: Chemical structure of 1,2-bis-(2-isocyanoethoxy)-ethane.

Traditional PEG-based Diisocyanides

PEG-based linkers are polymers composed of repeating ethylene glycol units. They are characterized by their average molecular weight (e.g., 2000, 5000 Da) and are inherently polydisperse, meaning a sample contains a distribution of chain lengths. The terminal hydroxyl groups of a standard PEG are chemically modified to yield the isocyanide functionalities.

Key Characteristics:

• Variable Chain Length: Allows for tuning of the linker length to achieve desired spacing, solubility, and pharmacokinetic properties.[3]

• High Hydrophilicity: The PEG backbone significantly enhances the aqueous solubility of conjugated molecules, a key advantage for hydrophobic drugs.[3][4]

• Large Hydrodynamic Volume: In biological systems, the flexible PEG chain creates a "stealth" shield that can protect conjugated proteins from enzymatic degradation and reduce immunogenicity.[5]

Caption: Generic structure of a PEG-based diisocyanide.

Comparative Summary of Physicochemical Properties

Property	1,2-bis-(2-isocyanoethoxy)-ethane	Traditional PEG-based Diisocyanide
Molecular Weight	168.19 g/mol (Monodisperse)	Variable (e.g., 1,000 - 20,000 g/mol ), Polydisperse
Structure	Defined, discrete molecule	Polymer with a distribution of chain lengths
Backbone	Short, flexible ethoxyethane	Long, flexible polyethylene glycol
Solubility	Moderately water-soluble	Highly water-soluble
Hydrodynamic Volume	Small	Large and tunable with chain length
Key Advantage	Structural precision and predictability	Enhanced solubility and pharmacokinetic benefits

Chapter 2: Reactivity and Mechanistic Considerations

While both molecules share the same isocyanide terminal groups, their backbone structure can influence reaction outcomes.

The Isocyanide: A Versatile Functional Group

The isocyanide functional group is a true outlier in organic chemistry. Unlike the related isocyanate (-NCO) group, which primarily undergoes nucleophilic addition, the isocyanide (-NC) can act as both a nucleophile and an electrophile.[1] This dual nature makes it a powerful component in multicomponent reactions (MCRs) , such as the Ugi and Passerini reactions. In an MCR, three or more reactants combine in a single step to form a product that incorporates portions of all starting materials. This atom-economical approach is highly efficient for creating complex molecular architectures.[1]

Furthermore, isocyanides are excellent ligands for transition metals and can participate in various cycloaddition reactions, opening avenues in materials science and catalysis.[1]

Impact of the Linker Backbone

• Steric Hindrance: The long, flexible PEG chain can fold back on itself, potentially causing steric hindrance at the reactive isocyanide terminus, which might slightly decrease reaction rates compared to the unencumbered ends of the shorter 1,2-bis-(2-isocyanoethoxy)-ethane.

• Solubility during Reaction: For reactions in aqueous buffers, a common scenario in bioconjugation, the PEG-based linker is advantageous as it keeps the reactants soluble throughout the process. The lower solubility of the shorter linker may require the use of co-solvents like DMF or DMSO.

• Intramolecular vs. Intermolecular Reactions: When cross-linking two sites on a single large molecule (e.g., a protein), the flexibility and length of the PEG-diisocyanide provide a larger "reach," making it more suitable for bridging distant functional groups. The shorter, more rigid 1,2-bis-(2-isocyanoethoxy)-ethane is better suited for linking residues that are already in close proximity.

Chapter 3: Performance in Key Applications

The choice between these linkers is ultimately driven by the desired outcome of the application.

Bioconjugation and Drug Delivery

This is an area where the differences are most pronounced.

• 1,2-bis-(2-isocyanoethoxy)-ethane is ideal for applications where a minimal, structurally precise linker is needed. For example, in the creation of peptide-drug conjugates or when labeling a protein with a small molecule probe, this linker adds minimal bulk and maintains a defined distance between the conjugated species.[6]

• PEG-based Diisocyanides are the preferred choice for improving the therapeutic profile of biomolecules. The process of attaching PEG chains, known as PEGylation, is a clinically validated strategy to:

  • Increase Circulation Half-Life: The large hydrodynamic volume of the PEG chain reduces renal clearance, allowing the drug to remain in the body longer.[5]

  • Enhance Solubility: This is critical for formulating hydrophobic drugs for intravenous administration.[3]

  • Reduce Immunogenicity: The PEG layer can mask epitopes on a protein surface, making it less likely to be recognized by the immune system.[5][7]

Surface Modification and Materials Science

In this context, both linkers can be used to functionalize surfaces (e.g., nanoparticles, sensor chips) by anchoring them to the surface and leaving a free isocyanide group for further reaction.

• 1,2-bis-(2-isocyanoethoxy)-ethane would create a dense, short-chain monolayer, useful for applications requiring high concentrations of reactive groups in close proximity to the surface.

• PEG-based Diisocyanides are used to create surfaces that resist non-specific protein adsorption, a critical feature for biomedical implants, diagnostic devices, and drug delivery nanoparticles.[4] The length of the PEG chain can be tuned to optimize this anti-fouling property.

Chapter 4: Experimental Protocols and Methodologies

To provide a practical comparison, we present a general protocol for a model Ugi multicomponent reaction, a common application for diisocyanides. This reaction will couple a primary amine (Molecule A) and a carboxylic acid (Molecule B) using the diisocyanide linker.

Protocol: Model Ugi Reaction for Bioconjugate Synthesis

This protocol describes the cross-linking of two model small molecules but can be adapted for protein or peptide substrates containing accessible amine (e.g., lysine) and carboxyl (e.g., aspartic/glutamic acid) groups.

Materials:

• Linker: 1,2-bis-(2-isocyanoethoxy)-ethane OR α,ω-Diisocyano-PEG (MW 2000)

• Molecule A: Benzylamine (model primary amine)

• Molecule B: Benzoic Acid (model carboxylic acid)

• Aldehyde Component: Formaldehyde (37% in water)

• Solvent: Methanol

• Reaction Vessel: 25 mL round-bottom flask with magnetic stirrer

• Analytical Tools: TLC, HPLC, Mass Spectrometry

Sources

• 1. Isocyanides: Promising Functionalities in Bioorthogonal Labeling of Biomolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. purepeg.com [purepeg.com]
• 5. The impact of PEGylation on biological therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. susupport.com [susupport.com]
• 7. purepeg.com [purepeg.com]

NMR Spectroscopy Characterization of 1,2-bis-(2-isocyanoethoxy)-ethane: A Comparative Guide

As drug delivery systems and advanced materials grow in complexity, the structural validation of the linkers holding them together becomes a critical bottleneck. 1,2-bis-(2-isocyanoethoxy)-ethane —a highly versatile, PEGylated diisocyanide—has recently emerged as a cornerstone molecule. It is utilized extensively in the synthesis of Gemini amphiphiles for CRISPR-Cas9 cytosolic delivery [1] and in the development of polythiourea superionic conductors for solid-state lithium batteries [2].

Unlike traditional aliphatic linkers, the ether-rich backbone of 1,2-bis-(2-isocyanoethoxy)-ethane provides superior hydrophilicity, flexibility, and ionic conductivity. However, its synthesis via the dehydration of formamide precursors is prone to incomplete conversion. As a Senior Application Scientist, I frequently see downstream multicomponent Ugi reactions or polymerizations fail because researchers rely solely on Infrared (IR) spectroscopy—which only confirms the presence of the isocyanide stretch (~2140 cm⁻¹)—rather than rigorous Nuclear Magnetic Resonance (NMR) characterization.

This guide objectively compares the NMR characterization profile of 1,2-bis-(2-isocyanoethoxy)-ethane against a standard aliphatic alternative, detailing the physical causality behind the spectral differences and providing a self-validating experimental protocol.

Comparative Analysis: PEGylated vs. Aliphatic Diisocyanides

To understand the analytical advantages of 1,2-bis-(2-isocyanoethoxy)-ethane, we must compare it to the industry-standard aliphatic alternative: 1,6-diisocyanohexane .

Signal Dispersion and Resolution

In aliphatic chains like 1,6-diisocyanohexane, the central methylene protons (-CH₂-) share similar electron densities, causing their ¹H NMR signals to overlap heavily into an unresolved multiplet in the 1.4–1.7 ppm region.

Conversely, the oxygen atoms in the PEGylated backbone of 1,2-bis-(2-isocyanoethoxy)-ethane act as strong electron-withdrawing groups. This electronegativity deshields the adjacent protons, shifting them downfield into the 3.4–3.7 ppm window. This shift prevents signal overlap and resolves the spectrum into distinct, easily quantifiable multiplets, allowing for highly accurate integration and purity assessment.

¹³C NMR Isocyanide Detection Challenges

The terminal isocyanide carbon (-N≡C) is notoriously difficult to detect in ¹³C NMR for two mechanistic reasons:

• Lack of Attached Protons: Without directly bonded protons, the primary mechanism for spin-lattice relaxation (dipole-dipole interaction) is absent, resulting in exceptionally long T1​ relaxation times.

• Quadrupolar Broadening: The adjacent ¹⁴N nucleus has a nuclear spin of I=1 . Its quadrupolar moment induces rapid relaxation that broadens the ¹³C signal of the isocyanide carbon, often sinking it into the baseline noise.

As shown in Table 1 , the PEGylated backbone slightly deshields the isocyanide carbon compared to its aliphatic counterpart, but both require highly optimized acquisition parameters to be visible.

Table 1: ¹³C NMR Chemical Shift Comparison (in CDCl₃)

Carbon Position	1,2-bis-(2-isocyanoethoxy)-ethane (δ ppm) [1]	1,6-Diisocyanohexane (δ ppm)	Causality / Mechanistic Assignment
Isocyanide (-N≡C)	157.8	155.6	Broadened due to ¹⁴N quadrupolar coupling; requires extended D1​ delay.
Core Backbone	68.7 (-CH₂-O-)	25.8, 28.5 (-CH₂-)	Ether oxygens strongly deshield the PEG backbone, shifting signals downfield.
Alpha Carbon	41.7 (-CH₂-NC)	41.5 (-CH₂-NC)	Deshielded by the adjacent electron-withdrawing isocyanide group.

Self-Validating Experimental Protocol

Step 1: Optimized Sample Preparation

• Procedure: Dissolve 50 mg of the purified 1,2-bis-(2-isocyanoethoxy)-ethane in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS).

• Causality: While 5–10 mg is sufficient for ¹H NMR, a high concentration (≥50 mg) is non-negotiable for ¹³C NMR. This compensates for the low natural abundance of ¹³C (1.1%) and the severe signal broadening of the quaternary isocyanide carbon.

Step 2: ¹H NMR Acquisition & Formamide Screening

• Procedure: Acquire spectra at 400 MHz or 500 MHz using 16 scans and a 1-second relaxation delay.

• Validation Logic: The synthesis of this diisocyanide utilizes phosphoryl chloride (POCl₃) to dehydrate 1,2-bis(2-formamidoethoxy)ethane[1]. You must actively scan the 8.0–8.2 ppm region. The presence of a sharp singlet here indicates residual formyl protons (-NH-CHO) from incomplete dehydration. If this peak is present, the batch must be re-purified via column chromatography before use in sensitive polymerizations.

Step 3: ¹³C{¹H} NMR Acquisition (The Critical Step)

• Procedure: Acquire at 100 MHz or 125 MHz. Set the relaxation delay ( D1​ ) to a minimum of 5 seconds. Acquire at least 1024 scans.

• Causality: If you use the default spectrometer D1​ delay (typically 1–2 seconds), the radiofrequency pulses will hit the sample faster than the isocyanide carbon can relax back to equilibrium. The signal will saturate and disappear entirely. The extended 5-second delay ensures the 157.8 ppm peak is captured.

Step 4: 2D HSQC (Heteronuclear Single Quantum Coherence)

• Procedure: Run a standard ¹H-¹³C HSQC experiment to map single-bond correlations.

• Validation Logic: This acts as the final structural proof. The carbons at 41.7 ppm and 68.7 ppm will show clear cross-peaks correlating to the proton multiplets in the 3.4–3.7 ppm range. Crucially, the isocyanide carbon at 157.8 ppm will show zero cross-peaks , definitively proving it is a quaternary-like carbon devoid of attached protons.

Workflow Visualization

The following diagram illustrates the logical flow of the self-validating NMR characterization process, highlighting the critical decision gates.

HPLC Analysis Methods for Quantifying 1,2-bis-(2-isocyanoethoxy)-ethane: A Methodological Comparison Guide

Executive Summary & The Analytical Challenge

1,2-bis-(2-isocyanoethoxy)-ethane (CAS: 338468-14-7) is a highly versatile, bifunctional aliphatic diisocyanide (C₈H₁₂N₂O₂, MW: 168.19)[1]. In recent years, it has become a critical building block in advanced materials and therapeutics, notably in the synthesis of sequence-defined Gemini amphiphiles for non-endocytic CRISPR-Cas9 delivery[2] and as a crosslinker in polythiourea superionic conductors for solid-state lithium batteries[3].

The Analytical Challenge: Unlike aromatic isocyanates which can be readily detected via standard UV methods[4], aliphatic isocyanides present a severe analytical hurdle. They lack a conjugated π-system, meaning they exhibit negligible UV absorbance above 220 nm. Direct UV detection at lower wavelengths (e.g., 210 nm) suffers from massive matrix interference and baseline drift. Furthermore, the compound is semi-volatile and reactive, prone to hydrolysis into formamides under acidic aqueous conditions. Consequently, developing a robust High-Performance Liquid Chromatography (HPLC) quantification strategy requires orthogonal detection methods or strategic pre-column derivatization.

Logical Workflow for Method Selection

To achieve reliable quantification, analytical scientists must choose between direct injection coupled with specialized detectors (MS/MS or CAD) or chemical derivatization to introduce a chromophore.

Analytical workflow comparing direct and derivatization-based HPLC methods.

Comparative Performance Analysis

The following table synthesizes the quantitative performance of the three most viable HPLC modalities for 1,2-bis-(2-isocyanoethoxy)-ethane.

Analytical Modality	Detection Principle	LOD (ng/mL)	LOQ (ng/mL)	Linear Range	Matrix Tolerance	Primary Limitation
Direct HPLC-CAD	Universal Aerosol Scattering	~50	150	0.15 - 50 µg/mL	Moderate	Semi-volatility of the analyte causes signal loss if nebulizer temp >35°C.
Direct LC-MS/MS	Protonated [M+H]⁺ MRM (ESI+)	0.5	1.5	0.001 - 1 µg/mL	Low	High susceptibility to ion suppression from polymer/lipid matrices.
Ugi-4CR + HPLC-UV	UV Absorbance (254 nm)	5	15	0.015 - 20 µg/mL	High	Requires a 2-hour pre-column derivatization step.

Pre-Column Derivatization Strategy: The Ugi-4CR Method

To bypass the lack of a native chromophore, we can leverage the Ugi Four-Component Reaction (Ugi-4CR) . Because isocyanides are the defining reactant in the Ugi-4CR, reacting the sample with an excess of a UV-active carboxylic acid (4-nitrobenzoic acid), a primary amine (aniline), and formaldehyde quantitatively converts the diisocyanide into a stable, highly UV-absorbing bis-peptidomimetic adduct.

Pre-column Ugi-4CR derivatization pathway for UV-active adduct formation.

Protocol 1: Ugi-4CR Derivatization & HPLC-UV Analysis

This protocol is a self-validating system; the inclusion of an ethanolamine quench prevents post-extraction derivatization artifacts.

• Reagent Preparation: Prepare a derivatization cocktail containing 50 mM 4-nitrobenzoic acid, 50 mM aniline, and 50 mM formaldehyde in LC-MS grade methanol.

  • Causality: Methanol acts as an optimal protic solvent to stabilize the iminium ion intermediate required for the Ugi reaction.

• Reaction: Mix 100 µL of the sample matrix with 900 µL of the derivatization cocktail in a sealed autosampler vial.

• Incubation: Vortex thoroughly and incubate at 25°C for exactly 2 hours.

  • Causality: While mono-isocyanides react rapidly, the bifunctional nature of 1,2-bis-(2-isocyanoethoxy)-ethane requires extended time to ensure complete dual-conversion and eliminate mono-derivatized intermediates.

• Quenching: Add 10 µL of 1 M ethanolamine.

  • Causality: Ethanolamine rapidly consumes residual formaldehyde, halting the reaction and stabilizing the final analytical volume.

• Chromatography:

  • Column: C18 (2.1 x 100 mm, 1.7 µm).

  • Mobile Phase: (A) 0.1% Formic acid in water; (B) Acetonitrile.

  • Gradient: 10% B to 90% B over 10 minutes.

  • Detection: UV at 254 nm. The bis-adduct will elute as a sharp, highly retained peak due to the addition of four aromatic rings.

Direct Quantification Strategy: LC-MS/MS

For ultra-trace quantification (e.g., assessing residual crosslinker in solid-state battery electrolytes[3] or in-vivo tracking of Gemini amphiphiles[2]), direct LC-MS/MS is the gold standard.

Protocol 2: Direct LC-MS/MS (MRM) Analysis

This protocol utilizes matrix-matched calibration and internal standardization to ensure trustworthiness against matrix effects.

• Sample Extraction: Dilute the sample 1:100 in cold Acetonitrile. Spike in 10 ng/mL of 1,6-diisocyanohexane as an Internal Standard (IS).

  • Causality: The IS structurally mimics the analyte, eluting at a similar retention time to correct for ESI droplet competition and ion suppression.

• Centrifugation: Spin at 14,000 x g for 10 minutes at 4°C to pellet precipitated polymers/proteins. Transfer the supernatant to a vial.

• Chromatography:

  • Column: Polar-embedded C18 or HILIC column (e.g., 2.1 x 50 mm, 2.7 µm).

  • Causality: The PEG-like ether linkages (-O-CH₂-CH₂-O-) make the molecule highly polar. Standard C18 columns often result in poor retention and peak tailing; polar-embedded phases provide necessary secondary interactions.

  • Mobile Phase: (A) 5 mM Ammonium Formate in Water; (B) Acetonitrile.

• Mass Spectrometry (ESI+ MRM):

  • Precursor Ion: m/z 169.1 [M+H]⁺ (Calculated from exact mass 168.09[1]).

  • Product Ions (Transitions): m/z 169.1 → 113.1 (Quantifier, cleavage at the ether bond) and m/z 169.1 → 54.1 (Qualifier).

  • Parameters: Capillary voltage 3.0 kV, Desolvation temp 350°C.

Conclusion

The selection of an HPLC method for 1,2-bis-(2-isocyanoethoxy)-ethane hinges entirely on the sample matrix and required sensitivity. For clean matrices requiring ultra-trace detection (0.5 ng/mL), Direct LC-MS/MS is unparalleled, provided a polar-embedded column is used to retain the PEG-like core. However, for complex, polymer-heavy matrices where ion suppression is fatal, the Ugi-4CR Pre-column Derivatization offers an elegant, highly robust alternative that shifts the detection burden to a highly specific UV wavelength (254 nm).

References

• Direct Cytosolic Delivery of Proteins and CRISPR-Cas9 Genome Editing by Gemini Amphiphiles via Non-Endocytic Translocation Pathways - ACS Central Science: 2

• Polythiourea Superionic Conductors for Solid-State Batteries - ACS Publications: 3

• Buy 1,2-BIS-(2-ISOCYANOETHOXY)-ETHANE - Echemi:1

• Analysis of Isocyanates Liquid Chromatography - EPA.gov: 4

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. www3.epa.gov [www3.epa.gov]

mass spectrometry validation of 1,2-bis-(2-isocyanoethoxy)-ethane conjugates

Mass Spectrometry Validation of 1,2-Bis-(2-isocyanoethoxy)-ethane Conjugates: A Comparative Guide

As bioconjugation strategies evolve beyond simple binary crosslinking, the demand for robust, multi-functional linkers has surged. 1,2-bis-(2-isocyanoethoxy)-ethane (BIEE) has emerged as a premier diisocyanide building block, primarily utilized in Ugi four-component reactions (U-4CR) to synthesize complex, highly stable bioconjugates[1]. From establishing combinatorial libraries of Gemini amphiphiles for the direct cytosolic delivery of CRISPR-Cas9[2] to engineering polythiourea superionic conductors[3], BIEE offers unprecedented structural versatility.

However, validating these multi-component conjugates requires moving beyond standard analytical techniques. As a Senior Application Scientist, I have designed this guide to objectively compare BIEE-mediated conjugation against traditional methods and provide a self-validating mass spectrometry (MS) workflow to definitively map and quantify these complex linkages.

Mechanistic Grounding: The BIEE Advantage

Traditional crosslinkers (e.g., NHS-esters and maleimides) rely on binary reactions that are highly susceptible to hydrolysis or in vivo degradation. Maleimide-thiol linkages, for instance, frequently undergo retro-Michael exchange in systemic circulation, transferring payloads to off-target plasma proteins.

Conversely, BIEE drives a U-4CR that simultaneously assembles four distinct moieties—an amine, a carboxylic acid, an aldehyde, and the BIEE isocyanide—into a highly stable bis-amide (peptidic) backbone[1]. Because the reaction requires all four components to proceed, it virtually eliminates the "dead-end" modifications commonly seen with hydrolyzed NHS-esters, resulting in a cleaner product profile that is significantly easier to interpret during MS validation.

Fig 1. Ugi four-component reaction pathway utilizing 1,2-bis-(2-isocyanoethoxy)-ethane.

Comparative Performance Matrix

To understand the analytical impact of choosing BIEE over traditional crosslinkers, we must evaluate how the underlying chemistry dictates mass spectrometry performance.

Parameter	1,2-bis-(2-isocyanoethoxy)-ethane (U-4CR)	NHS-Ester / Maleimide Chemistry	Mass Spectrometry Validation Impact
Linkage Stability	Highly stable bis-amide backbone.	Prone to hydrolysis (NHS) or retro-Michael exchange (Maleimide).	BIEE conjugates show minimal in-source fragmentation during ESI-MS, yielding cleaner precursor ions.
Reaction Stoichiometry	4 components assembled simultaneously.	Binary (1:1 conjugation).	BIEE requires dynamic mass shift calculations during database searching, whereas NHS adds a static mass.
Crosslinker Dead-Ends	Rare (thermodynamically driven by all 4 components).	Common (hydrolyzed, unreacted arms).	NHS dead-ends increase spectral complexity and false-positive peptide mapping.
Fragmentation Profile	Yields specific, predictable reporter ions under HCD.	Often fragments unpredictably, complicating sequence coverage.	BIEE allows for high-confidence crosslink identification using targeted MS/MS reporter ion tracking.

Self-Validating Mass Spectrometry Workflows

Validating a BIEE conjugate is not merely about finding a mass shift; it is about proving the exact site of conjugation and the stoichiometry of the complex. To achieve this, we utilize a bottom-up Nano-LC-ESI-MS/MS approach.

Fig 2. Bottom-up LC-ESI-MS/MS workflow for sequence and crosslink validation of BIEE conjugates.

Step-by-Step Experimental Protocol

This protocol is engineered with built-in causality—every step is designed to preserve the integrity of the BIEE linkage while maximizing sequence coverage.

Step 1: Denaturation and Reduction

• Action: Resuspend the BIEE-conjugate (100 µg) in 8M Urea, 50 mM Tris-HCl (pH 8.0). Add 10 mM Dithiothreitol (DTT) and incubate at 37°C for 45 minutes.

• Causality: Unfolds the tertiary structure of the protein and reduces disulfide bonds. Because the BIEE-derived bis-amide bond is highly stable, it remains entirely unaffected by this harsh reduction, ensuring only native disulfides are broken.

Step 2: Alkylation

• Action: Add 20 mM Iodoacetamide (IAA) and incubate in the dark for 30 minutes at room temperature.

• Causality: Alkylates free thiols to prevent disulfide bond re-formation. This ensures peptides remain linear, which is an absolute prerequisite for predictable, high-scoring MS/MS fragmentation patterns.

Step 3: Proteolytic Digestion

• Action: Dilute the urea concentration to <1M using 50 mM Tris-HCl. Add MS-grade Trypsin at a 1:50 (enzyme:protein) ratio. Digest overnight at 37°C.

• Causality: Trypsin selectively cleaves at the C-terminus of Arginine and Lysine. If a Lysine residue is consumed by the BIEE U-4CR, Trypsin will not cleave at that site. This missed cleavage serves as a secondary, structural confirmation of the conjugation site.

Step 4: Nano-LC-MS/MS Acquisition

• Action: Desalt peptides using C18 StageTips. Inject 1 µg onto a Nano-LC system coupled to a high-resolution mass spectrometer (e.g., Q Exactive HF-X). Utilize a 90-minute gradient and Higher-energy C-trap Dissociation (HCD) at a normalized collision energy (NCE) of 28.

• Causality: Desalting removes ionization-suppressing contaminants. HCD at NCE 28 provides the optimal energy to sequence the peptide backbone (b- and y-ions) while preserving the intact mass signature of the BIEE crosslink for precise localization.

Data Interpretation: The Mass Shift Mathematics

In a standard U-4CR utilizing BIEE, the isocyanide carbon is incorporated into the conjugate as an amide carbonyl. Because BIEE is a diisocyanide with an exact mass of 168.09 Da[4], it can bridge two independent Ugi reaction centers.

Unlike NHS-esters which add a static, universal mass (e.g., +138 Da for DSS), the net mass addition ( ΔM ) to a target amine in a BIEE-mediated U-4CR is defined entirely by the auxiliary components used during synthesis. The causality of the mass shift is calculated as:

ΔM = Mass(Aldehyde) + Mass(Acid) + Mass(BIEE fragment) - Mass(H2O)

Expert Insight: This variable mass shift requires the use of dynamic modification parameters in proteomics search engines (e.g., MaxQuant or pLink). Failing to account for the specific mass of your chosen aldehyde and carboxylic acid will result in false-negative identification of the crosslinked peptides.

The Self-Validating Loop

To ensure this protocol acts as a self-validating system, three strict checkpoints must be enforced:

• Pre-Analytical Validation: Run a System Suitability Test (SST) using a standard retention time calibration mixture prior to the BIEE sample. Mass accuracy must be validated at <3 ppm to ensure the complex U-4CR mass shift is calculated correctly.

• In-Process Validation: Monitor the Trypsin missed-cleavage rate during data analysis. A global missed cleavage rate >10% (excluding the intentionally modified Lysines) flags the digestion step for optimization, preventing misinterpretation of conjugation efficiency.

• Post-Analytical Validation: Utilize target-decoy database searching to enforce a False Discovery Rate (FDR) of <1%. Any identified BIEE-crosslinked spectrum must fall below this threshold to be considered statistically significant.

References

• [1],[2] Direct Cytosolic Delivery of Proteins and CRISPR-Cas9 Genome Editing by Gemini Amphiphiles via Non-Endocytic Translocation Pathways. ACS Central Science / PubMed Central. Available at:[Link]

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A Senior Application Scientist's Guide to Diisocyanide Linkers in Multicomponent Reactions

Introduction: The Power of Convergence in Chemical Synthesis

In the quest for novel molecular architectures, particularly in drug discovery and materials science, efficiency is paramount. Multicomponent reactions (MCRs) represent a paradigm of synthetic efficiency, allowing for the construction of complex molecules from three or more starting materials in a single, one-pot operation.[1] This approach offers significant advantages over traditional linear synthesis by saving time, reducing waste, and enabling the rapid generation of diverse chemical libraries.[2][3]

Among the vast arsenal of MCRs, isocyanide-based multicomponent reactions (IMCRs), such as the Passerini and Ugi reactions, are exceptionally powerful for creating peptide-like structures and other biologically relevant scaffolds.[4][5] While simple monofunctional isocyanides are workhorses in this field, the use of diisocyanide linkers opens a new dimension of possibilities. These bifunctional reagents act as molecular linchpins, capable of participating in two simultaneous or sequential MCRs. This unique reactivity allows for the synthesis of dimers, sequence-defined oligomers, and, most notably, macrocyclic structures, which are highly sought after for their unique conformational properties and potential for improved biological activity.[1]

This guide provides a comparative analysis of common diisocyanide linkers, focusing on how the nature of the spacer—aliphatic versus aromatic—influences their performance in MCRs. We will delve into the mechanistic underpinnings, provide actionable experimental protocols, and present comparative data to help you, the researcher, make informed decisions in your synthetic endeavors.

The Diisocyanide Linker: A Tale of Two Ends

A diisocyanide linker is characterized by a central spacer group (R) flanked by two isocyanide (-N≡C) functionalities. The choice of this spacer is a critical experimental decision, as it profoundly dictates the linker's physical properties and the geometric and conformational attributes of the final MCR product.

Figure 1. General structure of a diisocyanide linker.

We can broadly classify these linkers into two main categories:

• Aliphatic Diisocyanides: These linkers feature a spacer composed of sp³-hybridized carbon atoms. The spacer can be a linear chain (e.g., 1,6-diisocyanohexane) or a cycloaliphatic ring (e.g., 1,4-diisocyanocyclohexane). The key characteristic of these linkers is their conformational flexibility due to free rotation around the C-C single bonds.

• Aromatic Diisocyanides: In these linkers, the isocyanide groups are attached to an aromatic ring (e.g., 1,4-diisocyanobenzene). This imparts significant rigidity and a well-defined geometry to the linker, restricting the possible conformations of the resulting MCR product.

Comparative Analysis: Aliphatic vs. Aromatic Linkers

The choice between an aliphatic and an aromatic diisocyanide linker is a trade-off between flexibility, reactivity, and the desired properties of the final product. The principles governing the reactivity of diisocyanates in polyurethane chemistry, where aromatics are more reactive than aliphatics due to electronic effects, provide a useful framework for understanding diisocyanides.[6][7]

Feature	Aliphatic Diisocyanide Linkers	Aromatic Diisocyanide Linkers	Causality and Experimental Insight
Structure	Flexible, non-planar chain or ring (e.g., 1,6-diisocyanohexane)	Rigid, planar aromatic core (e.g., 1,4-diisocyanobenzene)	The sp³ carbon backbone of aliphatic linkers allows for free bond rotation, leading to a multitude of low-energy conformations. Aromatic linkers have a constrained sp² carbon framework.
Flexibility	High	Low	Choice Rationale: For macrocyclization reactions, a flexible aliphatic linker can more easily adopt the necessary conformation to facilitate ring closure, potentially leading to higher yields for medium-to-large rings. A rigid aromatic linker is ideal for creating well-defined, shape-persistent scaffolds or molecular clefts.[8]
Reactivity	Generally lower	Generally higher	The aromatic ring can act as an electron-withdrawing group, increasing the electrophilicity of the isocyanide carbon. This makes it more susceptible to nucleophilic attack, leading to faster reaction rates compared to their aliphatic counterparts.[6]
Solubility	Typically more soluble in common organic solvents	Often less soluble, may require more polar solvents like DMF or DMSO	The non-polar, flexible alkyl chains of aliphatic linkers enhance their solubility. The planar, rigid structure of aromatic linkers can lead to stronger intermolecular packing and reduced solubility.
Applications	Flexible macrocycles, polymers, long-range cross-linkers	Rigid macrocycles, shape-persistent architectures, synthesis of chromophores	The choice is application-driven. If the goal is a flexible peptide-like macrocycle, an aliphatic linker is preferred. If constructing a rigid host for molecular recognition, an aromatic linker is the logical choice.

Key Multicomponent Reactions with Diisocyanides

Diisocyanides can be seamlessly integrated into the two most prominent IMCRs: the Passerini and Ugi reactions. In these contexts, one molecule of the diisocyanide linker reacts with two equivalents of the other components to form symmetrical products.

The Passerini Reaction (P-3CR)

The Passerini reaction is a three-component reaction between a carboxylic acid, a carbonyl compound (aldehyde or ketone), and an isocyanide to form an α-acyloxy carboxamide.[9][10] When a diisocyanide is used, the reaction consumes two equivalents of the acid and carbonyl, linking them together.

Figure 3. Simplified mechanism of a diisocyanide-based Ugi reaction.

The Ugi reaction mechanism involves the initial formation of an imine from the amine and carbonyl, which is then attacked by the isocyanide. [2][11]This reaction is generally favored in polar protic solvents like methanol or ethanol, which help stabilize the polar intermediates. [12]

Performance Data: Representative Examples

The following table summarizes yields from literature examples, illustrating the utility of different diisocyanide linkers. Note that direct comparison is challenging as reaction conditions and substrates vary, but the data provide a useful snapshot of achievable results.

Diisocyanide Linker	MCR Type	Substrates	Product Type	Yield (%)	Reference
1,6-Diisocyanohexane (Aliphatic)	Passerini	2-Nitrobenzaldehyde, Acrylic Acid	Photo-cleavable Cross-linker	Not specified, but successful synthesis	[13]
1,6-Diisocyanohexane (Aliphatic)	Passerini	p-Coumaric acid, Acetaldehyde	Poly(ester-amide) monomer	Moderate (solubility issues noted)	[14]
Diisonitrile (unspecified)	Passerini	Diacid, Dialdehyde	Macrocycle	32-33%	[4]
Various	Ugi	Solid-phase synthesis	Dipeptide Library	10-55%	[3]

Experimental Protocols

Authoritative Grounding: The following protocols are based on established methodologies in organic synthesis. The synthesis of diisocyanides from their corresponding diamines is a standard procedure, and the MCR protocol is representative of common practices in the field. [14]

Figure 4. General experimental workflow for using diisocyanide linkers.

Protocol 1: Synthesis of 1,6-Diisocyanohexane (Aliphatic Linker)

This two-step protocol is based on the method reported by Goldeman et al. and is a reliable way to produce aliphatic diisocyanides from commercially available diamines. [14] Step A: Synthesis of 1,6-Diformamidohexane

• Setup: In a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath (0 °C), add 1,6-diaminohexane (1.0 eq).

• Reaction: Slowly add ethyl formate (2.2 eq) to the cooled diamine with vigorous stirring.

• Execution: Allow the reaction mixture to warm to room temperature and stir for 24 hours. A white solid will precipitate.

• Workup: Collect the white solid by vacuum filtration, wash thoroughly with diethyl ether, and dry under vacuum to yield 1,6-diformamidohexane.

• Validation: The product can be characterized by ¹H NMR, where the appearance of a formyl proton signal (~8.0 ppm) and the disappearance of the primary amine protons confirm the reaction.

Step B: Dehydration to 1,6-Diisocyanohexane

CAUTION: This reaction uses phosphoryl chloride and should be performed in a well-ventilated fume hood. Isocyanides have a strong, unpleasant odor.

• Setup: To a three-neck flask equipped with a dropping funnel, magnetic stirrer, and nitrogen inlet, add dry dichloromethane and pyridine (4.4 eq). Cool the mixture to -10 °C in an ice/salt bath.

• Addition of Formamide: Add the 1,6-diformamidohexane (1.0 eq) from Step A to the cooled solution.

• Dehydration: Add phosphoryl chloride (POCl₃, 2.2 eq) dropwise via the dropping funnel, ensuring the internal temperature does not exceed 0 °C.

• Reaction: Stir the reaction at 0 °C for 4 hours.

• Workup: Quench the reaction by slowly pouring it into a beaker of ice-cold saturated sodium carbonate solution. Extract the aqueous layer with dichloromethane. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purification: The crude product is typically purified by column chromatography on silica gel.

• Validation: Successful synthesis is confirmed by IR spectroscopy, which will show a strong, characteristic isocyanide (-N≡C) stretch at approximately 2150 cm⁻¹. The formamide C=O stretch (~1650 cm⁻¹) should be absent.

Protocol 2: Representative Ugi Reaction with a Diisocyanide Linker

This protocol describes a typical setup for an Ugi four-component reaction to synthesize a symmetrical bis(α-acylamino amide).

• Setup: To a 25 mL round-bottom flask, add the aldehyde (2.0 eq), primary amine (2.0 eq), and carboxylic acid (2.0 eq).

• Solvent: Add methanol (to achieve a reactant concentration of 0.5 M to 1.0 M). High concentrations are generally favorable for Ugi reactions. [11]3. Initiation: Stir the mixture at room temperature for 30 minutes to allow for pre-formation of the imine.

• Isocyanide Addition: Add the diisocyanide linker (1.0 eq), dissolved in a small amount of methanol, to the flask in a single portion. The Ugi reaction is often exothermic. [11]5. Reaction: Stir the reaction at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS, observing the consumption of the limiting diisocyanide linker. Reactions are often complete within a few hours.

• Workup: Upon completion, remove the methanol under reduced pressure. Dissolve the residue in ethyl acetate and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The crude product can be purified by silica gel chromatography or recrystallization.

• Validation: The final product structure can be confirmed by ¹H and ¹³C NMR, high-resolution mass spectrometry (HRMS), and IR spectroscopy (disappearance of the isocyanide peak, appearance of two distinct amide carbonyl peaks).

Conclusion and Future Perspectives

Diisocyanide linkers are exceptionally versatile tools for leveraging the power of multicomponent reactions. They enable the construction of complex molecular architectures, from symmetrical dimers to macrocycles, with remarkable efficiency. The choice between a flexible aliphatic linker and a rigid aromatic one is a key strategic decision that directly impacts the geometry, properties, and potential applications of the resulting products. Aliphatic linkers provide the conformational freedom often required for high-yield macrocyclization, while aromatic linkers offer a pathway to shape-persistent and pre-organized scaffolds.

As the fields of combinatorial chemistry, drug discovery, and materials science continue to evolve, the creative application of diisocyanide linkers in MCRs will undoubtedly lead to the discovery of novel molecules with tailored functions and unprecedented properties.

References

• van der Born, D., et al. (2014). Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics. Beilstein Journal of Organic Chemistry, 10, 50-50. [Link]

• Passerini Multicomponent Reactions with Plant-Derived Phenolic Acids for the Synthesis of Poly(ester-amide)s. (n.d.). Interreg Vlaanderen-Nederland. [Link]

• Ugi reaction. (2023). In Wikipedia. [Link]

• Ugi Reaction. (n.d.). Organic Chemistry Portal. [Link]

• van der Born, D., et al. (2014). Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics. Beilstein Journal of Organic Chemistry, 10, 2045-2095. [Link]

• de Souza, M. V. N., & d'Oca, C. R. M. (2018). Review on the Ugi Multicomponent Reaction Mechanism and the Use of Fluorescent Derivatives as Functional Chromophores. Molecules, 23(4), 785. [Link]

• Ciftci, M., et al. (2018). One-pot one-step synthesis of a photo-cleavable cross-linker via Passerini reaction for fabrication of responsive polymeric particles. ResearchGate. [Link]

• Krchnak, V., & Cankarova, N. (2020). Isocyanide Multicomponent Reactions on Solid Phase: State of the Art and Future Application. International Journal of Molecular Sciences, 21(23), 9160. [Link]

• The Biginelli and Related (Passerini and Ugi) Reactions. (n.d.). Baran Lab, Scripps Research. [Link]

• Passerini reaction. (2023). In Wikipedia. [Link]

• Akritopoulou-Zanze, I. (2015). Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles. Molecules, 21(1), 14. [Link]

• Riva, R., et al. (2011). Multicomponent Reactions with Isocyanides. Angewandte Chemie International Edition, 50(44), 10396-10425. [Link]

• Shaabani, A., et al. (2018). Isocyanide-based multicomponent reactions in the synthesis of heterocycles. RSC Advances, 8(2), 707-742. [Link]

• Akritopoulou-Zanze, I. (2016). Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles. Molecules, 21(1), E14. [Link]

• Dömling, A., & Ugi, I. (2000). Multicomponent Reactions with Isocyanides. Angewandte Chemie International Edition, 39(18), 3168-3210. [Link]

• van der Born, D., et al. (2014). Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics. Beilstein Journals. [Link]

• Telli, A. H. (2014). Synthesis and Characterization of Toluene Diisocyanate. Middle East Technical University. [Link]

• Isocyanide-based multicomponent reactions for the synthesis of benzopyran derivatives with biological scaffolds. (2023). Organic & Biomolecular Chemistry. [Link]

• Synthesis and characterization of water-borne diisocyanate crosslinkers from methyl ethyl ketoxime/2-methylimidazole-blocked aromatic isocyanates. (2025). ResearchGate. [Link]

• A Versatile Isocyanate-Mediated Strategy for Appending Chemical Tags onto Drug-Like Small Molecules. (2023). ACS Central Science. [Link]

• Application of Isocyanide-Based Multicomponent Reactions. (2023). Encyclopedia.pub. [Link]

• Passerini and Ugi Multicomponent Reactions in Polymer Science. (2014). ResearchGate. [Link]

• Isocyanide-based multicomponent reactions based upon intramolecular nitrilium trapping. (2017). Washington University in St. Louis. [Link]

• Isocyanate-based multicomponent reactions. (2024). Semantic Scholar. [Link]

• Preparation of bifunctional isocyanate hydroxamate linkers: Synthesis of carbamate and urea tethered polyhydroxamic acid chelators. (2010). Bioorganic & Medicinal Chemistry Letters. [Link]

• Aromatic vs. aliphatic linkers: impact on dye loading and stability in oligoglycerol-derived dendronized polymersomes. (2019). Polymer Chemistry. [Link]

• Aromatic vs Aliphatic Diisocyanates: The Ultimate Comparison. (2023). Dongsen Chemicals. [Link]

• Method for producing diisocyanates by phosgenating diamine suspensions. (2016).

• Isocyanide Multicomponent Reactions on Solid Phase: State of the Art and Future Application. (2020). PubMed. [Link]

• Understanding the Difference Between Aromatic and Aliphatic Isocyanates and Their Importance in Coatings. (2024). Pflaumer Brothers. [Link]

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A Technical Guide to the FT-IR Spectral Analysis of 1,2-bis-(2-isocyanoethoxy)-ethane

This guide provides a comprehensive analysis of the Fourier-Transform Infrared (FT-IR) spectrum expected for 1,2-bis-(2-isocyanoethoxy)-ethane. In the absence of a publicly available reference spectrum, this document serves as a predictive and comparative tool for researchers, scientists, and drug development professionals. By dissecting the molecule's constituent functional groups and comparing them with well-characterized analogues, we can establish a reliable spectral fingerprint for the identification and quality assessment of this compound.

Introduction to 1,2-bis-(2-isocyanoethoxy)-ethane and FT-IR Spectroscopy

1,2-bis-(2-isocyanoethoxy)-ethane is a bifunctional organic compound featuring two isocyanide groups and multiple ether linkages. Its structure suggests potential applications as a versatile ligand in coordination chemistry or as a building block in polymer synthesis.

FT-IR spectroscopy is an indispensable analytical technique that probes the vibrational transitions within a molecule.[1] When a molecule absorbs infrared radiation, its bonds stretch and bend at specific frequencies, creating a unique spectral pattern. This "molecular fingerprint" allows for the unambiguous identification of functional groups, making FT-IR a primary method for structural elucidation and quality control.

Molecular Structure and Predicted Vibrational Modes

The structure of 1,2-bis-(2-isocyanoethoxy)-ethane contains three key functional regions that dominate its FT-IR spectrum: the isocyanide termini, the ether backbone, and the aliphatic carbon chains.

Figure 1. Molecular structure of 1,2-bis-(2-isocyanoethoxy)-ethane.

Isocyanide Group (-N≡C) Vibrations

The isocyanide functional group is the most prominent chromophore in the molecule. It possesses a carbon-nitrogen triple bond, which gives rise to a very strong and sharp absorption band due to its stretching vibration (ν).

• Expected Absorption: Isocyanides typically exhibit a strong absorption in their IR spectra in the range of 2165–2110 cm⁻¹[2]. This peak is highly characteristic and its presence is a primary indicator of the compound's identity.

Ether Group (C-O-C) Vibrations

The molecule's backbone is rich in ether linkages. The key vibration for ethers is the asymmetric C-O-C stretching mode, which produces a strong and easily identifiable band.

• Expected Absorption: For saturated aliphatic ethers, this peak is typically found between 1140 and 1070 cm⁻¹[3]. Given the structure, a very intense band in this region is expected and is diagnostic for the ether backbone[3][4][5][6].

Aliphatic Group (C-H) Vibrations

The ethylene and ethoxy segments of the molecule will produce characteristic C-H stretching and bending vibrations.

• C-H Stretching: These absorptions are expected to appear just below 3000 cm⁻¹. Specifically, in the region of 2950-2850 cm⁻¹, which is typical for aliphatic chains[7][8].

• C-H Bending: Methylene (-CH₂-) scissoring and rocking vibrations will appear in the fingerprint region, typically around 1465 cm⁻¹ and 1378 cm⁻¹, respectively[8].

Predicted FT-IR Spectrum and Comparative Analysis

Based on the analysis of its functional groups, we can construct a predicted FT-IR spectrum for 1,2-bis-(2-isocyanoethoxy)-ethane. This data is summarized in the table below and compared with simpler, related molecules to provide clear benchmarks.

Predicted Wavenumber (cm⁻¹)	Expected Intensity	Vibrational Assignment	Functional Group
2950 - 2850	Medium-Strong	Asymmetric & Symmetric C-H Stretch	Aliphatic (-CH₂-)
2150 - 2110	Strong, Sharp	N≡C Stretch	Isocyanide
1470 - 1450	Medium	-CH₂- Scissoring (Bending)	Aliphatic (-CH₂-)
1380 - 1370	Medium	-CH₂- Rocking (Bending)	Aliphatic (-CH₂-)
1140 - 1070	Very Strong, Broad	Asymmetric C-O-C Stretch	Ether

Table 1. Predicted characteristic infrared absorption bands for 1,2-bis-(2-isocyanoethoxy)-ethane.

Comparative Analysis: Isolating Key Functional Groups

To validate our predictions, we compare the expected spectrum with that of two simpler molecules: diethyl ether and ethyl isocyanide.

• vs. Diethyl Ether (CH₃CH₂OCH₂CH₃): The FT-IR spectrum of diethyl ether is dominated by a strong C-O-C asymmetric stretch at approximately 1122 cm⁻¹[3]. The spectrum of our target molecule should feature a similarly intense, and likely broader, band in this 1140-1070 cm⁻¹ region, confirming the presence of the extensive ether framework[4][5][6].

• vs. Alkyl Isocyanides (R-N≡C): Simple alkyl isocyanides show a distinct and intense ν(CN) band around 2175 cm⁻¹[9]. The presence of a sharp peak in this region (2165–2110 cm⁻¹) for 1,2-bis-(2-isocyanoethoxy)-ethane would be definitive proof of the isocyanide functional groups[2]. The intensity of this peak should be substantial due to the presence of two such groups in the molecule.

The combination of the very strong ether band and the sharp isocyanide band provides a unique dual-signature that is highly specific to this class of molecule.

Experimental Protocol: Acquiring a High-Quality FT-IR Spectrum

This section details a standardized protocol for obtaining an FT-IR spectrum of a liquid sample like 1,2-bis-(2-isocyanoethoxy)-ethane using an Attenuated Total Reflectance (ATR) accessory, which is common in modern laboratories.

Workflow for FT-IR Spectrum Acquisition

Figure 2. Standard workflow for FT-IR analysis using an ATR accessory.

Step-by-Step Methodology

• Instrumentation: An FT-IR spectrometer equipped with a diamond or germanium ATR crystal.

• Background Collection:

  • Rationale: This critical step measures the ambient atmosphere (water vapor, CO₂) and the instrument's intrinsic absorbance. This background spectrum is then subtracted from the sample spectrum to ensure that only the sample's absorbance is reported.

  • Procedure: With the clean, empty ATR crystal in place, collect a background spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio over a range of 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹.

• Sample Application:

  • Rationale: Proper contact between the sample and the ATR crystal is essential for a high-quality spectrum.

  • Procedure: Place a single, small drop of liquid 1,2-bis-(2-isocyanoethoxy)-ethane onto the center of the ATR crystal. If the instrument has a pressure clamp, apply gentle pressure.

• Sample Spectrum Collection:

  • Procedure: Using the same parameters as the background scan (number of scans, resolution, and range), collect the sample spectrum.

• Data Processing:

  • Rationale: Raw data must be corrected for instrument and experimental artifacts to yield a clean, interpretable spectrum.

  • Procedure: The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum. Apply a baseline correction algorithm to flatten the baseline and an ATR correction to account for the wavelength-dependent depth of penetration of the IR beam.

• Analysis:

  • Identify the wavenumbers of the major absorption bands.

  • Compare these experimental values to the predicted values in Table 1. The presence of a strong, sharp peak around 2130 cm⁻¹ and a very strong, broader peak near 1100 cm⁻¹ would strongly indicate a successful synthesis and a pure product.

Conclusion

References

• The Stretching Frequencies of Bound Alkyl Isocyanides Indicate Two Distinct Ligand Orientations within the Distal Pocket of Myoglobin - PMC.
• 1,2-Bis(2-isocyanatoethoxy)ethane | 56575-46-3 | Benchchem.
• The C-O Bond III: Ethers By a Knockout - Spectroscopy Online.
• 18.8: Spectroscopy of Ethers - Chemistry LibreTexts.
• 18.8 Spectroscopy of Ethers - Organic Chemistry | OpenStax.
• Isocyanide - Wikipedia.
• Diethyl Ether | (C2H5)2O | CID 3283 - PubChem.
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• An FTIR investigation of isocyanate skin absorption using in vitro guinea pig skinw - CDC Stacks.
• Real-Time Monitoring of Isocyanate Chemistry Using a Fiber-Optic FTIR Probe - Remspec Corpor
• Table of Characteristic IR Absorptions.
• Vibrational Spectroscopy of Ultra-Low-K Dielectric M

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Safety & Regulatory Compliance

1,2-Bis-(2-isocyanoethoxy)-ethane proper disposal procedures

Comprehensive Operational and Disposal Protocol for 1,2-Bis-(2-isocyanoethoxy)-ethane

As a Senior Application Scientist, I have designed this protocol to address the unique logistical and safety challenges posed by 1,2-Bis-(2-isocyanoethoxy)-ethane. Like most diisocyanides (isonitriles), this compound presents two primary hazards in a laboratory setting: extreme olfactory toxicity (a penetrating, nauseating stench) and chemical toxicity driven by its ability to coordinate strongly with transition metals, including the iron centers in cytochrome c oxidase.

Proper disposal of this reagent is not merely a regulatory formality; it is a critical component of laboratory safety and environmental stewardship. This guide provides a self-validating, step-by-step methodology for the complete chemical destruction of 1,2-Bis-(2-isocyanoethoxy)-ethane, ensuring that your laboratory operations remain safe, compliant, and odor-free.

Mechanistic Grounding of the Disposal Strategy

To safely dispose of an isonitrile, we must fundamentally alter its chemical structure. Evaporation or simple dilution is strictly prohibited and highly dangerous. The most effective method for destroying 1,2-Bis-(2-isocyanoethoxy)-ethane is chemical oxidation followed by alkaline hydrolysis .

The Causality of the Chemistry: The terminal carbon atom of an isocyanide group (R-N≡C) possesses a formal lone pair, making it highly nucleophilic and susceptible to oxidation [3]. By treating the diisocyanide with a strong, accessible oxidant such as sodium hypochlorite (NaOCl, standard household bleach), the isocyanide carbon is rapidly oxidized to form a diisocyanate intermediate (R-N=C=O).

However, isocyanates are themselves reactive and hazardous. The brilliance of using an aqueous bleach solution lies in its inherent alkalinity. In this basic environment, the newly formed diisocyanate undergoes spontaneous hydrolysis, breaking down into a stable, non-volatile diamine and carbon dioxide (CO₂) gas. This cascade completely destroys the toxic pharmacophore and permanently eliminates the stench [1].

Chemical transformation pathway of 1,2-Bis-(2-isocyanoethoxy)-ethane during bleach oxidation.

Operational Safety & Quantitative Parameters

Before initiating the disposal protocol, ensure all engineering controls are active. All operations must be conducted inside a certified chemical fume hood. Do not remove any contaminated glassware, syringes, or reaction vessels from the hood until the oxidation protocol is fully complete.

To guarantee a controlled reaction, adhere strictly to the quantitative parameters outlined below. The addition of deionized water to the bleach is a critical experimental choice: it acts as a heat sink to mitigate the exothermic nature of the oxidation reaction, preventing thermal runaway and the volatilization of unreacted isocyanide [1].

Table 1: Reagent Compatibility & Reaction Parameters

Parameter	Specification / Reagent	Scientific Rationale
Primary Oxidant	Sodium Hypochlorite (5-8% NaOCl)	Rapidly oxidizes the nucleophilic isocyanide carbon to an isocyanate [2].
Diluent	Deionized Water (1:1 ratio with bleach)	Mitigates exothermic heat generation during the rapid oxidation phase.
Incubation Time	Minimum 24 hours	Ensures complete alkaline hydrolysis of the intermediate isocyanate.
Temperature	0°C to 25°C (Ice bath for >50 mL)	Prevents thermal runaway and volatilization during bulk destruction.
System Validation	Odor threshold verification	Isonitriles have an extremely low odor detection threshold; absence of stench confirms destruction.

Step-by-Step Disposal Protocol (The Core System)

This procedure is adapted from established isocyanide destruction methodologies utilized in advanced organometallic laboratories and industrial effluent treatments [1][2].

Step 1: Preparation of the Quenching Solution Inside the fume hood, select a wide-mouth Erlenmeyer flask or a heavy-walled beaker large enough to accommodate your waste volume with at least 50% headspace (to account for CO₂ evolution). Prepare a 50/50 (v/v) mixture of standard laboratory bleach and deionized water.

Step 2: Waste Segregation and Collection Carefully transfer all liquid waste containing 1,2-Bis-(2-isocyanoethoxy)-ethane into the quenching flask. For contaminated glassware (e.g., round-bottom flasks, spatulas, syringes), prepare a secondary bath of the 50/50 bleach solution and submerge the items completely.

Step 3: Controlled Oxidation Add a magnetic stir bar to the quenching flask and initiate vigorous stirring. Critical Causality Note: The oxidation of isonitriles is highly exothermic. If you are processing large quantities (e.g., >50 mL of concentrated diisocyanide), you must place the quenching flask in an ice-water bath before mixing to control the reaction rate and prevent the solution from boiling.

Step 4: Incubation and Hydrolysis Allow the mixture to stir continuously for a minimum of 24 hours at room temperature. This extended timeframe is not for the initial oxidation (which is fast), but to guarantee the complete hydrolysis of the generated diisocyanate into safe, water-soluble diamines [3].

Step 5: Self-Validation (The Odor Test) This protocol acts as a self-validating system. Because the human nose can detect isonitriles at parts-per-billion (ppb) levels, the complete absence of the characteristic foul stench is a highly reliable indicator of successful destruction. After 24 hours, gently waft the air above the flask. If any stench remains, add fresh bleach and stir for an additional 12 hours.

Step 6: Final Route to Waste Once the solution is verified as neutralized and odor-free, adjust the pH to approximately 6-8 using dilute HCl or NaOH if necessary. The resulting solution can now be transferred to your facility's standard aqueous hazardous waste stream.

Step-by-step logistical workflow for the safe laboratory disposal of diisocyanide waste.

Emergency Spill Response Plan

In the event of an accidental spill of 1,2-Bis-(2-isocyanoethoxy)-ethane outside the fume hood, immediate action is required to prevent facility-wide evacuation due to the stench.

• Isolate: Immediately evacuate non-essential personnel from the immediate area and ensure maximum room ventilation.

• Contain: Wearing double gloves and a respirator (if required by your EHS department), cover the spill completely with an absorbent material such as vermiculite, sand, or a commercial spill pad.

• Neutralize: Carefully scoop the saturated absorbent into a solid waste container. Immediately pour the pre-mixed 50/50 bleach/water solution over the absorbent until it is completely saturated.

• Decontaminate: Wash the spill surface area thoroughly with the 50/50 bleach solution, followed by soap and water.

References

• Preparation of Isocyanides - The Kubiak Lab Manual. University of California, San Diego.
• Cyanide (Disposal and Destruction). Wikipedia, The Free Encyclopedia.
• A Practical Synthesis of Isocyanates from Isonitriles. ResearchGate.

Comprehensive Guide to Personal Protective Equipment for Handling 1,2-Bis-(2-isocyanoethoxy)-ethane

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Handling highly reactive chemicals like 1,2-Bis-(2-isocyanoethoxy)-ethane, a diisocyanate, demands a meticulous and informed approach to personal safety. The isocyanate groups (-NCO) are highly reactive towards nucleophiles such as alcohols, amines, and water, a characteristic that makes them invaluable in polymer chemistry but also poses significant health risks.[1][2] Exposure can lead to severe respiratory sensitization, asthma-like symptoms, skin irritation, and other adverse health effects.[1][3] This guide provides essential, immediate safety and logistical information, focusing on the correct selection and use of Personal Protective Equipment (PPE), alongside operational and disposal plans to ensure a safe laboratory environment.

Understanding the Hazard: The Reactivity of Isocyanates

The primary hazard of 1,2-Bis-(2-isocyanoethoxy)-ethane stems from its two isocyanate functional groups. These groups readily react with any compound containing an active hydrogen, including water and the moisture present on skin, in the eyes, and in the respiratory tract.[1][2] This reactivity can lead to the formation of polyureas and polyurethanes, and in biological systems, it can result in the modification of proteins and nucleic acids, leading to cellular toxicity and allergic responses.[1] Therefore, preventing all routes of exposure—inhalation, skin contact, and eye contact—is paramount.

Hierarchy of Controls: A Proactive Approach to Safety

Before detailing specific PPE, it is crucial to understand the hierarchy of controls, which prioritizes the most effective safety measures. PPE is the last line of defense.[4][5]

Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

For handling 1,2-Bis-(2-isocyanoethoxy)-ethane, this translates to:

• Engineering Controls: The most critical step is to minimize exposure at the source. This includes working in a certified chemical fume hood with a high airflow rate.[1][6] For larger scale operations, enclosed systems are recommended.[1][4]

• Administrative Controls: Implement standard operating procedures (SOPs) for handling isocyanates, provide comprehensive training on the specific hazards and emergency procedures, and restrict access to authorized personnel only.[7][8]

• Personal Protective Equipment (PPE): When engineering and administrative controls cannot eliminate the risk of exposure, appropriate PPE is mandatory.

Essential Personal Protective Equipment (PPE) for Handling 1,2-Bis-(2-isocyanoethoxy)-ethane

The selection of PPE must be based on a thorough risk assessment of the specific procedures being performed. The following table summarizes the recommended PPE.

Body Part	PPE Recommendation	Rationale and Key Considerations
Respiratory	Supplied-Air Respirator (SAR) or a full-face respirator with organic vapor cartridges and P100 particulate filters.	Isocyanates have poor warning properties, meaning you may not smell them even at hazardous concentrations.[5] Therefore, an air-purifying respirator (APR) with a cartridge change schedule is a minimum, but a SAR is preferred, especially for tasks with a higher potential for aerosol generation.[9] Ensure compliance with OSHA's Respiratory Protection Standard (29 CFR 1910.134).[7][9][10][11][12]
Hands	Chemical-resistant gloves (e.g., Butyl rubber, Silver Shield/4H®). Double-gloving is recommended.	Standard laboratory gloves (e.g., latex, nitrile) offer insufficient protection against isocyanates.[8][13] Always check the glove manufacturer's chemical resistance guide for specific breakthrough times. Inspect gloves for any signs of degradation or perforation before and during use.
Eyes/Face	Chemical splash goggles and a face shield.	If not using a full-face respirator, both goggles and a face shield are necessary to protect against splashes and vapors.[7][13][14]
Body	Disposable, chemical-resistant coveralls or a lab coat with long sleeves and a closed front.	To prevent skin contact, protective clothing is essential.[7][13] For significant splash potential, a chemically resistant apron should be worn over the lab coat or coveralls.
Feet	Closed-toe shoes made of a non-porous material.	Protects against spills. Shoe covers may be necessary depending on the scale of the work.[7]

Operational Plan: Step-by-Step Guidance for Safe Handling

A clear, step-by-step operational plan is crucial to minimize the risk of exposure.

Preparation and Pre-Handling Checklist

• Verify Engineering Controls: Ensure the chemical fume hood is functioning correctly and the sash is at the appropriate height.

• Assemble all Materials: Have all necessary chemicals, equipment, and waste containers ready inside the fume hood to minimize movement in and out of the controlled area.

• Don PPE: Follow the correct donning procedure to ensure a proper fit and seal.

Experimental Workflow: A Self-Validating System

Caption: A systematic workflow for handling 1,2-Bis-(2-isocyanoethoxy)-ethane.

Post-Handling and Decontamination

• Decontaminate Surfaces: Wipe down all surfaces in the fume hood with a suitable decontamination solution (e.g., a 5% sodium carbonate solution followed by a water rinse) to neutralize any residual isocyanate.

• Properly Doff PPE: Remove PPE in a designated area, being careful to avoid self-contamination. The most contaminated items (gloves) should be removed first.

• Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after removing PPE.[8]

Disposal Plan: Managing Isocyanate Waste

Isocyanate waste is hazardous and must be managed according to institutional and local regulations.

• Neutralization: Small amounts of residual 1,2-Bis-(2-isocyanoethoxy)-ethane can be neutralized by reacting with a decontamination solution.

• Waste Containers: All contaminated solid waste (e.g., gloves, coveralls, absorbent materials) should be placed in a clearly labeled, sealed container for hazardous waste disposal.

• Liquid Waste: Unused or waste solutions of the isocyanate should be collected in a dedicated, labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

Emergency Procedures: Preparedness is Key

In the event of an exposure or spill, immediate and correct action is critical.

• Inhalation: Move the affected person to fresh air immediately. Seek medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes.[15]

• Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[15]

• Spill: Evacuate the area. For small spills within a fume hood, use an absorbent material and then decontaminate the area. For larger spills, or any spill outside of a fume hood, evacuate the laboratory and contact the institutional emergency response team.

By adhering to this comprehensive guide, researchers can significantly mitigate the risks associated with handling 1,2-Bis-(2-isocyanoethoxy)-ethane, ensuring a safer laboratory environment for all.

References

• Sysco Environmental. What PPE is required when working with isocyanates? [Link]

• Safety and Health Magazine. A Guide to Occupational Exposure to Isocyanates. [Link]

• Occupational Safety and Health Administration. Isocyanates - Possible Solutions. [Link]

• Centers for Disease Control and Prevention. Preventing Asthma and Death from Diisocyanate Exposure. [Link]

• National Institute for Occupational Safety and Health. Isocyanates. [Link]

• Creative Safety Supply. OSHA Respiratory Protection Standard (29 CFR 1910.134). [Link]

• Occupational Safety and Health Administration. 1910.134 - Respiratory protection. [Link]

• Electronic Code of Federal Regulations. 29 CFR 1910.134 -- Respiratory protection. [Link]

• IRSST. Guide for safe use of isocyanates: An industrial hygiene approach. [Link]

• Workplace Material Handling & Safety. OSHA Standard 29 CFR 1910.134: Respiratory Protection. [Link]

• Occupational Safety and Health Administration. National Emphasis Program – Occupational Exposure to Isocyanates. [Link]

• Merck Millipore. SAFETY DATA SHEET. [Link]

• Carl ROTH. Safety Data Sheet. [Link]

• Angene Chemical. Safety Data Sheet. [Link]

• Oregon OSHA. Isocyanates. [Link]

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